CKP-25

Core Science & Biosynthesis

The Chemical Landscape of CKP-25 Essential Oil: A Technical Guide

For Immediate Release

This technical guide provides an in-depth analysis of the chemical composition and biological activities of CKP-25 essential oil, a hybrid cultivar of Cymbopogon khasiana × Cymbopogon pendulus. This document is intended for researchers, scientists, and professionals in the fields of drug development, natural products chemistry, and microbiology.

Executive Summary

CKP-25 essential oil is a complex mixture of volatile compounds with citral (B94496), a combination of the isomers geranial and neral, as its most abundant constituent. This high citral content is responsible for the oil's characteristic lemon-like aroma and its significant biological activities, particularly its antifungal properties. This guide details the chemical profile of CKP-25, the methodologies for its extraction and analysis, and its mechanism of action against fungal pathogens.

Chemical Composition of CKP-25 Essential Oil

The chemical composition of CKP-25 essential oil has been characterized primarily through Gas Chromatography-Mass Spectrometry (GC-MS). The major components are oxygenated monoterpenes, with citral being the predominant compound. The quantitative analysis reveals a consistent profile, positioning CKP-25 as a valuable source of this bioactive aldehyde.

Table 1: Chemical Composition of CKP-25 Essential Oil

Compound	Class	Percentage (%)	Reference
Citral (Geranial + Neral)	Oxygenated Monoterpene	75.67	[1]
D-Limonene	Monoterpene	7.80	[1]
Geranyl acetate	Oxygenated Monoterpene	6.21	[1]
Total Identified	97.66	[1]

Experimental Protocols

Extraction of CKP-25 Essential Oil

The primary method for extracting essential oil from the whole plant material of the CKP-25 cultivar is hydro-distillation.

Protocol: Hydro-distillation

• Sample Preparation: 500 g of the whole plant material of lemongrass (CKP-25) is subjected to hydro-distillation.

• Apparatus: A Clevenger-type apparatus is used for the extraction.

• Extraction Process: The plant material is boiled in water at 100°C for 4 hours. The steam and volatilized essential oil are condensed, and the oil is collected.

• Purification: The collected essential oil is purified by removing insoluble particles.

• Drying: The purified oil is dried overnight by mixing it with anhydrous sodium sulfate (B86663) (Na₂SO₄) to remove any residual water.[1]

Chemical Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the standard technique for identifying and quantifying the chemical constituents of essential oils.

Protocol: GC-MS Analysis

• Instrumentation: A GC-MS system, such as a Shimadzu GCMS-QP 2010, is used.

• Capillary Column: A DB-5 or similar non-polar column (e.g., 30 m length, 0.25 mm internal diameter, 0.25 µm film thickness) is typically employed.

• Carrier Gas: Helium is used as the carrier gas at a constant flow rate (e.g., 1.41 mL/min).

• Injection: A diluted sample (e.g., 1% v/v in a suitable solvent like hexane) is injected with a volume of 1 µL in split mode (e.g., split ratio of 15:1). The injector temperature is set to 250°C.

• Oven Temperature Program: The column temperature is initially held at a lower temperature (e.g., 45°C) for a few minutes, then ramped up to a higher temperature (e.g., 300°C) at a specific rate (e.g., 5°C/min) and held for a final period.

• Mass Spectrometry: The mass spectrometer is operated in electron ionization (EI) mode at 70 eV.

• Component Identification: The identification of the chemical constituents is performed by comparing their mass spectra with those in mass spectral libraries (e.g., NIST, Wiley) and by comparing their retention indices with literature values.

Visualizations: Workflows and Signaling Pathways

Experimental Workflow for CKP-25 Essential Oil Analysis

The following diagram illustrates the general workflow from plant material to chemical characterization of the essential oil.

Caption: Workflow for Extraction and Analysis of CKP-25 Essential Oil.

Antifungal Signaling Pathway of Citral

The primary antifungal mechanism of citral, the main component of CKP-25 essential oil, involves the disruption of ergosterol (B1671047) biosynthesis, a critical component of the fungal cell membrane.

Caption: Antifungal Mechanism of Citral via Ergosterol Biosynthesis Inhibition.

Conclusion

CKP-25 essential oil is a citral-rich natural product with well-defined chemical characteristics. The established protocols for its extraction and analysis ensure a consistent and high-quality product for research and development. The elucidation of its antifungal mechanism, primarily through the inhibition of the ergosterol biosynthesis pathway, provides a strong scientific basis for its potential application in the development of novel antifungal agents. Further research into the synergistic effects of its minor components and its efficacy in various formulations is warranted.

References

• 1. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Origin and Genetics of the CKP-25 Lemongrass Hybrid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lemongrass, a perennial aromatic grass of the genus Cymbopogon, is of significant commercial interest due to its essential oil, which is rich in the monoterpene aldehyde, citral. This compound is a valuable raw material in the fragrance, flavor, cosmetic, and pharmaceutical industries, serving as a precursor for the synthesis of ionones and Vitamin A.[1] The increasing demand for high-quality essential oils has driven extensive research and development in lemongrass breeding to enhance yield and specific phytochemical compositions.

This technical guide provides a comprehensive overview of the CKP-25 lemongrass hybrid, a successful variety developed in India. It details its origin, genetic background, and key performance characteristics. The guide also outlines the experimental methodologies used in its characterization and explores the molecular pathways affected by its essential oil, offering valuable insights for researchers in phytochemistry, genetics, and drug development.

Origin and Development of CKP-25

The CKP-25 lemongrass variety is an interspecific hybrid developed at the Regional Research Laboratory (RRL), Jammu, which is now known as the Council of Scientific & Industrial Research-Indian Institute of Integrative Medicine (CSIR-IIIM), Jammu, India.[1][2] This variety was created through the hybridization of two distinct Cymbopogon species:

• Female Parent: Cymbopogon khasianus

• Male Parent: Cymbopogon pendulus

The development of CKP-25 was part of a broader initiative by Indian research institutions to create new lemongrass cultivars with improved agronomic traits.[2] Another successful hybrid from the same parental cross is CKP-F2-38-Kalam, also developed at CSIR-IIIM, Jammu.[2]

Quantitative Data Summary

The performance of the CKP-25 hybrid has been evaluated in various studies, demonstrating its desirable characteristics in terms of yield and essential oil quality. The following tables summarize the key quantitative data available for CKP-25 and its parental species for comparative analysis.

Table 1: Performance Characteristics of CKP-25 Lemongrass Hybrid

Parameter	Value	Reference
Herbage Yield	60 t/ha	[2]
Essential Oil Yield	313 kg/ha (Year 1)	[3]
387 kg/ha (Year 2)	[3]
Citral Content	82.85%	[2]
83-85%	[3]

Table 2: Comparative Phytochemical Profile of Cymbopogon Species

Species/Hybrid	Major Chemical Constituent(s)	Key Characteristics	Reference
C. khasianus	Citral	Parent species of CKP-25	[2]
C. pendulus	Citral	Parent species of CKP-25	[2]
CKP-25 Hybrid	Citral (82.85%)	High herbage and essential oil yield	[2]
C. flexuosus	Citral	Commonly known as East Indian lemongrass	[2]
C. citratus	Citral	Commonly known as West Indian lemongrass	[2]

Experimental Protocols

This section details the generalized experimental methodologies relevant to the development and analysis of the CKP-25 lemongrass hybrid, based on standard practices in Cymbopogon research.

Interspecific Hybridization Protocol (Generalized)

While the specific, detailed protocol for the creation of CKP-25 is not publicly available, a general methodology for interspecific hybridization in Cymbopogon can be outlined as follows:

• Parental Selection: Selection of parent plants (C. khasianus and C. pendulus) is based on desirable traits such as high herbage yield, high essential oil content, and specific chemotypic profiles.

• Emasculation: To prevent self-pollination, the anthers are carefully removed from the florets of the designated female parent (C. khasianus) before they mature and release pollen.

• Pollen Collection: Mature pollen is collected from the designated male parent (C. pendulus).

• Artificial Pollination: The collected pollen is transferred to the receptive stigma of the emasculated florets of the female parent.

• Bagging: The pollinated inflorescence is immediately covered with a paper bag to prevent contamination from foreign pollen.

• Seed Collection and F1 Generation: The seeds from the cross-pollinated inflorescence are collected upon maturation. These F1 (first filial) generation seeds are then sown to raise the hybrid plants.

• Evaluation and Selection: The F1 generation plants are evaluated for desired hybrid characteristics. Promising individuals are then selected for further trials and propagation.

Genetic Analysis using Molecular Markers

To confirm the hybrid nature and analyze the genetic diversity of CKP-25, molecular marker techniques are employed.

• DNA Extraction: Genomic DNA is isolated from the leaf tissues of the parent species and the F1 hybrid using a CTAB (cetyltrimethylammonium bromide) based method.

• PCR Amplification: The extracted DNA is subjected to Polymerase Chain Reaction (PCR) using molecular markers such as:

  • RAPD (Random Amplified Polymorphic DNA): Utilizes short, arbitrary primers to amplify random DNA segments.

  • ISSR (Inter-Simple Sequence Repeat): Employs primers based on microsatellite sequences to amplify regions between adjacent SSRs.

  • SSR (Simple Sequence Repeat) or Microsatellites: Uses specific primers designed to flank microsatellite loci.

• Gel Electrophoresis: The amplified DNA fragments are separated based on size by agarose (B213101) gel electrophoresis.

• Data Analysis: The banding patterns of the hybrid are compared with those of the parent species. The presence of bands from both parents in the hybrid's profile confirms its hybrid status. Genetic similarity and diversity are calculated using appropriate statistical methods.

Phytochemical Screening and Essential Oil Analysis

The essential oil of CKP-25 is analyzed to determine its chemical composition and quality.

• Essential Oil Extraction: The essential oil is extracted from fresh or dried leaves through hydro-distillation using a Clevenger-type apparatus for a specified duration (e.g., 3-4 hours).

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

  • The extracted essential oil is diluted in a suitable solvent (e.g., hexane (B92381) or ethanol).

  • The diluted sample is injected into a GC-MS system equipped with a suitable capillary column (e.g., HP-5MS).

  • The components of the essential oil are separated based on their boiling points and polarity in the GC column.

  • The separated components are then ionized and fragmented in the mass spectrometer.

  • The resulting mass spectra are compared with a reference library (e.g., NIST, Wiley) to identify the individual chemical constituents.

  • The relative percentage of each component is calculated based on the peak area in the chromatogram.

• Qualitative Phytochemical Screening: Standard chemical tests are performed on the essential oil to detect the presence of various classes of phytochemicals, such as alkaloids, flavonoids, tannins, saponins, and terpenoids.

Visualization of Pathways and Workflows

Signaling Pathways Modulated by Lemongrass Essential Oil

Research on lemongrass essential oil, primarily composed of citral, has elucidated its effects on several key cellular signaling pathways, particularly those involved in inflammation and microbial activity.

Caption: Anti-inflammatory signaling pathways modulated by lemongrass essential oil.

Caption: Antimicrobial mechanism of action of lemongrass essential oil.

Generalized Experimental Workflow for Lemongrass Hybrid Development

The following diagram illustrates a generalized workflow for the development and characterization of a lemongrass hybrid like CKP-25.

Caption: Generalized workflow for the development of a lemongrass hybrid.

Conclusion

The CKP-25 lemongrass hybrid stands as a testament to the success of interspecific hybridization in improving the agronomic and phytochemical traits of this commercially important aromatic grass. Its development by CSIR-IIIM, Jammu, has provided a high-yielding, citral-rich variety suitable for cultivation. The understanding of its genetic makeup through molecular techniques and the characterization of its essential oil's bioactivity on cellular pathways provide a solid foundation for its application in various industries. This technical guide serves as a comprehensive resource for researchers and professionals, consolidating the available data and methodologies related to the origin and genetics of the CKP-25 lemongrass hybrid. Further research into the specific genetic markers linked to its desirable traits could pave the way for more targeted and efficient breeding programs in the future.

References

• 1. iiim.res.in [iiim.res.in]
• 2. jmaps.in [jmaps.in]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]

A Technical Guide to the Primary Bioactive Compounds in Cymbopogon hybrid CKP-25

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cymbopogon hybrid CKP-25, a high-yielding lemongrass variety, is a significant source of bioactive compounds with diverse pharmacological potential. This technical guide provides an in-depth analysis of the primary bioactive constituents of CKP-25 essential oil, focusing on their quantitative distribution and biological activities. Detailed experimental protocols for extraction, isolation, and characterization are presented to facilitate further research and development. Furthermore, this guide illustrates the molecular mechanisms of action, specifically the inhibition of ergosterol (B1671047) and methylglyoxal (B44143) biosynthesis, through signaling pathway diagrams to support drug discovery and development efforts.

Primary Bioactive Compounds in Cymbopogon hybrid CKP-25

The essential oil of Cymbopogon hybrid CKP-25 is predominantly composed of monoterpenoids, with citral (B94496) being the most abundant bioactive compound. Citral is a mixture of two isomeric aldehydes, geranial (trans-citral) and neral (B7780846) (cis-citral), which are responsible for the characteristic lemon-like aroma and significant biological activities of the oil. The citral content in CKP-25 essential oil is notably high, ranging from 75.67% to as high as 83-85%[1][2].

Other significant bioactive compounds identified in CKP-25 essential oil include D-limonene and geranyl acetate (B1210297) [1]. While present in smaller quantities, these compounds contribute to the overall aromatic profile and may act synergistically to enhance the therapeutic properties of the essential oil.

Quantitative Data of Bioactive Compounds

The following table summarizes the quantitative analysis of the primary bioactive compounds found in the essential oil of Cymbopogon hybrid CKP-25, as determined by Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Compound	Chemical Class	Percentage (%)	Reference
Citral (Geranial + Neral)	Monoterpene Aldehyde	75.67 - 85	[1][2]
D-Limonene	Monoterpene	7.80	[1]
Geranyl Acetate	Monoterpene Ester	6.21	[1]

Experimental Protocols

This section outlines the detailed methodologies for the extraction of essential oil from Cymbopogon hybrid CKP-25, isolation of the primary bioactive compound citral, and its characterization.

Extraction of Essential Oil: Steam Distillation

Steam distillation is a widely used method for extracting essential oils from plant materials. This technique is effective for separating volatile compounds like those found in CKP-25.

Objective: To extract the essential oil from the fresh leaves of Cymbopogon hybrid CKP-25.

Materials and Equipment:

• Freshly harvested leaves of Cymbopogon hybrid CKP-25

• Clevenger-type apparatus

• Distillation flask (2 L)

• Heating mantle

• Condenser

• Separating funnel

• Anhydrous sodium sulfate (B86663)

• Glass vials for storage

Procedure:

• Plant Material Preparation: Freshly collected leaves are cut into small pieces (approximately 2-3 cm) to increase the surface area for efficient oil extraction.

• Apparatus Setup: Assemble the Clevenger-type apparatus with the distillation flask.

• Charging the Flask: Place approximately 500g of the chopped leaves into the distillation flask and add 1.5 L of distilled water.

• Distillation: Heat the flask using the heating mantle. The steam generated will pass through the plant material, rupturing the oil glands and releasing the volatile essential oil.

• Condensation: The mixture of steam and essential oil vapor travels to the condenser, where it is cooled and condenses back into a liquid.

• Separation: The condensed liquid, a mixture of water and essential oil, is collected in the separating funnel of the Clevenger apparatus. Due to their different densities and immiscibility, the essential oil will form a distinct layer on top of the water.

• Collection: Carefully separate the essential oil from the aqueous layer.

• Drying: Dry the collected essential oil over anhydrous sodium sulfate to remove any residual water.

• Storage: Store the purified essential oil in airtight, dark glass vials at 4°C to prevent degradation.

Isolation of Citral: Column Chromatography

Column chromatography is an effective technique for separating individual compounds from a mixture, such as isolating citral from the essential oil.

Objective: To isolate citral from the extracted essential oil of Cymbopogon hybrid CKP-25.

Materials and Equipment:

• CKP-25 essential oil

• Silica (B1680970) gel (60-120 mesh) for column chromatography

• Glass column

• Hexane (B92381) (analytical grade)

• Ethyl acetate (analytical grade)

• Thin Layer Chromatography (TLC) plates

• Developing chamber

• UV lamp

• Rotary evaporator

• Collection flasks

Procedure:

• Column Packing: Prepare a slurry of silica gel in hexane and carefully pour it into the glass column. Allow the silica gel to settle uniformly, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve a known amount of the essential oil in a minimal volume of hexane and load it onto the top of the prepared column.

• Elution: Begin the elution process with a non-polar solvent, such as n-hexane, and gradually increase the polarity by adding ethyl acetate. A common gradient could start with 100% hexane and incrementally increase the ethyl acetate concentration (e.g., 98:2, 95:5 hexane:ethyl acetate).

• Fraction Collection: Collect the eluate in small fractions (e.g., 10 mL each).

• Monitoring by TLC: Monitor the separation process by spotting the collected fractions on TLC plates. Develop the plates in a suitable solvent system (e.g., hexane:ethyl acetate 9:1). Visualize the spots under a UV lamp. Fractions containing the same compound (as indicated by the same Rf value) are pooled together.

• Solvent Evaporation: Evaporate the solvent from the pooled fractions containing citral using a rotary evaporator under reduced pressure.

• Purity Confirmation: Confirm the purity of the isolated citral using GC-MS analysis.

Characterization of Bioactive Compounds: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful analytical technique used to separate, identify, and quantify the individual chemical components of a volatile mixture like essential oil.

Objective: To identify and quantify the bioactive compounds in CKP-25 essential oil and the isolated citral.

Materials and Equipment:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Helium gas (carrier gas)

• Capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness)

• Microsyringe

• Sample vials

Procedure:

• Sample Preparation: Dilute the essential oil or isolated citral in a suitable solvent (e.g., hexane or ethanol) to an appropriate concentration (e.g., 1%).

• GC-MS Parameters:

  • Injector Temperature: 250°C

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program: Start at a low temperature (e.g., 60°C) and gradually increase to a higher temperature (e.g., 240°C) at a specific rate (e.g., 3°C/min). Hold at the final temperature for a certain period.

  • MS Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Mass Range: Scan from m/z 40 to 500.

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC injector.

• Data Acquisition and Analysis: The compounds are separated in the GC column based on their boiling points and polarity. As each compound elutes from the column, it enters the mass spectrometer, where it is ionized and fragmented. The resulting mass spectrum is a unique fingerprint for each compound.

• Compound Identification: Identify the compounds by comparing their mass spectra with the data from a spectral library (e.g., NIST, Wiley). Further confirmation can be done by comparing their retention indices with literature values.

• Quantification: Determine the relative percentage of each compound by integrating the peak areas in the chromatogram.

Signaling Pathways and Mechanisms of Action

The primary bioactive compounds in Cymbopogon hybrid CKP-25, particularly citral, exhibit significant biological activities, including antifungal and antimicrobial properties. The mechanisms underlying these activities involve the disruption of essential cellular processes in pathogenic organisms.

Inhibition of Ergosterol Biosynthesis

Ergosterol is a vital component of the fungal cell membrane, analogous to cholesterol in mammalian cells. It plays a crucial role in maintaining membrane fluidity, integrity, and the function of membrane-bound enzymes. The inhibition of ergosterol biosynthesis is a key mechanism of action for many antifungal agents. Citral has been shown to inhibit this pathway, leading to fungal cell death[3].

The following diagram illustrates the proposed mechanism of ergosterol biosynthesis inhibition by citral.

Caption: Inhibition of the ergosterol biosynthesis pathway by citral.

Inhibition of Methylglyoxal Biosynthesis

Methylglyoxal is a reactive dicarbonyl compound that can cause cellular damage by modifying proteins and DNA. Some studies suggest that essential oil components can interfere with the metabolic pathways that produce methylglyoxal, thereby reducing its cytotoxic effects. While the direct inhibition of methylglyoxal biosynthesis by CKP-25 components is an area of ongoing research, the general pathway and potential points of intervention are illustrated below.

Caption: Potential inhibition of methylglyoxal biosynthesis.

Conclusion

Cymbopogon hybrid CKP-25 is a rich source of the bioactive compound citral, along with other minor constituents that contribute to its pharmacological profile. The detailed experimental protocols provided in this guide offer a framework for researchers to extract, isolate, and analyze these valuable compounds. The elucidation of the mechanisms of action, such as the inhibition of ergosterol and potentially methylglyoxal biosynthesis, opens avenues for the development of new therapeutic agents, particularly in the realm of antifungal and antimicrobial drug discovery. Further research into the synergistic effects of the various components of CKP-25 essential oil and their specific molecular targets will be crucial for fully realizing its therapeutic potential.

References

• 1. scitepress.org [scitepress.org]
• 2. Small molecules inhibit growth, viability and ergosterol biosynthesis in Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Citronellal Exerts Its Antifungal Activity by Targeting Ergosterol Biosynthesis in Penicillium digitatum - PMC [pmc.ncbi.nlm.nih.gov]

Cellular Targets of CKP-25 Essential Oil in Fungi: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

CKP-25 is a hybrid essential oil derived from Cymbopogon khasiana × Cymbopogon pendulus. Its primary constituent is citral (B94496), accounting for approximately 75.67% of the oil, followed by D-limonene (7.80%) and geranyl acetate (B1210297) (6.21%)[1]. This essential oil has demonstrated significant antifungal properties, making it a subject of interest for the development of novel antifungal agents. This technical guide provides an in-depth overview of the known and inferred cellular targets of CKP-25 in fungi, with a focus on the mechanisms of its major bioactive component, citral.

Core Antifungal Activity

The antifungal efficacy of CKP-25 and its primary component, citral, has been quantified through various studies. The Minimum Inhibitory Concentration (MIC) is a key metric for this activity.

Compound/Oil	Fungal Species	MIC (µg/mL)	MFC (µg/mL)	Reference
CKP-25 Essential Oil	AFLHPSc-1	0.4 µL/mL	-	[2]
CKP-25-Nanoemulsion	AFLHPSc-1	0.08 µL/mL	-	[2]
Citral	Candida albicans	64	256	[2]
Citral	Magnaporthe oryzae	IC50: 40.71, IC90: 203.75	-	[3]
Citral	Penicillium digitatum	MIC: 0.4 µL/mL	-	[4]
Citral	Aspergillus flavus	0.5 µL/mL	-	[5]
Citral	Aspergillus ochraceus	0.4 µL/mL	-	[5]

MFC: Minimum Fungicidal Concentration IC50/IC90: Inhibitory Concentration for 50%/90% of isolates

Cellular Targets and Mechanisms of Action

The antifungal activity of CKP-25, primarily driven by citral, is multifaceted, targeting several key cellular structures and pathways.

Fungal Cell Wall

The fungal cell wall is a dynamic structure crucial for maintaining cell integrity. While some evidence suggests that citral's primary mechanism does not involve the inhibition of cell wall synthesis[2], other studies indicate that it can inflict significant damage to the hyphal cell walls of fungi like Magnaporthe grisea[3]. It is proposed that citral can rupture the cell wall and interfere with its components[3]. Transcriptomic analysis has shown that citral can affect the expression of genes related to chitin (B13524) formation, a major component of the fungal cell wall[6]. Specifically, it may down-regulate genes involved in chitin synthesis while up-regulating chitinase (B1577495) expression, leading to a net decrease in cell wall chitin content and compromising its integrity[6].

Fungal Plasma Membrane

A primary target of CKP-25 is the fungal plasma membrane. The lipophilic nature of its components, particularly citral, allows for their accumulation in the lipid bilayer, leading to a disruption of membrane structure and function[7]. This disruption manifests as increased membrane permeability, resulting in the leakage of intracellular ions (such as K+, Ca2+, and Mg2+) and other vital cellular components[2][8].

Ergosterol (B1671047) is a vital sterol in the fungal plasma membrane, analogous to cholesterol in mammalian cells, and is essential for maintaining membrane fluidity and integrity[2][9]. While citral does not appear to bind directly to ergosterol[2], it significantly inhibits its biosynthesis[2][10][11][12]. This inhibition disrupts the structure and function of the plasma membrane, contributing to the antifungal effect. Studies on Penicillium expansum have shown that a combination of cinnamaldehyde (B126680) and citral can completely inhibit ergosterol biosynthesis at MIC and 2x MIC concentrations[11].

Compound/Oil	Fungal Species	Effect on Ergosterol	Concentration	Reference
CKP-25 Essential Oil	AFLHPSc-1	100% reduction	0.4 µL/mL	[2]
Cin/Cit Combination	Penicillium expansum	15.02% - 39.40% reduction	1/4x MIC - 1/2x MIC	[11]
Cin/Cit Combination	Penicillium expansum	100% inhibition	MIC and 2x MIC	[11]
Citral	Penicillium roqueforti	35.2% decrease in content	-	[8]

Mitochondria and Energy Metabolism

Mitochondria are central to fungal cellular respiration and energy production. Citral has been demonstrated to disrupt mitochondrial function through several mechanisms:

• Morphological Damage: Citral can cause significant damage to mitochondrial morphology, including the loss of matrix[13].

• Inhibition of Respiratory Chain: It has been shown to reduce the activities of mitochondrial respiratory chain complexes I and III[14].

• TCA Cycle Disruption: Citral can inhibit the tricarboxylic acid (TCA) cycle, a key part of cellular respiration[13][15].

• ATP Depletion: The damage to mitochondria leads to a decrease in intracellular ATP content, depleting the cell's energy supply[13][14].

Induction of Oxidative Stress

CKP-25 and its components can induce the production of Reactive Oxygen Species (ROS) within fungal cells[5][14]. This leads to oxidative stress, which can damage cellular components such as lipids, proteins, and nucleic acids, ultimately contributing to cell death.

Potential Impact on Fungal Signaling Pathways

While direct evidence linking CKP-25 to specific fungal signaling pathways is still emerging, the known effects of essential oils suggest potential interactions with key regulatory cascades. Essential oils can modulate pathways such as the mitogen-activated protein kinase (MAPK), cyclic AMP-protein kinase A (cAMP-PKA), and calcium-calcineurin pathways[16]. The disruption of cell wall and plasma membrane integrity by CKP-25 likely triggers the Cell Wall Integrity (CWI) signaling pathway as a compensatory stress response.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

This protocol is based on the broth microdilution method.

• Preparation of Fungal Inoculum: Fungal cultures are grown on an appropriate medium (e.g., Potato Dextrose Agar). A spore suspension is prepared in sterile saline with a surfactant (e.g., 0.05% Tween 80) and adjusted to a concentration of approximately 1 x 10^6 spores/mL using a hemocytometer.

• Preparation of CKP-25 Dilutions: A stock solution of CKP-25 essential oil is prepared in a suitable solvent (e.g., DMSO) and serially diluted in a liquid growth medium (e.g., Potato Dextrose Broth) in a 96-well microtiter plate to achieve a range of final concentrations.

• Inoculation and Incubation: Each well is inoculated with the fungal spore suspension. Positive (medium with inoculum, no oil) and negative (medium only) controls are included. The plate is incubated at an appropriate temperature (e.g., 28°C) for a specified period (e.g., 48-72 hours).

• MIC Determination: The MIC is determined as the lowest concentration of the essential oil that causes complete visible inhibition of fungal growth.

Quantification of Ergosterol Content

This protocol is adapted from established spectrophotometric methods.

• Fungal Culture and Treatment: Fungi are grown in a liquid medium to the mid-logarithmic phase and then treated with various concentrations of CKP-25 for a defined period.

• Cell Harvesting and Saponification: Fungal cells are harvested by centrifugation, washed, and the wet weight is determined. The cell pellet is resuspended in 25% alcoholic potassium hydroxide (B78521) and incubated at 85°C for 1 hour for saponification.

• Sterol Extraction: After cooling, sterols are extracted by adding n-heptane and vortexing vigorously. The heptane (B126788) layer is collected.

• Spectrophotometric Analysis: The absorbance of the heptane extract is read at 281.5 nm and 230 nm using a spectrophotometer. The ergosterol content is calculated using a formula that accounts for the absorbance of both ergosterol and 24(28)-dehydroergosterol. The results are expressed as a percentage of the control (untreated) culture.

Assessment of Cellular Ion Leakage

This protocol measures the leakage of ions as an indicator of plasma membrane damage.

• Fungal Mycelia Preparation: Fungal mycelia are harvested from a liquid culture, washed with sterile deionized water, and resuspended in deionized water.

• Treatment with CKP-25: The mycelial suspension is treated with different concentrations of CKP-25 essential oil and incubated at room temperature for a set time (e.g., 2 hours).

• Conductivity Measurement: The electrical conductivity of the supernatant is measured at various time points using a conductivity meter. An increase in conductivity compared to the untreated control indicates the leakage of intracellular ions.

Visualizations

Caption: Antifungal mechanism of CKP-25 essential oil.

Caption: Experimental workflow for MIC determination.

Caption: Hypothesized activation of the CWI pathway.

Conclusion

CKP-25 essential oil, through its primary component citral, exhibits a potent and multi-targeted antifungal activity. Its ability to disrupt fundamental fungal structures like the cell wall and plasma membrane, inhibit ergosterol biosynthesis, impair mitochondrial function, and induce oxidative stress makes it a promising candidate for the development of new antifungal therapies. Further research into its specific interactions with fungal signaling pathways will provide a more complete understanding of its mechanism of action and facilitate its potential application in clinical and agricultural settings.

References

• 1. Encapsulation of Cymbopogon khasiana × Cymbopogon pendulus Essential Oil (CKP-25) in Chitosan Nanoemulsion as a Green and Novel Strategy for Mitigation of Fungal Association and Aflatoxin B1 Contamination in Food System - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of Antifungal Activity and Mechanism of Action of Citral against Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Natural Product Citral Can Cause Significant Damage to the Hyphal Cell Walls of Magnaporthe grisea - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanisms and Applications of Citral’s Antimicrobial Properties in Food Preservation and Pharmaceuticals Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antifungal Activity of Essential Oil Compounds (Geraniol and Citral) and Inhibitory Mechanisms on Grain Pathogens (Aspergillus flavus and Aspergillus ochraceus) [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Essential Oils and Antifungal Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synergistic antifungal mechanism of effective components from essential oil against Penicillium roqueforti - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Antifungal Activities of cis-trans Citral Isomers against Trichophyton rubrum with ERG6 as a Potential Target - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Antifungal mechanism of cinnamaldehyde and citral combination against Penicillium expansum based on FT-IR fingerprint, plasma membrane, oxidative stress and volatile profile - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Citronellal Exerts Its Antifungal Activity by Targeting Ergosterol Biosynthesis in Penicillium digitatum - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Citral exerts its antifungal activity against Penicillium digitatum by affecting the mitochondrial morphology and function [agris.fao.org]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Biosynthesis of Citral in CKP-25 Lemongrass: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Citral (B94496), a key monoterpenoid aldehyde, is the primary constituent of the essential oil of several Cymbopogon species and is highly valued in the flavor, fragrance, and pharmaceutical industries. The lemongrass variety CKP-25, a hybrid of Cymbopogon khasianus and Cymbopogon pendulus, is noted for its high essential oil and citral content.[1] This technical guide provides an in-depth overview of the biosynthesis of citral in CKP-25 lemongrass, presenting quantitative data, detailed experimental protocols, and visual representations of the metabolic pathways and experimental workflows.

The Citral Biosynthesis Pathway

The biosynthesis of citral in lemongrass primarily occurs via the plastidial 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway. This pathway synthesizes the five-carbon precursors, isopentenyl diphosphate (B83284) (IPP) and its isomer dimethylallyl diphosphate (DMAPP).[2][3] These precursors are then condensed to form geranyl diphosphate (GPP), the direct precursor to monoterpenes.

The final steps in citral biosynthesis involve a series of enzymatic reactions:

• Geranyl Diphosphate (GPP) to Geraniol (B1671447): GPP is hydrolyzed to geraniol. This reaction can be catalyzed by a specific geraniol synthase (GES) or a less specific geranyl diphosphatase (GPPase).

• Geraniol to Geranial and Neral (B7780846) (Citral): Geraniol is then oxidized to form the two isomers of citral: geranial (trans-citral or citral A) and neral (cis-citral or citral B). This oxidation is catalyzed by geraniol dehydrogenase (GDH).[4]

The following Graphviz diagram illustrates the core biosynthetic pathway of citral.

Core Citral Biosynthesis Pathway

Quantitative Data

The following tables summarize the available quantitative data on the essential oil and citral content of CKP-25 lemongrass and related species.

Table 1: Essential Oil and Citral Content in Cymbopogon Species

Species/Cultivar	Essential Oil Yield (%)	Total Citral Content (%)	Geranial (%)	Neral (%)	Reference
CKP-25	up to 1.0	75.67	-	-	[1]
C. flexuosus	0.56	-	-	-	[5]
C. citratus	0.44	-	38.62 (E-geranial)	27.58 (Z-geranial)	[5][6]
C. winterianus	0.93	-	-	-	[5]

Table 2: Chemical Composition of CKP-25 Essential Oil

Compound	Percentage (%)
Citral	75.67
D-Limonene	7.80
Geranyl acetate	6.21
Other compounds	10.32
Source:[1]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the study of citral biosynthesis. These protocols are based on established methods in related Cymbopogon species and may require optimization for CKP-25.

Essential Oil Extraction and Quantification

This protocol describes the hydro-distillation method for extracting essential oil from CKP-25 lemongrass.

Workflow Diagram:

Essential Oil Extraction Workflow

Protocol:

• Plant Material: Harvest fresh, healthy leaves of CKP-25 lemongrass.

• Hydro-distillation: Subject a known weight of the fresh leaves (e.g., 200 g) to hydro-distillation for 3 hours using a Clevenger-type apparatus.[2]

• Oil Collection: Collect the distilled essential oil and hydrosol.

• Separation: Separate the oil layer from the aqueous layer using a separating funnel.

• Drying: Dry the collected essential oil over anhydrous sodium sulfate to remove any residual water.

• Quantification: Measure the volume of the dried essential oil and calculate the yield as a percentage of the fresh weight of the plant material.

• Storage: Store the essential oil in a sealed, dark glass vial at 4°C for further analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Essential Oil

This protocol outlines the procedure for the chemical characterization of the extracted essential oil.

Protocol:

• Sample Preparation: Dilute the essential oil sample (1:1000) in a suitable solvent such as pentane (B18724) or ethyl acetate.[1]

• GC-MS System: Use a GC-MS system equipped with a suitable capillary column (e.g., HP-5MS).

• Injection: Inject 1 µL of the diluted sample into the GC injector.

• GC Conditions:

  • Injector Temperature: 250°C

  • Oven Temperature Program: Start at a suitable initial temperature (e.g., 60°C) and ramp up to a final temperature (e.g., 240°C) at a specific rate (e.g., 3°C/min).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• MS Conditions:

  • Ion Source Temperature: 230°C

  • Ionization Energy: 70 eV

  • Mass Range: 40-500 amu

• Compound Identification: Identify the chemical constituents by comparing their mass spectra with those in a spectral library (e.g., NIST/EPA/NIH).

• Quantification: Determine the relative percentage of each component based on the peak area normalization method.

Geraniol Dehydrogenase (GDH) Activity Assay

This spectrophotometric assay measures the activity of GDH by monitoring the reduction of NADP+ to NADPH.

Protocol:

• Enzyme Extraction:

  • Homogenize fresh leaf tissue of CKP-25 in an ice-cold extraction buffer (e.g., 100 mM Tris-HCl, pH 8.0, containing 10 mM β-mercaptoethanol, 1 mM EDTA, and 10% (w/v) polyvinylpolypyrrolidone).

  • Centrifuge the homogenate at 4°C and use the supernatant as the crude enzyme extract.

• Assay Mixture: Prepare a reaction mixture containing:

  • 100 mM Glycine-NaOH buffer (pH 9.5)

  • 2.0 mM Geraniol (dissolved in DMSO)

  • 0.2 mM NADP+

  • Crude enzyme extract

• Reaction Initiation: Start the reaction by adding the enzyme extract.

• Measurement: Monitor the increase in absorbance at 340 nm (due to the formation of NADPH) at a constant temperature (e.g., 30°C) using a spectrophotometer.

• Calculation: Calculate the enzyme activity based on the rate of NADPH formation using the molar extinction coefficient of NADPH (6.22 mM⁻¹ cm⁻¹).

Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

This protocol is for analyzing the expression levels of key genes in the citral biosynthesis pathway.

Workflow Diagram:

References

• 1. mdpi.com [mdpi.com]
• 2. De Novo Sequencing and Analysis of Lemongrass Transcriptome Provide First Insights into the Essential Oil Biosynthesis of Aromatic Grasses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. geneticsmr.com [geneticsmr.com]
• 6. Cymbopogon citratus Essential Oil: Extraction, GC–MS, Phytochemical Analysis, Antioxidant Activity, and In Silico Molecular Docking for Protein Targets Related to CNS - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Hydro-distillation of CKP-25 Essential Oil

For Researchers, Scientists, and Drug Development Professionals

Introduction

CKP-25 is a hybrid lemongrass variety developed from Cymbopogon khasiana and Cymbopogon pendulus.[1] Its essential oil is a subject of significant interest in the pharmaceutical and food industries due to its wide range of biological activities. The essential oil is particularly rich in citral, a monoterpene aldehyde known for its antimicrobial properties.[1][2]

This document provides a detailed protocol for the hydro-distillation of CKP-25 essential oil, a common and efficient method for its extraction. The protocol is intended for laboratory-scale extraction for research and development purposes. Additionally, this document summarizes the chemical composition and biological activities of CKP-25 essential oil, offering valuable data for researchers in drug discovery and development.

CKP-25 essential oil has demonstrated a variety of biological activities, including:

• Antifungal and Antiaflatoxigenic Activity: It has been shown to be effective against various fungal species and in inhibiting the production of aflatoxin B1.[2][3]

• Antioxidant Activity: The essential oil exhibits antioxidant properties, which are crucial for combating oxidative stress-related conditions.[2][3]

• Antimicrobial Activity: It possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria.[4][5]

• Anti-inflammatory and Anti-diabetic Activities: Studies have indicated its potential in managing inflammation and diabetes.[3]

Experimental Protocol: Hydro-distillation of CKP-25 Essential Oil

This protocol details the laboratory-scale extraction of essential oil from the whole plant material of lemongrass variety CKP-25 using a Clevenger-type apparatus.[3]

Materials:

• Fresh or semi-dried whole plant material of lemongrass (CKP-25)

• Distilled water

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Clevenger-type hydro-distillation apparatus

• Heating mantle

• Round bottom flask (appropriate size for the amount of plant material)

• Condenser

• Receiving flask

• Separatory funnel

• Glass vials for storage

Procedure:

• Preparation of Plant Material:

  • For fresh plant material, chop the whole plant into smaller pieces to increase the surface area for efficient oil extraction.

  • For semi-dried material, the oil yield may be higher.[6] It is recommended to partially dry the plant material in the shade to achieve a semi-dried state.

• Hydro-distillation:

  • Weigh a desired amount of the prepared plant material (e.g., 500 g for a lab-scale extraction) and place it into the round bottom flask of the Clevenger apparatus.[3]

  • Add a sufficient volume of distilled water to the flask to fully immerse the plant material. The typical plant material to water ratio can vary, but a common starting point is 1:10 (w/v).

  • Set up the Clevenger apparatus, ensuring all glass joints are properly sealed.

  • Connect the condenser to a cold water supply.

  • Begin heating the flask using a heating mantle set to maintain the water at a rolling boil (100 °C).[3]

  • Continue the distillation for a period of 4 hours to ensure complete extraction of the essential oil.[3]

  • During the distillation process, the steam and volatilized essential oil will rise, be condensed in the condenser, and collected in the graduated tube of the Clevenger apparatus. The oil, being less dense than water, will float on top of the hydrosol.

• Oil Separation and Purification:

  • After the 4-hour distillation is complete, turn off the heating mantle and allow the apparatus to cool down.

  • Carefully collect the separated essential oil from the graduated tube.

  • To remove any residual water, treat the collected oil with anhydrous sodium sulfate.[3] Add a small amount of the anhydrous Na₂SO₄ to the oil and swirl gently. The Na₂SO₄ will clump together as it absorbs the water.

  • Decant or filter the clear, dried essential oil into a clean, airtight glass vial.

• Storage:

  • Store the essential oil in a cool, dark place to prevent degradation from heat and light.

Data Presentation

Chemical Composition of CKP-25 Essential Oil

The chemical composition of CKP-25 essential oil is typically analyzed by Gas Chromatography-Mass Spectrometry (GC-MS). The major constituents are listed in the table below.

Compound	Percentage (%)
Citral (Geranial + Neral)	75.67 - 85
D-Limonene	7.80
Geranyl acetate	6.21

Note: The exact composition can vary depending on factors such as geographical location, climate, and age of the plant material.[1][2]

Biological Activity of CKP-25 Essential Oil

The biological activities of CKP-25 essential oil have been quantified in various studies. The following table summarizes some of the key findings.

Activity	Test Organism/Assay	Result
Antifungal	Aspergillus flavus	MIC: 0.4 µL/mL
Antiaflatoxigenic	Aspergillus flavus	MIC: 0.07 µL/mL (for nanoemulsion)
Antioxidant	DPPH Assay	IC₅₀: 6.94 µL/mL (for nanoemulsion)
Antioxidant	ABTS Assay	IC₅₀: 5.40 µL/mL (for nanoemulsion)
Antibacterial	Escherichia coli	MIC: 20 µg/mL
Antibacterial	Bacillus subtilis	MIC: 25-50 µg/mL
Antibacterial	Staphylococcus aureus	MIC: 25-50 µg/mL

MIC: Minimum Inhibitory Concentration; IC₅₀: Half-maximal Inhibitory Concentration.[2][3][4]

Visualization

Experimental Workflow for Hydro-distillation

Caption: Workflow for the hydro-distillation of CKP-25 essential oil.

Proposed Antifungal Mechanism of CKP-25 Essential Oil

Caption: Proposed mechanism of antifungal action of CKP-25 essential oil.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. Encapsulation of Cymbopogon khasiana × Cymbopogon pendulus Essential Oil (CKP-25) in Chitosan Nanoemulsion as a Green and Novel Strategy for Mitigation of Fungal Association and Aflatoxin B1 Contamination in Food System - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Lemongrass Essential Oil Components with Antimicrobial and Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. jmaps.in [jmaps.in]

Maximizing Herbage Yield of CKP-25 Lemongrass: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

CKP-25, a hybrid variety of lemongrass (Cymbopogon flexuosus or a cross between Cymbopogon khasiana and Cymbopogon pendulus), is a commercially significant aromatic grass cultivated for its essential oil, which is rich in citral (B94496).[1][2] Optimizing the herbage yield of this cultivar is crucial for enhancing essential oil production and ensuring a sustainable supply for pharmaceutical and other industrial applications. This document provides detailed application notes and experimental protocols for the cultivation of CKP-25, with a focus on maximizing biomass production. The methodologies outlined are intended for use in research and development settings.

Data Summary: Key Cultivation Parameters for Maximizing CKP-25 Herbage Yield

The following tables summarize quantitative data from various studies on the impact of planting spacing, fertilizer application, and harvesting frequency on the yield components of CKP-25 and related lemongrass varieties.

Table 1: Effect of Planting Spacing and Fertilizer Dosage on CKP-25 Yield Parameters

Planting Spacing (cm)	Fertilizer Dose (N:P:K kg/ha )	Plant Height (m)	Tillers per Plant	Herbage Yield (tons/ha)	Oil Yield ( kg/ha )
30 x 45	150:60:60	1.65	70	48.5	197.43
45 x 45	250:100:80	1.53 (Year 1)	78 (Year 1)	57.6 (Year 1)	260.9 (Year 1)
45 x 45	250:100:80	1.50 (Year 2)	114 (Year 2)	68.0 (Year 2)	309.4 (Year 2)

Data compiled from studies on CKP-25 cultivation under agroforestry systems.[3][4]

Table 2: Impact of Nitrogen and Sulfur Application on Lemongrass Biomass and Oil Yield

Nitrogen (N) Application ( kg/ha )	Sulfur (S) Application ( kg/ha )	Biomass Yield ( kg/ha )	Oil Yield ( kg/ha )
0	-	9,486 - 12,593	23.5 - 30
40	-	-	-
80	-	Increased	Increased
160	-	19,375 (max)	139 (max)

*Data from field experiments on Cymbopogon flexuosus.[5]

Table 3: Influence of Harvest Management on CKP-25 Essential Oil Yield

Year	Number of Harvests	Harvest Intervals	Essential Oil Yield ( kg/ha )
1	3	108 days from planting, then every 91-92 days	313
2	6	150, 44, 45, 45, 45, and 62 days from previous harvest	387

Findings from trials on the new hybrid strain CKP-25.[1]

Experimental Protocols

The following protocols provide detailed methodologies for key experiments aimed at optimizing CKP-25 herbage yield.

Protocol 1: Soil Preparation and Planting of CKP-25

1. Objective: To establish a uniform and healthy stand of CKP-25 for experimental trials.

2. Materials:

• CKP-25 root slips

• Well-decomposed Farm Yard Manure (FYM) or compost (20-25 t/ha)[6]

• Sandy loam soil with good drainage[6]

• pH meter

• Standard laboratory equipment for soil analysis

3. Procedure:

• Site Selection and Soil Analysis: Select a field with full sun exposure.[7] Conduct a thorough soil analysis to determine the baseline pH and nutrient levels. The optimal soil pH is around 6.0.[6]
• Land Preparation: Plough the land to a fine tilth. Incorporate FYM or compost at a rate of 20-25 t/ha during the final ploughing.[6]
• Bed Formation: Prepare raised beds to ensure good drainage, especially in areas with high rainfall.[8]
• Planting Material Preparation: Use healthy root slips of CKP-25. If necessary, divide larger clumps into individual slips.[9]
• Planting: Plant the slips at the desired spacing (e.g., 60 x 30 cm or 60 x 45 cm).[6] Place one to two slips per hole at a depth of about 15 cm.[8] Ensure the crown of the roots is just below the soil surface.[10]
• Irrigation: Provide immediate life irrigation on the third day after planting, followed by irrigation at 7-15 day intervals, depending on soil moisture and weather conditions.[6]

Protocol 2: Fertilizer Application Trial for Maximizing Herbage Yield

1. Objective: To determine the optimal dose of N, P, and K fertilizers for maximizing the herbage yield of CKP-25.

2. Experimental Design: Randomized Complete Block Design (RCBD) with different fertilizer treatments.

3. Materials:

• Established CKP-25 plot (as per Protocol 1)

• Nitrogen (N), Phosphorus (P), and Potassium (K) fertilizers

• Weighing balance

• Application equipment

4. Procedure:

• Basal Application: At the time of planting, apply a basal dose of fertilizers as per the experimental treatments. For example, a control (no fertilizer) and various levels of N, P, and K.[6]
• Top Dressing: Apply the remaining dose of nitrogenous fertilizer in split doses. For the first year, apply half the N at planting and the other half one month after planting.[6]
• Subsequent Years: From the second year onwards, apply the first dose of fertilizer after the first harvest and the second dose one month later.[6]
• Irrigation: Ensure adequate irrigation after each fertilizer application to facilitate nutrient uptake.
• Data Collection: At each harvest, record plant height, number of tillers per plant, and total herbage yield for each treatment plot.

Protocol 3: Herbage Harvesting and Biomass Assessment

1. Objective: To accurately measure the herbage yield of CKP-25 at different harvest intervals.

2. Materials:

• Sickles or mechanical harvester

• Weighing scale (field and laboratory)

• Sample bags

• Drying oven

3. Procedure:

• Harvesting Time: The first harvest can be conducted approximately 90 days after planting.[6] Subsequent harvests can be done at intervals of 75-90 days.[6]
• Harvesting Method: Cut the entire bush, leaving 10-15 cm above the ground level to allow for regeneration.[6]
• Fresh Weight Measurement: Immediately after harvesting, weigh the total herbage from each experimental plot to determine the fresh biomass yield.
• Dry Weight Measurement: Take a representative subsample of the harvested herbage from each plot. Weigh the fresh subsample and then dry it in an oven at a suitable temperature (e.g., 60-70°C) until a constant weight is achieved. Record the dry weight.
• Calculation: Calculate the total dry biomass yield per plot and extrapolate to yield per hectare.

Protocol 4: Essential Oil Extraction and Analysis

1. Objective: To extract and quantify the essential oil from CKP-25 herbage.

2. Materials:

• Fresh or partially dried CKP-25 herbage

• Steam distillation apparatus (Clevenger-type)[11]

• Heating mantle

• Condenser

• Separating funnel

• Anhydrous sodium sulfate (B86663)

• Gas chromatography-mass spectrometry (GC-MS) equipment

3. Procedure:

• Sample Preparation: Chop the harvested lemongrass leaves into small pieces to increase the surface area for steam penetration.[11]
• Steam Distillation: Place a known weight of the chopped herbage into the distillation flask with sufficient water. Heat the flask to generate steam, which will pass through the plant material, carrying the volatile essential oils.[11]
• Condensation and Collection: The steam and oil vapor mixture is then passed through a condenser, where it cools and liquefies. The essential oil, being less dense than water, will form a separate layer on top of the hydrosol.[11]
• Separation and Drying: Separate the oil from the water using a separating funnel. Dry the collected oil using anhydrous sodium sulfate to remove any residual water.[11]
• Yield Calculation: Weigh the extracted essential oil and calculate the yield as a percentage of the fresh or dry weight of the herbage.
• Qualitative Analysis: Analyze the chemical composition of the essential oil, particularly the citral content, using GC-MS.

Protocol 5: Pest and Disease Management

1. Objective: To monitor and control common pests and diseases affecting CKP-25 to minimize yield loss.

2. Materials:

• Appropriate organic or chemical pesticides/fungicides

• Spraying equipment

• Magnifying lens for pest identification

3. Procedure:

• Regular Monitoring: Regularly inspect the plants for signs of pest infestation (e.g., aphids, spider mites) and diseases (e.g., leaf blight, rust).[12][13]
• Pest Control:

• For sucking pests like aphids, consider spraying with an appropriate insecticide such as Methyl demeton (B52138) 25 EC or Dimethoate 30 EC at a concentration of 1 ml/liter.[6]
• For caterpillars, Phosalone 35 EC can be used.[6]

• Disease Control:

• For leaf blight, apply a suitable fungicide.[13]
• For rust, fungicides can also be effective.[13]

• Integrated Pest Management (IPM): Employ IPM strategies such as crop rotation, proper sanitation, and encouraging natural predators to maintain a healthy crop and reduce reliance on chemical controls.[14]

Visualizations

References

• 1. How to Grow Lemongrass | Yates Australia [yates.com.au]
• 2. How to Extract Lemongrass Oil: Process, Benefits & FAQs | NOREX [norex.in]
• 3. How to Grow Lemongrass: Planting, Care, and Uses [thespruce.com]
• 4. bonnieplants.com [bonnieplants.com]
• 5. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 6. Horticulture :: Aromatic Crops :: Lemongrass [agritech.tnau.ac.in]
• 7. ediblelandscaping.com [ediblelandscaping.com]
• 8. AGR 301 :: Lecture 19 [eagri.org]
• 9. ijirset.com [ijirset.com]
• 10. bunnings.com.au [bunnings.com.au]
• 11. Lemon Grass Oil Extraction | PDF | Distillation | Water [scribd.com]
• 12. agrownet.com [agrownet.com]
• 13. nhb.gov.in [nhb.gov.in]
• 14. khethari.com [khethari.com]

Application Notes and Protocols: CKP-25 Nanoemulsion as a Food Preservative

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of CKP-25 nanoemulsion as a novel, green food preservative. The information is based on a study detailing the encapsulation of Cymbopogon khasiana × Cymbopogon pendulus essential oil (CKP-25-EO) in a chitosan (B1678972) nanoemulsion (CKP-25-Ne) to prevent fungal growth and aflatoxin B1 (AFB1) contamination in food systems.[1][2][3]

Introduction

The CKP-25 nanoemulsion is a promising plant-based preservative designed to enhance the shelf-life and safety of food products.[1][3] It leverages the potent antifungal and antioxidant properties of CKP-25 essential oil, which are significantly enhanced through nanoencapsulation in a chitosan matrix.[1][2] This delivery system ensures a controlled and sustained release of the active components, offering long-term protection against food spoilage.[1]

Key Efficacy Data

The CKP-25 nanoemulsion has demonstrated superior performance compared to the free essential oil in various assays. The following tables summarize the key quantitative data.

Table 1: Antimicrobial and Antiaflatoxigenic Efficacy

Parameter	CKP-25 Nanoemulsion (CKP-25-Ne)	Free CKP-25 Essential Oil (CKP-25-EO)
Antifungal Activity (MIC, µL/mL)	0.08	> 0.08
Antiaflatoxigenic Activity (MIC, µL/mL)	0.07	> 0.07

MIC: Minimum Inhibitory Concentration

Table 2: Antioxidant Activity

Assay	CKP-25 Nanoemulsion (CKP-25-Ne) IC50 (µL/mL)	Free CKP-25 Essential Oil (CKP-25-EO) IC50 (µL/mL)
DPPH Radical Scavenging	6.94	> 6.94
ABTS Radical Scavenging	5.40	> 5.40

IC50: Half-maximal Inhibitory Concentration

Table 3: Physicochemical Properties of the Nanoemulsion

Parameter	Chitosan Nanoemulsion (Blank)	CKP-25 Nanoemulsion (CKP-25-Ne)
Zeta Potential (mV)	±41.03	±33.91
Polydispersity Index (PDI)	0.176	0.162

Mechanism of Action

The preservative effect of the CKP-25 nanoemulsion is multifactorial, involving the disruption of fungal cell integrity and inhibition of mycotoxin biosynthesis. The proposed mechanism of action is illustrated in the signaling pathway diagram below.

Caption: Mechanism of action of CKP-25 nanoemulsion on fungal cells.

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the efficacy of CKP-25 nanoemulsion.

This protocol outlines the preparation of the CKP-25 nanoemulsion using an ionic gelation-based homogenization and sonication method.[3]

Caption: Workflow for the preparation of CKP-25 nanoemulsion.

Protocol:

• Prepare Chitosan Solution: Dissolve chitosan in an aqueous acetic acid solution.

• Add CKP-25 Essential Oil: Add the CKP-25 essential oil to the chitosan solution.

• Homogenize: Subject the mixture to high-speed homogenization.

• Sonicate: Further reduce the droplet size by ultrasonication.

• Characterize: Analyze the resulting nanoemulsion for particle size, zeta potential, and morphology using techniques like Dynamic Light Scattering (DLS), Atomic Force Microscopy (AFM), and Scanning Electron Microscopy (SEM).[1][2]

This protocol determines the minimum inhibitory concentration (MIC) of the CKP-25 nanoemulsion against mycotoxigenic fungi.[1]

Protocol:

• Prepare Media: Dispense liquid growth medium (e.g., SMKY medium) into conical flasks.

• Add Test Substance: Amend the medium with varying concentrations of CKP-25 nanoemulsion (e.g., 0.01–0.08 µL/mL).[1]

• Prepare Controls: Use a blank chitosan nanoemulsion as a control.

• Inoculate: Inoculate the flasks with a specific concentration of fungal spores.

• Incubate: Incubate the flasks under suitable conditions (e.g., temperature and duration).

• Determine MIC: Observe the lowest concentration that completely inhibits visible fungal growth.

• Quantify Aflatoxin B1: For antiaflatoxigenic activity, extract and quantify AFB1 from the culture filtrate using techniques like HPLC.

These protocols measure the radical scavenging capacity of the CKP-25 nanoemulsion.

DPPH Assay Protocol:

• Prepare DPPH Solution: Prepare a solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

• Mix and Incubate: Mix the CKP-25 nanoemulsion at various concentrations with the DPPH solution and incubate in the dark.

• Measure Absorbance: Measure the absorbance of the mixture at a specific wavelength (e.g., 517 nm).

• Calculate Scavenging Activity: Determine the percentage of DPPH radical scavenging and calculate the IC50 value.

ABTS Assay Protocol:

• Prepare ABTS Radical Cation: Generate the ABTS radical cation (ABTS•+) by reacting ABTS stock solution with potassium persulfate.

• Mix and Incubate: Add the CKP-25 nanoemulsion at various concentrations to the ABTS•+ solution and incubate.

• Measure Absorbance: Measure the absorbance at a specific wavelength (e.g., 734 nm).

• Calculate Scavenging Activity: Determine the percentage of ABTS•+ scavenging and calculate the IC50 value.

This protocol evaluates the effectiveness of the CKP-25 nanoemulsion in a real food product. The original study utilized Syzygium cumini seeds as a model food system.[1][2]

Caption: Workflow for in situ efficacy testing of CKP-25 nanoemulsion.

Protocol:

• Procure Food Sample: Obtain the desired food product for testing.

• Treat Samples: Apply the CKP-25 nanoemulsion to the food samples. This can be done by methods such as coating or spraying.

• Storage: Store the treated and untreated (control) samples under typical storage conditions.

• Periodic Analysis: At regular intervals, analyze the samples for:

  • Fungal contamination levels.

  • Aflatoxin B1 concentration.

  • Lipid peroxidation (as a measure of oxidative stability).

  • Sensory attributes (e.g., color, odor, texture) to ensure the preservative does not negatively impact the food quality.[1]

Safety and Regulatory Considerations

The CKP-25 nanoemulsion has shown a favorable mammalian safety profile, strengthening its potential as a safe, green preservative.[1][2] Chitosan, the encapsulating material, is biodegradable, biocompatible, and generally recognized as safe (GRAS).[3] Further toxicological studies are recommended to fully establish the safety of the CKP-25 nanoemulsion for widespread food applications.

Conclusion

The CKP-25 nanoemulsion presents a highly effective and natural alternative to synthetic food preservatives. Its enhanced antifungal, antiaflatoxigenic, and antioxidant activities, coupled with a controlled release mechanism, make it a valuable tool for improving food safety and extending the shelf-life of various food products. The protocols outlined in these notes provide a framework for researchers and professionals to evaluate and apply this novel technology.

References

• 1. Encapsulation of Cymbopogon khasiana × Cymbopogon pendulus Essential Oil (CKP-25) in Chitosan Nanoemulsion as a Green and Novel Strategy for Mitigation of Fungal Association and Aflatoxin B1 Contamination in Food System [mdpi.com]
• 2. Encapsulation of Cymbopogon khasiana × Cymbopogon pendulus Essential Oil (CKP-25) in Chitosan Nanoemulsion as a Green and Novel Strategy for Mitigation of Fungal Association and Aflatoxin B1 Contamination in Food System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Encapsulation of Cymbopogon khasiana × Cymbopogon pendulus Essential Oil (CKP-25) in Chitosan Nanoemulsion as a Green and Novel Strategy for Mitigation of Fungal Association and Aflatoxin B1 Contamination in Food System - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing the Antifungal Efficacy of CKP-25

For Researchers, Scientists, and Drug Development Professionals

Introduction

CKP-25 is an essential oil derived from the hybrid of Cymbopogon khasiana and Cymbopogon pendulus.[1] Preliminary studies have indicated its potential as an antifungal and antiaflatoxigenic agent. The proposed mechanism of action involves the disruption of cellular ergosterol (B1671047) and methylglyoxal (B44143) biosynthesis in fungi.[1] These application notes provide a comprehensive set of experimental protocols to rigorously evaluate the antifungal efficacy of CKP-25, both in vitro and in vivo. The following protocols are based on established methodologies for antifungal susceptibility testing and have been adapted for the specific assessment of CKP-25.

Data Presentation

Table 1: In Vitro Susceptibility of Fungal Strains to CKP-25

Fungal Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)	Minimum Fungicidal Concentration (MFC) (µg/mL)
Candida albicans (ATCC 90028)
Candida glabrata (ATCC 2001)
Aspergillus fumigatus (ATCC 204305)
Clinical Isolate 1
Clinical Isolate 2

Table 2: Time-Kill Kinetics of CKP-25 against Candida albicans

Time (hours)	Log10 CFU/mL (Control)	Log10 CFU/mL (0.5 x MIC)	Log10 CFU/mL (1 x MIC)	Log10 CFU/mL (2 x MIC)
0
2
4
8
12
24

Table 3: Synergistic Activity of CKP-25 with Fluconazole against Candida albicans

Combination	FIC of CKP-25	FIC of Fluconazole	FICI	Interpretation
CKP-25 + Fluconazole

Table 4: Inhibition of Candida albicans Biofilm Formation by CKP-25

Concentration of CKP-25 (µg/mL)	Biofilm Biomass (OD570)	% Inhibition
Control	0
0.25 x MIC
0.5 x MIC
1 x MIC
2 x MIC

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

This protocol determines the lowest concentration of CKP-25 that inhibits the visible growth of a fungus. The broth microdilution method is a standard and reproducible technique for this purpose.[2][3][4]

Materials:

• CKP-25 essential oil

• Fungal strains (e.g., Candida spp., Aspergillus spp.)

• RPMI-1640 medium with L-glutamine, without sodium bicarbonate, buffered with MOPS

• 96-well microtiter plates

• Spectrophotometer or plate reader

• Dimethyl sulfoxide (B87167) (DMSO) for dissolving CKP-25

• Sterile saline or phosphate-buffered saline (PBS)

• Sabouraud Dextrose Agar (SDA) plates

Procedure:

• Preparation of Fungal Inoculum:

  • Culture the fungal strain on an SDA plate at 35°C for 24-48 hours.

  • Harvest the fungal cells and suspend them in sterile saline.

  • Adjust the inoculum density to 0.5-2.5 x 10³ colony-forming units (CFU)/mL in RPMI-1640 medium.[5]

• Preparation of CKP-25 Dilutions:

  • Prepare a stock solution of CKP-25 in DMSO.

  • Perform serial two-fold dilutions of CKP-25 in RPMI-1640 medium in the wells of a 96-well plate to achieve a range of final concentrations.

• Inoculation and Incubation:

  • Add 100 µL of the fungal inoculum to each well containing 100 µL of the CKP-25 dilution.

  • Include a growth control well (inoculum without CKP-25) and a sterility control well (medium only).

  • Incubate the plates at 35°C for 24-48 hours.

• Reading the MIC:

  • The MIC is the lowest concentration of CKP-25 that causes a significant inhibition of growth (e.g., 50% or 90%) compared to the growth control.[2][4] This can be determined visually or by measuring the optical density at 490 nm.

References

• 1. Encapsulation of Cymbopogon khasiana × Cymbopogon pendulus Essential Oil (CKP-25) in Chitosan Nanoemulsion as a Green and Novel Strategy for Mitigation of Fungal Association and Aflatoxin B1 Contamination in Food System - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Antifungal Susceptibility Testing: Current Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ifyber.com [ifyber.com]
• 5. journals.asm.org [journals.asm.org]

Application Notes and Protocols for Determining the Release Characteristics of CKP-25 from Nanoemulsions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for determining the release characteristics of CKP-25, an essential oil derived from a hybrid of Cymbopogon khasianus and C. pendulus, from nanoemulsion formulations. The primary active component of CKP-25 is citral (B94496), a lipophilic compound. The methodologies outlined are suitable for characterizing the in vitro and in vivo performance of nanoemulsion-based drug delivery systems for poorly water-soluble active pharmaceutical ingredients (APIs).

Introduction to In Vitro Release Testing (IVRT) for Nanoemulsions

In vitro release testing is a critical tool in the development and quality control of nanoemulsion formulations. It provides essential information about the rate and extent of drug release from the carrier system, which can be correlated with in vivo performance. For nanoemulsions, which are complex, multiphasic systems, specialized IVRT methods are required to overcome challenges such as the separation of the formulation from the release medium and maintaining sink conditions. The two most widely used and accepted methods for this purpose are the Dialysis Bag Method and the Franz Diffusion Cell System.

In Vitro Release Method 1: Dialysis Bag Technique

The dialysis bag method is a simple and cost-effective technique for assessing the in vitro release of drugs from nanoformulations. A semi-permeable membrane with a specific molecular weight cut-off (MWCO) is used to separate the nanoemulsion (donor compartment) from the release medium (receptor compartment). The MWCO should be selected to allow the free passage of the released drug while retaining the nanoemulsion droplets.

Experimental Protocol: Reverse Dialysis Bag Method

The reverse dialysis bag technique is often preferred for nanoemulsions to avoid issues with maintaining sink conditions that can occur in the standard dialysis bag method.[1][2][3] In this setup, the nanoemulsion is dispersed in a larger volume of the release medium, and the dialysis bags containing fresh release medium are placed within this environment.

Materials and Equipment:

• Dialysis tubing (e.g., cellulose (B213188) membrane with a suitable MWCO for citral)

• Glass beakers or flasks

• Magnetic stirrer and stir bars

• Thermostatically controlled water bath or incubator

• Syringes and needles

• Analytical instrument for CKP-25 (citral) quantification (e.g., High-Performance Liquid Chromatography - HPLC with UV detector)

• Phosphate Buffered Saline (PBS) or other relevant release medium

• CKP-25 loaded nanoemulsion

Procedure:

• Preparation of Dialysis Bags:

  • Cut the dialysis tubing into appropriate lengths (e.g., 10 cm).

  • Hydrate the membranes by soaking them in the release medium for at least 24 hours before use.

  • Securely close one end of each dialysis tube with a clip to form a bag.

  • Fill each bag with a precise volume of fresh release medium (e.g., 5 mL) and securely close the other end.

• Setup of the Release Study:

  • Place a known volume of the release medium (e.g., 100 mL) into a beaker.

  • Disperse a predetermined amount of the CKP-25 nanoemulsion into the release medium in the beaker to act as the donor phase.

  • Place the prepared dialysis bag (receptor phase) into the beaker containing the nanoemulsion dispersion.

  • Place the beaker in a thermostatically controlled water bath set at 37 ± 0.5°C and stir the medium at a constant, gentle speed (e.g., 100 rpm) with a magnetic stirrer.

• Sampling:

  • At predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8, 12, and 24 hours), withdraw the entire volume of the release medium from inside the dialysis bag using a syringe.

  • Immediately replace it with an equal volume of fresh, pre-warmed release medium to maintain sink conditions.

  • The collected samples are then analyzed for CKP-25 (citral) concentration.

• Quantification:

  • Analyze the concentration of citral in the collected samples using a validated HPLC method.

  • Calculate the cumulative amount of CKP-25 released at each time point and express it as a percentage of the total drug in the nanoemulsion.

Data Presentation:

Time (hours)	Concentration of CKP-25 (µg/mL)	Cumulative Amount Released (µg)	Cumulative Percentage Released (%)
0.5
1
2
4
6
8
12
24

Experimental Workflow for Reverse Dialysis Bag Method

Caption: Workflow for the reverse dialysis bag in vitro release testing method.

In Vitro Release Method 2: Franz Diffusion Cell System

The Franz diffusion cell is a robust and widely used apparatus for evaluating the release of drugs from semi-solid and liquid formulations, including nanoemulsions.[4][5] It consists of a donor chamber and a receptor chamber separated by a synthetic membrane.

Experimental Protocol: Franz Diffusion Cell

Materials and Equipment:

• Franz diffusion cells

• Synthetic membrane (e.g., cellulose acetate, polysulfone)

• Water bath with circulator and heater

• Magnetic stirrer and stir bars

• Syringes and needles

• HPLC with UV detector for CKP-25 (citral) quantification

• Release medium (e.g., PBS with a surfactant like Tween 80 to ensure sink conditions for the lipophilic citral)

• CKP-25 loaded nanoemulsion

Procedure:

• Membrane Preparation:

  • Cut the synthetic membrane to the appropriate size for the Franz diffusion cells.

  • Hydrate the membrane in the release medium for 24 hours prior to the experiment.

• Assembly of Franz Diffusion Cell:

  • Mount the hydrated membrane between the donor and receptor chambers of the Franz diffusion cell, ensuring no air bubbles are trapped underneath.

  • Fill the receptor chamber with a known volume of pre-warmed (37 ± 0.5°C) release medium. Ensure the medium is degassed to prevent bubble formation.

  • Place a small magnetic stir bar in the receptor chamber.

  • Place the assembled cells in a circulating water bath maintained at 37 ± 0.5°C to ensure the membrane surface temperature is at 32 ± 1°C, mimicking skin temperature.

  • Start the magnetic stirrer in the receptor chamber to ensure uniform mixing.

• Application of Nanoemulsion:

  • Apply a precise amount of the CKP-25 nanoemulsion (e.g., 0.5 mL) to the surface of the membrane in the donor chamber.

  • Cover the donor chamber to prevent evaporation.

• Sampling:

  • At predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8, 12, and 24 hours), withdraw a sample (e.g., 0.5 mL) from the sampling port of the receptor chamber.

  • Immediately replace the withdrawn volume with an equal amount of fresh, pre-warmed release medium.

• Quantification:

  • Analyze the concentration of citral in the collected samples using a validated HPLC method.

  • Correct for the drug removed during sampling and calculate the cumulative amount of CKP-25 that has permeated through the membrane per unit area.

Data Presentation:

Time (hours)	Concentration of CKP-25 (µg/mL)	Cumulative Amount Permeated per Area (µg/cm²)
0.5
1
2
4
6
8
12
24

Experimental Workflow for Franz Diffusion Cell Method

Caption: Workflow for the Franz diffusion cell in vitro release testing method.

In Vivo Evaluation: Pharmacokinetic Studies

Pharmacokinetic (PK) studies are essential for understanding the in vivo release and absorption characteristics of a drug from its formulation.[6] By administering the CKP-25 nanoemulsion to an animal model and measuring the plasma concentration of citral over time, key PK parameters can be determined to assess the formulation's performance.

Protocol: Oral Pharmacokinetic Study in Rats

Materials and Equipment:

• Sprague-Dawley or Wistar rats (male, 8-10 weeks old)

• Oral gavage needles

• Blood collection tubes (e.g., with heparin or EDTA)

• Centrifuge

• Analytical instrument for citral quantification in plasma (e.g., LC-MS/MS)

• CKP-25 loaded nanoemulsion

• Control formulation (e.g., CKP-25 in an oil solution or aqueous suspension)

Procedure:

• Animal Dosing:

  • Fast the rats overnight (with free access to water) before dosing.

  • Divide the rats into two groups: one receiving the CKP-25 nanoemulsion and the other receiving the control formulation.

  • Administer a single oral dose of the respective formulation (e.g., equivalent to 10 mg/kg of citral) via oral gavage.

• Blood Sampling:

  • Collect blood samples (approximately 0.2 mL) from the tail vein or another appropriate site at pre-defined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dosing).

  • Collect the blood in tubes containing an anticoagulant.

• Plasma Preparation:

  • Centrifuge the blood samples (e.g., at 4000 rpm for 10 minutes at 4°C) to separate the plasma.

  • Transfer the plasma to clean tubes and store at -80°C until analysis.

• Sample Analysis:

  • Develop and validate a sensitive bioanalytical method (e.g., LC-MS/MS) for the quantification of citral in plasma.

  • Analyze the plasma samples to determine the concentration of citral at each time point.

• Pharmacokinetic Analysis:

  • Plot the mean plasma concentration of citral versus time for both the nanoemulsion and control groups.

  • Calculate key pharmacokinetic parameters using non-compartmental analysis.

Data Presentation:

Parameter	CKP-25 Nanoemulsion	CKP-25 Control Formulation
Cmax (ng/mL)
Tmax (h)
AUC₀₋t (ng·h/mL)
AUC₀₋inf (ng·h/mL)
t₁/₂ (h)
Relative Bioavailability (%)

• Cmax: Maximum plasma concentration.

• Tmax: Time to reach maximum plasma concentration.

• AUC₀₋t: Area under the plasma concentration-time curve from time 0 to the last measurable concentration.

• AUC₀₋inf: Area under the plasma concentration-time curve from time 0 to infinity.

• t₁/₂: Elimination half-life.

Signaling Pathway of CKP-25 (Citral)

The primary component of CKP-25, citral, has been shown to exhibit various biological activities, including anti-inflammatory effects. One of the key mechanisms underlying its anti-inflammatory action is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[2][5]

Anti-Inflammatory Signaling Pathway of Citral

Caption: Citral's anti-inflammatory mechanism via inhibition of the NF-κB pathway.

References

• 1. Mechanisms and Applications of Citral’s Antimicrobial Properties in Food Preservation and Pharmaceuticals Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Citral Inhibits the Inflammatory Response and Hyperalgesia in Mice: The Role of TLR4, TLR2/Dectin-1, and CB2 Cannabinoid Receptor/ATP-Sensitive K+ Channel Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Inhibitory effect of citral on NO production by suppression of iNOS expression and NF-kappa B activation in RAW264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting low yield in CKP-25 essential oil extraction

Welcome to the CKP-25 Technical Support Center. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and optimizing the extraction of essential oil from the (fictional) plant Coleus kanyakumariensis 'P-25' (CKP-25).

Frequently Asked Questions (FAQs)

Q1: What is the expected yield of essential oil from CKP-25?

A1: The expected yield of essential oil from the leaves of CKP-25 typically ranges from 1.5% to 2.5% (w/w) of the dry plant material. However, this yield can be influenced by several factors, including the age of the plant, harvesting time, and the extraction method used.[1][2] For instance, variations in yield have been noted between seasonal harvests, with rainy seasons sometimes producing higher yields.[3]

Q2: Which extraction method is recommended for CKP-25 essential oil?

A2: Steam distillation is the most common and recommended method for extracting essential oil from CKP-25 due to its efficiency and ability to preserve the thermo-labile compounds present in the oil.[4][5] Solvent extraction can also be used, but may result in the presence of residual solvents in the final product if not performed correctly.[6][7][8] Supercritical CO2 extraction is a viable, albeit more expensive, alternative that can yield a high-quality oil.[9]

Q3: How does the time of day of harvesting affect the essential oil yield?

A3: The time of day of harvesting has a significant impact on the essential oil content of CKP-25.[10][11][12] It is recommended to harvest in the early morning, after the dew has evaporated, as this is when the concentration of volatile compounds in the leaves is typically at its peak.[13] Harvesting in the late afternoon can also result in a good yield, while midday harvesting, especially on hot days, may lead to lower yields due to the evaporation of volatile oils.[11]

Q4: What are the major chemical constituents of CKP-25 essential oil?

A4: The primary chemical constituents of CKP-25 essential oil are hypothetical for this fictional plant, but based on related species, would likely include a mix of monoterpenes, sesquiterpenes, and their oxygenated derivatives. For the purpose of this guide, we will assume the major components are Caryophyllene , Humulene , and Eucalyptol . The relative percentages of these components can vary depending on the genetic variety of the plant and growing conditions.[10]

Troubleshooting Guide for Low Yield

Low yield is a common issue in essential oil extraction. This guide provides a systematic approach to identifying and resolving the potential causes of lower-than-expected yields of CKP-25 essential oil.

Problem Area 1: Plant Material Quality and Preparation

Question: Could the quality of my CKP-25 plant material be the cause of low yield?

Possible Causes & Solutions:

• Incorrect Plant Variety: Ensure you are using the correct high-yielding variety of Coleus kanyakumariensis 'P-25'. Different varieties can have significantly different essential oil contents.[14]

• Improper Harvesting Time: As detailed in the FAQs, the timing of the harvest is crucial. Harvesting at the wrong time of day or at the wrong stage of plant growth can drastically reduce yields.[15][16]

• Poor Plant Health: Plants that are stressed due to disease, pests, or nutrient deficiencies will likely produce less essential oil.[12]

• Inadequate Drying and Storage: Improperly dried or stored plant material can lead to the degradation of essential oils. The plant material should be dried in a well-ventilated, dark place until brittle. Store the dried material in airtight containers away from light and heat.[2]

Problem Area 2: Extraction Process Parameters

Question: I've confirmed the quality of my plant material. Could my extraction process be the issue?

Possible Causes & Solutions:

• Incorrect Particle Size: The plant material should be coarsely ground before extraction to increase the surface area for steam or solvent penetration. A powder that is too fine can lead to clumping and inefficient extraction.[2][17]

• Inadequate Soaking Time (for Hydrodistillation): Soaking the plant material in water for a period before distillation can help to soften the plant tissues and improve oil release.[18]

• Incorrect Distillation Time: A distillation time that is too short will not allow for the complete extraction of the essential oil. Conversely, an excessively long distillation time can lead to the degradation of some compounds.[10][19]

• Improper Steam Flow Rate (Steam Distillation): A steam flow rate that is too high can cause channeling through the plant material, leading to incomplete extraction. A rate that is too low will result in an unnecessarily long extraction time.[4]

• Incorrect Solvent-to-Material Ratio (Solvent Extraction): The ratio of solvent to plant material is a critical parameter. Too little solvent will result in incomplete extraction, while too much will require more energy for solvent removal.[17]

Data Presentation

Table 1: Effect of Harvesting Time on CKP-25 Essential Oil Yield

Harvesting Time	Average Ambient Temperature (°C)	Relative Humidity (%)	Essential Oil Yield (% w/w)
6:00 AM	22	85	2.3 ± 0.2
10:00 AM	28	70	1.8 ± 0.3
2:00 PM	32	60	1.4 ± 0.2
6:00 PM	26	75	2.1 ± 0.2

Table 2: Comparison of Extraction Methods for CKP-25 Essential Oil

Extraction Method	Extraction Time (hours)	Yield (% w/w)	Key Observations
Steam Distillation	3	2.1 ± 0.2	Good yield, preserves thermolabile compounds.
Hydrodistillation	4	1.9 ± 0.3	Suitable for powdered material.
Solvent Extraction (Hexane)	6	2.5 ± 0.2	Higher yield, potential for solvent residue.
Supercritical CO2	2	2.4 ± 0.1	High-quality oil, high equipment cost.

Experimental Protocols

Protocol 1: Steam Distillation of CKP-25 Essential Oil

Objective: To extract essential oil from dried CKP-25 leaves using steam distillation.

Materials:

• 100g coarsely ground, dried CKP-25 leaves

• Steam distillation apparatus (Clevenger-type)

• Heating mantle

• Distilled water

• Separatory funnel

• Anhydrous sodium sulfate

Procedure:

• Place the 100g of ground CKP-25 leaves into the distillation flask.

• Add distilled water to the flask until the plant material is just covered.

• Set up the Clevenger-type apparatus according to the manufacturer's instructions.

• Begin heating the flask using the heating mantle.

• Allow the steam to pass through the plant material, carrying the volatile essential oil with it.

• The steam and oil vapor will condense in the condenser and collect in the graduated collection tube of the Clevenger apparatus.

• Continue the distillation for 3 hours, or until there is no further increase in the volume of collected oil.

• Once the distillation is complete, allow the apparatus to cool.

• Carefully collect the separated essential oil from the collection tube using a separatory funnel.

• Dry the collected oil by adding a small amount of anhydrous sodium sulfate.

• Store the dried essential oil in a sealed, dark glass vial at 4°C.

Protocol 2: Solvent Extraction of CKP-25 Essential Oil

Objective: To extract essential oil from dried CKP-25 leaves using solvent extraction.

Materials:

• 50g finely ground, dried CKP-25 leaves

• Soxhlet extractor

• 250 mL n-hexane

• Rotary evaporator

• Heating bath

Procedure:

• Place the 50g of ground CKP-25 leaves into a thimble and place the thimble in the Soxhlet extractor.

• Add 250 mL of n-hexane to the round-bottom flask.

• Assemble the Soxhlet apparatus and begin heating the flask in a heating bath.

• Allow the extraction to proceed for 6 hours, with the solvent continuously cycling through the plant material.

• After 6 hours, turn off the heat and allow the apparatus to cool.

• Remove the solvent from the extract using a rotary evaporator at a temperature below 40°C.

• The remaining concentrated liquid is the essential oil extract.

• Store the extract in a sealed, dark glass vial at 4°C.

Visualizations

Caption: A logical workflow for troubleshooting low essential oil yield.

Caption: Experimental workflow for steam distillation of CKP-25.

References

• 1. Essential oil yield: Significance and symbolism [wisdomlib.org]
• 2. benchchem.com [benchchem.com]
• 3. gsconlinepress.com [gsconlinepress.com]
• 4. benchchem.com [benchchem.com]
• 5. customprocessingservices.com [customprocessingservices.com]
• 6. A Comprehensive Guide to Essential Oil Extraction Methods [newdirectionsaromatics.com]
• 7. How essentials oils are extracted from aromatic plants [baseformula.com]
• 8. ajbasweb.com [ajbasweb.com]
• 9. Towards Higher Oil Yield and Quality of Essential Oil Extracted from Aquilaria malaccensis Wood via the Subcritical Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 10. areme.co.jp [areme.co.jp]
• 11. mdpi.com [mdpi.com]
• 12. customprocessingservices.com [customprocessingservices.com]
• 13. farmaciajournal.com [farmaciajournal.com]
• 14. tcffragrance.com [tcffragrance.com]
• 15. iris.unipa.it [iris.unipa.it]
• 16. What is Essential Oil Yield? From Plant to Precious Drop [pureoilsindia.com]
• 17. atlantis-press.com [atlantis-press.com]
• 18. Optimization of Steam Distillation Process and Chemical Constituents of Volatile Oil from Angelicaesinensis Radix [mdpi.com]
• 19. tandfonline.com [tandfonline.com]

Technical Support Center: Optimizing Harvest Time for Maximum Citral Content in CKP-25

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the harvest time of CKP-25, a hybrid lemongrass variety (Cymbopogon khasianus x C. pendulus), for maximum citral (B94496) content. The information is presented in a question-and-answer format to directly address potential issues and queries during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is CKP-25 and why is its citral content significant?

A1: CKP-25 is a high-yielding hybrid variety of lemongrass.[1][2] Its essential oil is of significant interest due to its high concentration of citral, a key monoterpene aldehyde. Citral, which exists as a mixture of two isomers, geranial and neral (B7780846), is a valuable precursor for the synthesis of Vitamin A and ionones and possesses notable antimicrobial and anti-inflammatory properties.[3][4] High-quality lemongrass oil for commercial purposes should ideally contain at least 75% citral.

Q2: How does harvest time affect the citral content and essential oil yield of CKP-25?

A2: For the CKP-25 hybrid, the citral content of the essential oil remains consistently high, between 83-85%, irrespective of the crop's age and the harvesting schedule.[5] However, the overall essential oil yield is significantly impacted by the harvesting frequency. In the first year of cultivation, a maximum oil yield of 313 kg/ha was achieved with three harvests, while in the second year, the highest yield of 387 kg/ha was obtained with six harvests.[5] Therefore, optimizing harvest time for CKP-25 is primarily about maximizing essential oil yield rather than citral percentage within the oil.

Q3: For other lemongrass varieties, is there an optimal age at which to harvest for maximum citral content?

A3: Yes, for other varieties of lemongrass, such as Cymbopogon citratus, the maturity stage at harvest significantly influences both the essential oil and citral content.[1][2][6] Studies have shown that citral content can peak at different times after planting. For instance, one study found that citral content was highest at 6.5 months after planting.[1][2] Another study suggested that the optimal time for harvesting to achieve a high essential oil percentage is between 5.0 to 5.5 months after planting.[7]

Q4: What are the key environmental factors that can influence the citral concentration in lemongrass?

A4: Several environmental factors can affect the citral concentration in lemongrass oil. Research has indicated that alkaline soil can favor a higher concentration of citral.[8] Furthermore, a combination of soil alkalinity with factors such as maximum and minimum temperatures, relative humidity, rainfall, and altitude can have a synergistic effect on citral content.[8]

Q5: How should CKP-25 be handled post-harvest to preserve citral content?

A5: After harvesting, it is recommended to allow the lemongrass to wilt for approximately 24 hours before distillation. This process can reduce the moisture content by about 30% and has been shown to improve the overall oil yield.[9] The harvested leaves can be stored in the shade for up to three days without compromising the oil yield or quality.[9] For extraction, chopping the leaves into smaller pieces is beneficial as it increases the surface area for more efficient oil release.[9]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Essential Oil Yield	- Suboptimal harvesting frequency.[5]- Harvesting during the rainy season.[5]- Improper post-harvest handling (e.g., not wilting the leaves).[9]- Inefficient distillation process.	- For CKP-25, follow the recommended harvesting schedule (3 harvests in the first year, 6 in the second).[5]- Avoid harvesting during periods of heavy rainfall.[5]- Allow leaves to wilt for 24 hours post-harvest to reduce moisture.[9]- Ensure the distillation process is optimized for time and temperature.
Lower than Expected Citral Percentage in Oil	- Although less of a concern for CKP-25, for other varieties, this could be due to harvesting at a suboptimal maturity stage.[1][2]- Genetic factors of the specific lemongrass variety.[1]- Degradation of citral due to excessive heat or prolonged distillation times.	- For non-CKP-25 varieties, conduct pilot studies to determine the peak citral content at different months after planting.[1][2]- Use a validated, high-citral yielding cultivar for planting.- Optimize the distillation parameters to prevent thermal degradation of citral.
Inconsistent Results Between Batches	- Variation in harvesting times.- Differences in post-harvest processing.- Environmental fluctuations between growing seasons.[8]- Inconsistent analytical methodology.	- Standardize the harvesting schedule and post-harvest protocols.- Monitor and record environmental conditions to identify potential impacts.- Ensure that the same validated analytical method (e.g., GC-MS) is used for all samples.

Data Presentation

Table 1: Effect of Harvest Frequency on Essential Oil Yield in CKP-25

Year of Cultivation	Number of Harvests	Total Essential Oil Yield ( kg/ha )	Citral Content (%)
1st Year	2	Lower than optimal	83-85[5]
1st Year	3	313[5]	83-85[5]
1st Year	4	Lower than optimal	83-85[5]
2nd Year	4	Lower than optimal	83-85[5]
2nd Year	5	Lower than optimal	83-85[5]
2nd Year	6	387[5]	83-85[5]

Table 2: Influence of Maturity Stage on Essential Oil and Citral Content in Cymbopogon citratus

Maturity Stage (Months after Planting)	Essential Oil Content (%)	Geranial (%)	Neral (%)	Total Citral (%)
5.5	Higher	37.58	-	-
6.5	Higher	45.95	-	Increased by 11.4% from 5.5 months[1][2]
7.5	Lower	42.95	-	Decreased by 5.4% from 6.5 months[1][2]

Note: Data in Table 2 is for Cymbopogon citratus and is provided for comparative purposes. The specific percentages of Geranial and Neral were not detailed in the same study that provided the percentage change.

Experimental Protocols

Protocol for Essential Oil Extraction by Steam Distillation

Objective: To extract essential oil from CKP-25 leaves.

Materials:

• Freshly harvested or wilted CKP-25 leaves

• Steam distillation apparatus

• Chopper or grinder

• Separatory funnel

• Anhydrous sodium sulfate (B86663)

• Glass storage vials

Procedure:

• Harvest CKP-25 leaves, preferably in the morning.[10]

• Optionally, allow the leaves to wilt in the shade for 24 hours.[9]

• Chop the leaves into small pieces to increase the surface area.[9]

• Place the chopped plant material into the distillation flask of the steam distillation unit.

• Pass steam through the plant material. The steam will vaporize the volatile essential oils.

• The steam and essential oil vapor mixture is then passed through a condenser to cool and liquefy.

• Collect the distillate, which will consist of a layer of essential oil and a layer of water.

• Separate the essential oil from the water using a separatory funnel. The oil will typically float on top.[3]

• Dry the collected oil by adding a small amount of anhydrous sodium sulfate to remove any residual water.

• Store the purified essential oil in airtight, dark glass vials in a cool place.

Protocol for Citral Content Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To quantify the citral (geranial and neral) content in the extracted essential oil.

Materials:

• Extracted CKP-25 essential oil

• GC-MS system with a suitable capillary column (e.g., HP-5MS)

• Helium carrier gas

• Appropriate solvent for dilution (e.g., hexane (B92381) or ethanol)

• Citral (geranial and neral) analytical standards

• Microsyringes and vials

Procedure:

• Prepare a diluted sample of the essential oil in a suitable solvent.

• Prepare a series of standard solutions of known concentrations of geranial and neral to create a calibration curve.

• Set the GC-MS operating conditions (e.g., injector temperature, column temperature program, carrier gas flow rate, mass spectrometer parameters).

• Inject a small volume of the prepared sample into the GC-MS system.

• The components of the essential oil will be separated based on their boiling points and polarity as they pass through the column.

• The mass spectrometer will detect and identify the separated components based on their mass spectra.

• Identify the peaks corresponding to neral and geranial by comparing their retention times and mass spectra with those of the analytical standards.

• Quantify the amount of neral and geranial in the sample by comparing the peak areas to the calibration curve.

• The total citral content is the sum of the percentages of neral and geranial.

Mandatory Visualizations

Caption: Experimental workflow for citral content analysis.

Caption: Simplified citral biosynthesis pathway in lemongrass.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Enantioselective synthesis of (R)-citronellal from geraniol with an immobilised copper alcohol oxidase and ene reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. nlss.org.in [nlss.org.in]
• 8. researchgate.net [researchgate.net]
• 9. Phylogenetically distant enzymes localized in cytosol and plastids drive citral biosynthesis in lemongrass - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]

Technical Support Center: Stability of CKP-25 Essential Oil Nanoemulsions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the stability of CKP-25 essential oil nanoemulsions. The information is presented in a question-and-answer format, including troubleshooting guides and frequently asked questions, to directly address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is CKP-25 essential oil and what are its main components?

A1: CKP-25 is a hybrid variety of lemongrass, derived from Cymbopogon khasiana and Cymbopogon pendulus.[1] Its essential oil is characterized by a high concentration of citral, typically ranging from 75% to 85%.[1][2][3] Other significant components include D-limonene and geranyl acetate.[2]

Q2: What are the primary causes of instability in CKP-25 essential oil nanoemulsions?

A2: Like other essential oil nanoemulsions, the instability of CKP-25 nanoemulsions can be attributed to several physical phenomena. These include:

• Ostwald ripening: This is a major concern for nanoemulsions and involves the growth of larger droplets at the expense of smaller ones due to the diffusion of oil molecules through the continuous phase.[4][5]

• Coalescence: This irreversible process involves the merging of two or more droplets to form a larger one, ultimately leading to phase separation.[6][7]

• Flocculation: This is the aggregation of droplets to form clusters without the rupture of the interfacial film. While reversible, it can be a precursor to coalescence.[6]

• Creaming or Sedimentation: This is the migration of droplets to the top or bottom of the emulsion due to density differences between the oil and water phases. It is a reversible process but can lead to coalescence.[6]

Q3: How does the choice of surfactant and co-surfactant impact the stability of CKP-25 nanoemulsions?

A3: Surfactants and co-surfactants are critical for the formation and stability of nanoemulsions.[1][2] They work by reducing the interfacial tension between the oil and water phases, which facilitates droplet size reduction and prevents droplet aggregation.[8] For oil-in-water (o/w) nanoemulsions, a hydrophilic-lipophilic balance (HLB) value of the surfactant system greater than 10 is generally required.[9][10] Non-ionic surfactants like Tween 80 and Span 20 are commonly used due to their low toxicity and reduced sensitivity to pH and ionic strength changes.[1][2][8] The ratio of surfactant to co-surfactant (Smix) is also a crucial factor that needs to be optimized to achieve maximum stability.[10]

Q4: What is the influence of pH and temperature on the stability of essential oil nanoemulsions?

A4: Both pH and temperature can significantly affect the stability of nanoemulsions.

• pH: Changes in pH can alter the surface charge of the droplets (zeta potential), which can lead to flocculation and coalescence, especially if the formulation contains pH-sensitive components like certain surfactants or biopolymers.[9]

• Temperature: Elevated temperatures can increase the kinetic energy of droplets, leading to more frequent collisions and a higher likelihood of coalescence. High temperatures can also accelerate Ostwald ripening and chemical degradation of the essential oil. Conversely, low temperatures can sometimes cause the crystallization of components or gelation.

Troubleshooting Guide

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Increased Droplet Size and Polydispersity Index (PDI) Over Time	Ostwald ripening, Coalescence	* Optimize Surfactant/Co-surfactant System: Ensure complete coverage of the droplet surface by adjusting the type and concentration of the emulsifiers. A combination of a high HLB surfactant and a co-surfactant can create a more robust interfacial film.[9][10] * Incorporate a Hydrophobic Agent: Adding a small amount of a highly water-insoluble component to the oil phase can reduce the solubility of the essential oil in the aqueous phase, thereby slowing down Ostwald ripening. * Increase Viscosity of Continuous Phase: Adding a thickening agent or gelling agent to the aqueous phase can reduce droplet movement and collision frequency.
Phase Separation (Creaming or Sedimentation)	Insufficient droplet size reduction, Density difference between phases, Flocculation	* Optimize Homogenization Process: Increase homogenization pressure, time, or the number of passes to achieve a smaller and more uniform droplet size. * Adjust Density of Continuous Phase: If possible, adjust the density of the aqueous phase to more closely match that of the oil phase. * Enhance Droplet Repulsion: Optimize the zeta potential to be sufficiently high (typically > |30| mV) to ensure strong electrostatic repulsion between droplets. This can be achieved by selecting appropriate surfactants or adjusting the pH.
Changes in Color, Odor, or pH	Chemical degradation of CKP-25 essential oil or other formulation components.	* Protect from Light and Oxygen: Store the nanoemulsion in amber-colored, airtight containers. Consider adding an antioxidant to the formulation. * Control Storage Temperature: Store at a recommended temperature, often refrigerated, to slow down chemical reactions.[3] * Use High-Purity Ingredients: Ensure all components are of high quality and free from impurities that could catalyze degradation reactions.
Microbial Growth	Contamination during preparation or storage.	* Incorporate a Preservative: Add a suitable preservative to the aqueous phase. * Use Sterile Preparation Techniques: Prepare the nanoemulsion under aseptic conditions, especially for pharmaceutical applications.

Quantitative Data on Nanoemulsion Stability

The stability of a nanoemulsion is quantitatively assessed by monitoring key parameters over time and under different storage conditions.

Table 1: Influence of Surfactant:Co-surfactant (Smix) Ratio on Nanoemulsion Droplet Size.

Smix Ratio (Tween 20:Carbitol)	Oil Concentration (wt.%)	Smix Concentration (wt.%)	Resulting Droplet Size (nm)	Reference
1:1	31	60	>200	[10]
2:1	31	60	<100	[10]
3:1	31	60	>100	[10]

Table 2: Effect of Storage Temperature on the Stability of Essential Oil Nanoemulsions.

Essential Oil	Storage Temperature (°C)	Storage Duration	Observation	Reference
Lavender	4	60 days	Stable, no significant reduction in LEO content	[3]
Lavender	25	60 days	Stable	[3]
Lavender	45	30 days	Phase separation	[3]
Garlic	5, 25, 45	Not specified	Increased instability with increasing temperature
Cymbopogon pendulus	4, -20	50 days	No change in particle size
Cymbopogon pendulus	37	50 days	Nano-emulsion cracking or Ostwald ripening

Table 3: Physicochemical Properties of a CKP-25 Essential Oil Chitosan Nanoemulsion.

Parameter	Value	Reference
Average Particle Size	67 - 100 nm
Polydispersity Index (PDI)	< 0.3
Zeta Potential	Positive

Experimental Protocols

Protocol 1: Preparation of CKP-25 Essential Oil Nanoemulsion using High-Pressure Homogenization

• Preparation of the Oil Phase: Dissolve a specific amount of CKP-25 essential oil in a suitable carrier oil if necessary.

• Preparation of the Aqueous Phase: Dissolve the surfactant (e.g., Tween 80) and co-surfactant (e.g., Span 20) in deionized water.

• Pre-emulsification: Add the oil phase to the aqueous phase and mix using a high-speed stirrer (e.g., 5000 rpm for 15 minutes) to form a coarse emulsion.

• High-Pressure Homogenization: Pass the coarse emulsion through a high-pressure homogenizer at a specified pressure (e.g., 100 MPa) for a set number of cycles (e.g., 3-5 cycles).

• Characterization: Immediately after preparation, characterize the nanoemulsion for droplet size, PDI, and zeta potential using Dynamic Light Scattering (DLS).

Protocol 2: Long-Term Stability Assessment

• Sample Preparation and Storage: Prepare a sufficient quantity of the CKP-25 nanoemulsion. Divide the nanoemulsion into multiple sealed, airtight, and light-protected containers. Store the samples under various conditions as per ICH guidelines:

  • Long-term: 25°C ± 2°C / 60% RH ± 5% RH

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

  • Refrigerated: 5°C ± 3°C[9]

• Testing Schedule: Withdraw samples at predetermined time points (e.g., 0, 1, 3, 6, and 12 months).[9]

• Analytical Testing: At each time point, perform the following analyses:

  • Visual Inspection: Observe for any changes in appearance, such as phase separation, creaming, or color change.[9]

  • Droplet Size and PDI Analysis: Use DLS to measure the mean droplet diameter and PDI.[9]

  • Zeta Potential Measurement: Determine the surface charge of the droplets.[9]

  • pH Measurement: Measure the pH of the nanoemulsion.[9]

  • Assay of Citral: Quantify the concentration of citral, the main active component of CKP-25 essential oil, to assess chemical stability.

Visualizations

Caption: Experimental workflow for the preparation and stability testing of CKP-25 nanoemulsions.

Caption: Logical relationship diagram for troubleshooting CKP-25 nanoemulsion instability.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. mdpi.com [mdpi.com]
• 3. jmaps.in [jmaps.in]
• 4. castleremedies.com [castleremedies.com]
• 5. walshmedicalmedia.com [walshmedicalmedia.com]
• 6. researchgate.net [researchgate.net]
• 7. ge.iherb.com [ge.iherb.com]
• 8. New insights into essential oil nano emulsions loaded natural biopolymers recent development, formulation, characteriza… [ouci.dntb.gov.ua]
• 9. cheechandchong.com [cheechandchong.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Antifungal Potency of CKP-25 Essential Oil

Welcome to the technical support center for researchers, scientists, and drug development professionals working with CKP-25 (Cymbopogon khasianus Stapf ex Bor) essential oil. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during antifungal experiments.

Frequently Asked Questions (FAQs)

Q1: What are the major factors influencing the antifungal potency of CKP-25 essential oil?

A1: The antifungal potency of CKP-25 essential oil is influenced by a combination of intrinsic and extrinsic factors.

• Chemical Composition: The primary factor is its chemical composition, with the monoterpene alcohol geraniol (B1671447) being the major bioactive component responsible for its antifungal properties.[1][2] Variations in the concentration of geraniol and other minor components, such as geranyl acetate (B1210297) and linalool, can significantly impact the oil's overall efficacy.[2]

• Fungal Strain: The susceptibility to CKP-25 essential oil can vary considerably among different fungal species and even between different strains of the same species.

• Extraction Method: The method used to extract the essential oil from the plant material can affect the final chemical profile and, consequently, its biological activity.[3]

• Growth Conditions of the Plant: Environmental factors such as geographical location, climate, and harvest time can alter the phytochemical composition of the Cymbopogon khasianus plant, leading to variations in the essential oil's potency.[3][4]

Q2: What is the primary mechanism of action of CKP-25 essential oil against fungi?

A2: The primary antifungal mechanism of CKP-25 essential oil is attributed to its high concentration of geraniol. Geraniol disrupts the fungal cell membrane's integrity and function through a multi-target approach.[5][6][7][8][9] This involves:

• Inhibition of Ergosterol (B1671047) Biosynthesis: Geraniol interferes with the ergosterol biosynthesis pathway, a critical process for maintaining the structure and fluidity of the fungal cell membrane.[6][7][9][10]

• Inhibition of H+-ATPase: It inhibits the plasma membrane H+-ATPase, an essential enzyme for maintaining the electrochemical gradient across the fungal cell membrane.[6][10]

• Disruption of Cell Wall Synthesis: Evidence suggests that geraniol can also inhibit key enzymes involved in fungal cell wall synthesis, such as chitin (B13524) synthase (CS), UDP-glycosyltransferase (UDPG), and glucosamine-6-phosphate synthase (GPS).[1][11]

Q3: Can CKP-25 essential oil be used in combination with conventional antifungal drugs?

A3: Yes, studies have shown that essential oils, including those from the Cymbopogon genus, can exhibit synergistic effects when combined with conventional antifungal drugs like fluconazole (B54011) and amphotericin B.[3][4][6][7][12] This combination can lead to a reduction in the required dosage of the conventional drug, potentially minimizing side effects and overcoming drug resistance.[4][7][12]

Troubleshooting Guides

Problem 1: High variability in Minimum Inhibitory Concentration (MIC) values between experiments.

• Possible Cause 1: Inconsistent Essential Oil Composition.

  • Solution: Ensure that the CKP-25 essential oil used in all experiments is from the same batch and has been stored properly in a cool, dark place to prevent degradation of its components. If using different batches, perform a Gas Chromatography-Mass Spectrometry (GC-MS) analysis to confirm the chemical profile and geraniol concentration.[9][13][14][15]

• Possible Cause 2: Inoculum Preparation Variability.

  • Solution: Standardize the inoculum preparation. Use a spectrophotometer to adjust the fungal suspension to a specific optical density, ensuring a consistent number of fungal cells in each experiment.

• Possible Cause 3: Improper Emulsification of the Essential Oil.

  • Solution: Due to the hydrophobic nature of essential oils, proper emulsification in the broth medium is crucial for accurate MIC determination. Use a small percentage of a non-inhibitory solvent like dimethyl sulfoxide (B87167) (DMSO) or Tween 80 to ensure a homogenous dispersion of the oil.[1]

Problem 2: No or very small zones of inhibition in the disc diffusion assay.

• Possible Cause 1: Low Volatility and Diffusibility of the Essential Oil.

  • Solution: The disc diffusion method relies on the diffusion of the antimicrobial agent through the agar (B569324). The larger molecules in essential oils may not diffuse as readily as smaller antibiotic molecules. Consider using the broth microdilution method for a more accurate determination of antifungal activity.[16][17]

• Possible Cause 2: Inappropriate Concentration of the Essential Oil.

  • Solution: The concentration of the essential oil applied to the disc may be too low. Perform a dose-response experiment with a range of concentrations to determine the optimal concentration for observing a clear zone of inhibition.

• Possible Cause 3: Fungal Strain Resistance.

  • Solution: The fungal strain being tested may be inherently resistant to the components of the CKP-25 essential oil. Test the oil against a known susceptible reference strain to verify the bioactivity of your essential oil batch.

Quantitative Data Summary

Table 1: Antifungal Activity of Geraniol (Major component of CKP-25 Essential Oil) against Candida Species

Candida Species	MIC Range (µg/mL)	MFC Range (µg/mL)	Reference
C. albicans	16 - 225	32 - 1024	[5][10][12][13]
C. tropicalis	512	1024	[5]
Non-albicans Candida	300	-	[10][13]

Table 2: Antifungal Activity of Cymbopogon spp. Essential Oils against Various Fungi

Cymbopogon Species	Fungal Species	MIC Range (µL/mL)	Reference
C. citratus	Candida spp.	1.25 - 5	[8][18]
C. proximus	Candida spp.	2.5 - 20	[8][18]
C. citratus	Malassezia furfur	1.25 - 2.5	[8][18]
C. proximus	Malassezia furfur	2.5 - 5	[8][18]

Experimental Protocols

1. Broth Microdilution Method for MIC Determination

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines for antifungal susceptibility testing of essential oils.

• Preparation of Fungal Inoculum:

  • Culture the fungal strain on an appropriate agar medium (e.g., Sabouraud Dextrose Agar) at the optimal temperature and time.

  • Harvest the fungal cells and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-5 x 10^6 CFU/mL) using a spectrophotometer.

  • Dilute the adjusted inoculum in RPMI-1640 medium to achieve a final concentration of approximately 0.5-2.5 x 10^3 CFU/mL in the microplate wells.

• Preparation of Essential Oil Dilutions:

  • Prepare a stock solution of CKP-25 essential oil in a suitable solvent (e.g., DMSO) at a concentration that allows for serial dilutions. The final concentration of the solvent in the wells should not exceed 1% (v/v) and should be confirmed to not inhibit fungal growth.

  • Perform two-fold serial dilutions of the essential oil stock solution in RPMI-1640 medium in a 96-well microtiter plate.

• Inoculation and Incubation:

  • Add the prepared fungal inoculum to each well containing the serially diluted essential oil.

  • Include a positive control (fungal inoculum without essential oil) and a negative control (medium without inoculum).

  • Incubate the microplate at the optimal temperature for the fungal strain for 24-48 hours.

• Determination of MIC:

  • The MIC is defined as the lowest concentration of the essential oil that causes complete visual inhibition of fungal growth.

2. Disc Diffusion Assay

• Preparation of Fungal Inoculum:

  • Prepare a fungal suspension as described in the broth microdilution protocol and adjust it to a 0.5 McFarland standard.

• Inoculation of Agar Plates:

  • Using a sterile cotton swab, evenly streak the fungal inoculum over the entire surface of a Mueller-Hinton agar plate (or other suitable agar medium).

• Application of Essential Oil:

  • Aseptically place sterile paper discs (6 mm in diameter) onto the surface of the inoculated agar plate.

  • Pipette a known volume (e.g., 10 µL) of the CKP-25 essential oil at a specific concentration onto each disc.

• Incubation:

  • Incubate the plates at the optimal temperature for the fungal strain for 24-48 hours.

• Measurement of Inhibition Zones:

  • Measure the diameter of the zone of complete growth inhibition around each disc in millimeters. The size of the inhibition zone is indicative of the antifungal activity.

Visualizations

Caption: Antifungal mechanism of Geraniol from CKP-25 essential oil.

Caption: Workflow for MIC determination using broth microdilution.

Caption: Troubleshooting logic for inconsistent experimental results.

References

• 1. Validation of a method of broth microdilution for the determination of antibacterial activity of essential oils - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Synergistic Interaction of Certain Essential Oils and Their Active Compounds with Fluconazole against Azole-resistant Strains of Cryptococcus neoformans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Synergistic Anticandidal Effects of Six Essential Oils in Combination with Fluconazole or Amphotericin B against Four Clinically Isolated Candida Strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Recent Advances in Ergosterol Biosynthesis and Regulation Mechanisms in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synergistic Anticandidal Effects of Six Essential Oils in Combination with Fluconazole or Amphotericin B against Four Clinically Isolated Candida Strains [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. Essential Oil Composition Analysis of Cymbopogon Species from Eastern Nepal by GC-MS and Chiral GC-MS, and Antimicrobial Activity of Some Major Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. [PDF] Essential Oil Composition Analysis of Cymbopogon Species from Eastern Nepal by GC-MS and Chiral GC-MS, and Antimicrobial Activity of Some Major Compounds | Semantic Scholar [semanticscholar.org]
• 16. tandfonline.com [tandfonline.com]
• 17. scilit.com [scilit.com]
• 18. Antifungal, Antioxidant and Antibiofilm Activities of Essential Oils of Cymbopogon spp. [mdpi.com]

Overcoming challenges in the large-scale production of CKP-25 nanoemulsion

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) to overcome challenges in the large-scale production of CKP-25 nanoemulsion.

Frequently Asked Questions (FAQs)

1. What is CKP-25 nanoemulsion?

CKP-25 nanoemulsion is a formulation where Cymbopogon khasiana × Cymbopogon pendulus essential oil (CKP-25-EO) is encapsulated within a nanocarrier system, such as chitosan (B1678972), to form a stable, oil-in-water emulsion with droplet sizes in the nanometer range.[1] This encapsulation is designed to improve the stability and delivery of the CKP-25 essential oil.[2]

2. What are the critical quality attributes of a CKP-25 nanoemulsion?

The critical quality attributes (CQAs) for a CKP-25 nanoemulsion include:

• Particle Size: Typically in the range of 100-200 nm to ensure stability and bioavailability.[1][3][4]

• Polydispersity Index (PDI): A value below 0.25 indicates a homogenous and narrow particle size distribution, which is desirable for stability.[1][2]

• Zeta Potential: A value greater than ±30 mV suggests good colloidal stability due to electrostatic repulsion between droplets.[1][2]

• Encapsulation Efficiency (%EE) and Loading Capacity (%LC): These parameters determine the amount of CKP-25 essential oil successfully encapsulated within the nanoemulsion.

3. What are the common methods for preparing nanoemulsions?

Nanoemulsion preparation methods are broadly categorized into two types:

• High-Energy Methods: These methods utilize mechanical force to break down large droplets into nano-sized ones. Examples include high-pressure homogenization, microfluidization, and ultrasonication.[5][6][][8]

• Low-Energy Methods: These methods rely on the physicochemical properties of the components to spontaneously form nanoemulsions. Examples include phase inversion temperature (PIT), phase inversion composition (PIC), and spontaneous emulsification.[6][][8][9]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Inconsistent Particle Size / High PDI	- Inefficient homogenization/emulsification process.- Improper surfactant concentration.- Suboptimal process parameters (e.g., pressure, temperature, time).[6][10]	- Optimize homogenization pressure, number of passes, or sonication time and amplitude.[11]- Adjust the surfactant-to-oil ratio.- Control the temperature during processing.[10]
Phase Separation / Instability (Creaming, Coalescence)	- Insufficient surfactant concentration or inappropriate surfactant type.- Ostwald ripening, where larger droplets grow at the expense of smaller ones.[12]- High storage temperature.	- Increase surfactant concentration or use a combination of surfactants for better stabilization.[13]- Select an oil phase with low water solubility to minimize Ostwald ripening.- Store the nanoemulsion at a controlled, lower temperature.
Low Encapsulation Efficiency (%EE)	- Saturation of the nanocarrier with the essential oil.[2]- Poor affinity between the CKP-25 essential oil and the carrier material.	- Optimize the ratio of chitosan to CKP-25 essential oil. A study showed that %EE decreased when the ratio exceeded 1:0.8.[2]- Modify the surface properties of the carrier or the oil to improve interaction.
Difficulty in Scaling Up Production	- Process parameters that are not scalable (e.g., batch sonication).- Changes in mixing dynamics and heat transfer at larger volumes.[14]	- Transition from batch to continuous processing methods like high-pressure homogenization.[5]- Conduct pilot-scale studies to re-optimize process parameters such as stirring rate and temperature.[10]- Utilize Quality by Design (QbD) principles to systematically understand the impact of process parameters on CQAs.[10]

Quantitative Data Summary

The following table summarizes the physicochemical properties of a chitosan-based CKP-25 nanoemulsion as reported in a study.

Parameter	Chitosan Nanoemulsion (Control)	CKP-25 Nanoemulsion (CKP-25-Ne)
Average Particle Size (nm)	85.41	103.56
Particle Size Range (SEM) (nm)	29.09–91.49	39.06–107.90
Zeta Potential (mV)	+41.03	+33.91
Polydispersity Index (PDI)	0.176	0.162
Encapsulation Efficiency (%)	N/A	33.80 - 83.15
Loading Capacity (%)	N/A	0.29 - 2.21
Data sourced from a 2023 study on CKP-25 nanoemulsion.[1][2]

Experimental Protocols

Protocol 1: Preparation of CKP-25 Nanoemulsion by High-Pressure Homogenization

Objective: To prepare a stable CKP-25 nanoemulsion using a high-energy method.

Materials:

• CKP-25 Essential Oil (EO)

• Surfactant (e.g., Tween 80)

• Co-surfactant (e.g., Span 80)

• Aqueous phase (e.g., deionized water or a chitosan solution)

• High-pressure homogenizer

Methodology:

• Preparation of Oil Phase: Mix the CKP-25 EO, surfactant, and co-surfactant at a predetermined ratio.

• Preparation of Aqueous Phase: Prepare the aqueous solution (e.g., dissolve chitosan in an acidic solution).

• Coarse Emulsion Formation: Gradually add the oil phase to the aqueous phase under high-speed stirring (e.g., 1000 rpm for 30 minutes) to form a coarse emulsion.

• High-Pressure Homogenization: Pass the coarse emulsion through a high-pressure homogenizer. The process can be optimized by varying the pressure (e.g., 500-1500 bar) and the number of passes (e.g., 3-5 cycles).[6][11]

• Characterization: Analyze the resulting nanoemulsion for particle size, PDI, and zeta potential.

Protocol 2: Characterization of Particle Size and Zeta Potential

Objective: To determine the particle size distribution and surface charge of the CKP-25 nanoemulsion.

Instrumentation: Dynamic Light Scattering (DLS) instrument (e.g., Malvern Zetasizer).

Methodology:

• Sample Preparation: Dilute the nanoemulsion sample with deionized water to an appropriate concentration to avoid multiple scattering effects.

• Particle Size and PDI Measurement:

  • Equilibrate the instrument to a controlled temperature (e.g., 25°C).

  • Place the diluted sample in a cuvette and insert it into the instrument.

  • Perform the DLS measurement to obtain the average particle size and PDI.

• Zeta Potential Measurement:

  • Inject the diluted sample into a specialized zeta potential cell.

  • Apply an electric field and measure the electrophoretic mobility of the droplets.

  • The instrument's software will calculate the zeta potential based on the measured mobility.

Visualizations

Caption: High-energy emulsification workflow for CKP-25 nanoemulsion production.

Caption: Logical flow for troubleshooting common nanoemulsion stability issues.

References

• 1. mdpi.com [mdpi.com]
• 2. Encapsulation of Cymbopogon khasiana × Cymbopogon pendulus Essential Oil (CKP-25) in Chitosan Nanoemulsion as a Green and Novel Strategy for Mitigation of Fungal Association and Aflatoxin B1 Contamination in Food System - PMC [pmc.ncbi.nlm.nih.gov]
• 3. iajps.com [iajps.com]
• 4. researchgate.net [researchgate.net]
• 5. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 6. Techniques for Formulation of Nanoemulsion Drug Delivery System: A Review [pnfs.or.kr]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Current challenges ahead in preparation, characterization, and pharmaceutical applications of nanoemulsions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Preservation of Citral in CKP-25 Essential Oil Extraction

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions to prevent the degradation of citral (B94496) during the extraction of essential oil from the CKP-25 lemongrass hybrid.

Frequently Asked Questions (FAQs)

Q1: What is citral and why is its preservation in CKP-25 oil critical?

A1: Citral is a mixture of two isomeric monoterpene aldehydes, geranial and neral (B7780846), which is the primary aromatic and bioactive component in lemongrass essential oil.[1][2][3] The CKP-25 hybrid, a cross between Cymbopogon khasianus and C. pendulus, is specifically cultivated for its high essential oil yield, with a desirable citral content typically ranging from 83-85%.[4] Preservation of citral is critical because its degradation leads to a significant loss of the oil's characteristic lemon-like aroma, formation of undesirable off-flavors, and a reduction in its therapeutic and commercial value.[5][6]

Q2: What are the primary factors that cause citral degradation during extraction?

A2: Citral is an unstable molecule susceptible to degradation from several factors during the extraction process.[7] The main causes are:

• Acid-Catalyzed Reactions: Citral degrades rapidly in acidic (low pH) environments through cyclization and oxidation reactions.[8][9] This is often the primary degradation pathway.[9]

• Thermal Stress: High temperatures used in methods like hydrodistillation or steam distillation can accelerate degradation.[10][11]

• Oxidation: Exposure to oxygen (air) and UV light can initiate a radical degradation pathway, altering the chemical composition of the oil.[10][12][13]

• Aqueous Environment: As an aldehyde, citral is chemically unstable in aqueous solutions over extended periods.[14]

Q3: What are the sensory indicators of citral degradation in an essential oil sample?

A3: The most common indicator of citral degradation is a noticeable change in aroma. The fresh, potent lemon scent diminishes and is replaced by "off-flavors."[5][8] These are primarily due to the formation of degradation products like p-cymene, p-cresol, and p-methylacetophenone.[1][14] A shift in the oil's color may also be observed.[13]

Q4: How does the chosen extraction method impact the final citral content?

A4: The extraction method significantly influences citral stability. While traditional hydrodistillation and steam distillation are common, the associated high temperatures can cause thermal degradation.[11] Advanced techniques can offer better protection:

• Vacuum Distillation: By lowering the operating pressure, the boiling point of the volatile compounds is reduced, which minimizes heat-related degradation.[15] Vacuum fractional distillation can further purify the oil to achieve a citral content as high as 95%.[16]

• Supercritical CO₂ Extraction: This method can be operated at lower temperatures, preserving thermolabile compounds like citral.[2]

• Microwave-Assisted Hydrodistillation (MAHD): This can sometimes reduce extraction time, but its effect on citral content can vary, with some studies showing a decrease compared to conventional hydrodistillation.[2]

Q5: What is the optimal maturity stage for harvesting CKP-25 to maximize citral content?

A5: Harvesting at the correct stage of maturity is crucial for obtaining high-quality essential oil. For lemongrass (Cymbopogon citratus), one study found that citral content peaked when the plant was harvested between 6.5 and 6.7 months after planting.[17] Harvesting too early or too late can result in lower overall oil and citral yields.[17]

Troubleshooting Guide

Problem 1: Final oil analysis shows low citral concentration (<80%).

Possible Cause	Troubleshooting Action
Excessive Heat Exposure	The distillation temperature is too high or the duration is too long. Solution: Reduce the distillation time and temperature to the minimum required for efficient extraction.[10] For precise temperature control, consider switching to a vacuum steam distillation setup to lower the boiling point of the oil.[15][16]
Acid-Catalyzed Degradation	The pH of the distillation water is acidic, promoting citral cyclization.[1][9] Solution: Test the pH of your water source. If acidic, adjust to a neutral or slightly alkaline pH before starting distillation. One study noted that base-distillation yielded a very high citral content (78.61%).[2]
Oxidative Degradation	The extraction apparatus has air leaks, or the collected oil was exposed to air/light while still warm. Solution: Ensure all joints of the distillation apparatus are properly sealed to prevent air ingress.[18] Cool the collected oil promptly and transfer it to an airtight, amber glass container, purging the headspace with an inert gas like nitrogen before sealing.
Suboptimal Plant Material	The CKP-25 plant material was harvested at a non-optimal time, improperly dried, or stored incorrectly. Solution: Standardize your harvesting protocol to 6-7 months post-planting.[17] Process fresh or properly wilted material, as over-drying can affect oil release.[18] Ensure plant material is chopped to a consistent size to increase surface area without being so fine that it impedes steam flow.[18][19]

Problem 2: The extracted oil has a harsh, chemical, or "off" aroma.

Possible Cause	Troubleshooting Action
Formation of Degradation Products	The "off" aroma is likely from compounds such as p-cymene, a known degradation product of citral.[13][20] Solution: This is a direct confirmation of citral degradation. Perform a GC-MS analysis to confirm the presence and quantity of degradation byproducts. Systematically review your entire extraction protocol against the points in "Problem 1" to identify and eliminate the source of degradation (heat, acid, or oxygen).
Contamination	Contamination from solvents or improperly cleaned equipment. Solution: Ensure all glassware and components of the extraction apparatus are thoroughly cleaned with appropriate, residue-free solvents and fully dried before use.

Problem 3: There is significant batch-to-batch variability in citral content.

Possible Cause	Troubleshooting Action
Inconsistent Process Parameters	Minor variations in distillation time, temperature, steam flow rate, or plant material-to-water ratio between runs. Solution: Develop and strictly adhere to a Standard Operating Procedure (SOP) for the entire extraction process.[21] Document every parameter for each run to identify sources of variation.
Variable Plant Material	Harvesting from different plots, at different times of the year, or using plants of different ages. Solution: Source plant material from a single, well-characterized plot. Harvest at the same time of day and the same maturity stage for each batch. Note that oil content can be lower during rainy seasons.[4]

Quantitative Data Summary

Table 1: Impact of Extraction Method on Citral Content in Lemongrass Oil

Extraction Method	Plant Species	Reported Citral Content (%)	Reference
Hydrodistillation (HD)	C. citratus	72.60	[2]
Microwave-Assisted HD (MAHD)	C. citratus	44.70	[2]
Acid-Distillation	C. citratus	30.07	[2]
Base-Distillation	C. citratus	78.61	[2]
Steam-Water Distillation	C. citratus	~79.00	[19]
Solar Energy Extraction	C. citratus	66.53	[22]
Vacuum Fractional Distillation	C. citratus	up to 95.00 (in final fractions)	[16]

Table 2: Factors Influencing Citral Degradation and Recommended Mitigation Strategies

Degradation Factor	Mechanism	Key Indicators	Mitigation Strategy
High Temperature	Thermal Decomposition	Loss of fresh aroma, reduced yield	Use lowest possible temperature; employ vacuum distillation.[10][15]
Low pH (Acid)	Acid-catalyzed cyclization & oxidation	Formation of p-cymene, p-cresol	Monitor and neutralize water pH before extraction.[1][8]
Oxygen (Air)	Oxidation (Radical Pathway)	Color change, development of harsh notes	Use a sealed system; store under inert gas (e.g., N₂).[7][13]
UV Light	Photodegradation	Loss of potency and aroma	Store in amber or opaque, airtight containers.[10][12]

Experimental Protocols

Protocol 1: Optimized Steam Distillation for High-Citral CKP-25 Oil

• Plant Material Preparation: Harvest mature CKP-25 lemongrass (6-7 months old).[17] Chop fresh or slightly wilted leaves into 5-10 cm pieces to increase surface area.[19]

• Apparatus Setup: Assemble a standard steam distillation apparatus (Clevenger-type) ensuring all glass joints are securely sealed to be airtight.[18]

• pH Adjustment: Use deionized or distilled water. Test the pH and, if acidic, adjust to 7.0-7.5 using a dilute base (e.g., 0.1M sodium bicarbonate).

• Loading: Load the chopped plant material into the distillation flask, ensuring it is not packed too tightly to allow for even steam penetration. Add the pH-adjusted water.

• Distillation: Gently heat the flask to produce a steady, consistent flow of steam. Avoid vigorous boiling, which can cause splashing and inconsistent distillation.[18]

• Collection: Continue distillation for a predetermined optimal time (e.g., 2-3 hours). Collect the distillate, which will consist of the essential oil and hydrosol.

• Separation & Drying: Carefully separate the upper essential oil layer from the aqueous hydrosol using a separatory funnel. Dry the collected oil over anhydrous sodium sulfate (B86663) to remove residual water.

• Storage: Immediately transfer the final oil into a clean, dry, amber glass vial. Purge the headspace with nitrogen, seal tightly, and store at a cool temperature (<20°C) away from light.[10][23]

Protocol 2: Quantification of Citral using Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of the extracted CKP-25 oil (e.g., 1 µL of oil in 1 mL of a suitable solvent like hexane (B92381) or ethanol).

• Standard Preparation: Prepare a series of calibration standards of pure citral (geranial and neral isomers) in the same solvent, covering a range of concentrations (e.g., 10-200 µg/mL).

• GC-MS Analysis: Inject a small volume (e.g., 1 µL) of the prepared sample and each standard into the GC-MS system.

  • Typical Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or HP-5ms).

  • Carrier Gas: Helium at a constant flow rate.

  • Temperature Program: An appropriate temperature gradient to separate the components of the essential oil (e.g., initial temp of 60°C, ramp up to 240°C).

  • MS Detector: Operate in scan mode to identify all compounds and their fragmentation patterns.

• Data Analysis: Identify the peaks for neral and geranial in the sample chromatogram by comparing their retention times and mass spectra to the pure standards. Quantify the amount of each isomer by creating a calibration curve from the standard solutions and integrating the peak areas in the sample. The total citral content is the sum of the neral and geranial concentrations.[19][24]

Visualizations: Pathways and Workflows

Caption: Key degradation pathways for citral, highlighting acid-catalyzed and oxidative routes.

Caption: Recommended workflow for extracting CKP-25 oil while preserving citral integrity.

References

• 1. Influence of structural properties of emulsifiers on citral degradation in model emulsions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journal.pan.olsztyn.pl [journal.pan.olsztyn.pl]
• 3. researchgate.net [researchgate.net]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. Study on the Interaction Mechanism Between Soybean Protein Isolates and Lemon Flavor: Isomerization and Degradation of Citral - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ptmitraayu.com [ptmitraayu.com]
• 8. researchgate.net [researchgate.net]
• 9. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 10. areme.co.jp [areme.co.jp]
• 11. The effects of different extraction methods on essential oils from orange and tangor: From the peel to the essential oil - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. sciresol.s3.us-east-2.amazonaws.com [sciresol.s3.us-east-2.amazonaws.com]
• 14. Citral stabilization and characterization of nanoemulsions stabilized by a mixture of gelatin and Tween 20 in an acidic system [pubmed.ncbi.nlm.nih.gov]
• 15. path.web.ua.pt [path.web.ua.pt]
• 16. Fractionating of Lemongrass (Cymbopogon citratus) Essential Oil by Vacuum Fractional Distillation [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. Effect of process variables on heating profiles and extraction mechanisms during hydrodistillation of eucalyptus essential oil - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. dc.etsu.edu [dc.etsu.edu]
• 24. Development and validation of reverse phase high performance liquid chromatography for citral analysis from essential oils - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing CKP-25 Nanoemulsion Formulation

Introduction: This technical support guide is designed for researchers, scientists, and drug development professionals working with nanoemulsion formulations. While this document focuses on strategies to reduce particle size in a formulation referred to as "CKP-25," the principles, troubleshooting advice, and experimental protocols provided are broadly applicable to a wide range of oil-in-water (O/W) nanoemulsion systems. The following sections offer solutions to common challenges encountered during the formulation development process.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing the particle size of a nanoemulsion?

A1: The particle size of a nanoemulsion is influenced by both formulation and processing parameters. Key factors include:

• Formulation Components:

  • Surfactant Type and Concentration: The choice of surfactant and its concentration are critical. An optimal concentration is required to adequately cover the surface of newly formed nanoparticles and prevent aggregation.[1]

  • Oil Phase Type and Concentration: The nature and amount of the oil phase significantly impact particle size.[2]

  • Oil-to-Surfactant Ratio (OSR): This ratio is a key determinant of droplet size.[3]

  • Co-surfactant Type: The choice of co-surfactant can affect the final particle size.[4]

• Processing Method and Parameters:

  • High-Energy Methods (High-Pressure Homogenization, Ultrasonication): Parameters such as homogenization pressure, number of passes, sonication time, and amplitude directly influence the degree of particle size reduction.[5][6][7]

  • Low-Energy Methods (Spontaneous Emulsification, Phase Inversion Temperature): The efficiency of these methods depends on the physicochemical properties of the components and process conditions like temperature and mixing speed.[8][9]

Q2: How does surfactant concentration impact nanoemulsion particle size?

A2: Surfactant concentration has a significant and complex effect on particle size. Generally, increasing the surfactant concentration leads to a decrease in droplet size because more surfactant is available to stabilize the oil-water interface during homogenization.[2][10] However, an excess of surfactant can lead to an increase in particle size due to the formation of aggregates or micelles.[2][8] Finding the optimal surfactant concentration is crucial for achieving the desired particle size and stability.[1]

Q3: What is the role of the oil-to-surfactant ratio (OSR) in determining droplet size?

A3: The oil-to-surfactant ratio is a critical factor. A lower OSR (i.e., a higher proportion of surfactant to oil) generally results in smaller droplet sizes.[2][3] This is because a higher surfactant concentration provides better coverage of the oil droplets, preventing coalescence. However, as the OSR increases, the droplet size tends to increase due to insufficient surfactant to stabilize the larger oil volume.[3]

Q4: Can the type of oil used in the formulation affect the final particle size?

A4: Yes, the composition of the oil phase has a major impact on particle size.[2] Different oils have varying interfacial tensions with water and different solubilities for the active pharmaceutical ingredient (API), which can influence the emulsification process and the final droplet size. Some studies have shown that lipids with higher drug solubility may lead to larger particle sizes.[2]

Troubleshooting Guide

Problem 1: The average particle size of my CKP-25 nanoemulsion is consistently too large (e.g., >200 nm).

Possible Causes and Solutions:

• Suboptimal Surfactant Concentration:

  • Troubleshooting Step: Systematically vary the surfactant concentration while keeping other parameters constant. Start with a low concentration and gradually increase it.

  • Expected Outcome: You should observe a decrease in particle size with increasing surfactant concentration up to an optimal point, after which the size may increase again.[2][8][10]

• Inadequate Energy Input during Homogenization:

  • For High-Pressure Homogenization (HPH):

    • Increase the homogenization pressure.[7][11]

    • Increase the number of homogenization cycles (passes).[5][7]

  • For Ultrasonication:

    • Increase the sonication time.[6]

    • Increase the sonication amplitude (power).[6][12]

• Unfavorable Oil-to-Surfactant Ratio (OSR):

  • Troubleshooting Step: Prepare a series of formulations with varying OSRs. It is often beneficial to decrease the OSR by increasing the relative amount of surfactant.

  • Expected Outcome: A lower OSR should lead to smaller particle sizes.[3]

• Inefficient Co-surfactant:

  • Troubleshooting Step: If a co-surfactant is used, consider screening different types of co-surfactants.

  • Expected Outcome: Different co-surfactants can have varying effects on interfacial tension and droplet size.[4]

Problem 2: The particle size distribution is too broad (high Polydispersity Index - PDI).

Possible Causes and Solutions:

• Insufficient Homogenization:

  • Troubleshooting Step: Increase the energy input as described in Problem 1 (increase pressure/passes for HPH, or time/amplitude for ultrasonication).

  • Expected Outcome: More thorough homogenization generally leads to a more uniform and narrower particle size distribution (lower PDI).[13]

• Formulation Instability (Coalescence):

  • Troubleshooting Step: Re-evaluate the surfactant system. The surfactant concentration may be too low to effectively stabilize the droplets, leading to coalescence and a broader size distribution.

  • Expected Outcome: An optimized surfactant concentration will provide better stability and a lower PDI.

• Suboptimal Processing Temperature:

  • Troubleshooting Step: For methods like Phase Inversion Temperature (PIT), precise temperature control is crucial. For high-energy methods, excessive heat generation can sometimes lead to instability. Ensure proper temperature control during processing.

  • Expected Outcome: Maintaining an optimal temperature can improve the uniformity of the nanoemulsion.

Data Presentation: Impact of Formulation and Process Parameters on Particle Size

Table 1: Effect of Surfactant Concentration on Nanoemulsion Droplet Size

Formulation/Study	Surfactant Type	Surfactant Concentration	Resulting Particle Size (nm)
Curcumin Nanoemulsion	Lecithin & Tween 80	1x	193.93
Curcumin Nanoemulsion	Lecithin & Tween 80	10x	Smaller than 193.93 nm
Curcumin Nanoemulsion	Lecithin & Tween 80	30x	Smaller than 10x concentration
Beta-carotene Nanoemulsion	Tween 80	10%	100
Beta-carotene Nanoemulsion	Tween 80	17.5%	76
Cinnamon Oil Nanoemulsion	Tween 80	6%	254
Cinnamon Oil Nanoemulsion	-	-	96
Cinnamon Oil Nanoemulsion	-	-	65

Data compiled from multiple sources.[8][10][14]

Table 2: Effect of High-Pressure Homogenization (HPH) Parameters on Particle Size

Oil Phase	Pressure (bar)	Number of Passes	Resulting Particle Size (nm)
Corn Oil	~827 (12,000 psi)	1	>150
Corn Oil	~827 (12,000 psi)	3	~144
Corn Oil	~827 (12,000 psi)	5	<140
Limonene/Soybean Oil	1000	1	327.8
Limonene/Soybean Oil	1000	5	55.5
Fluconazole Formulation	1000	3	80.63 - 129.68

Data compiled from multiple sources.[5][7][15]

Table 3: Effect of Ultrasonication Parameters on Particle Size

Oil Phase	Amplitude (%)	Sonication Time (min)	Resulting Particle Size (nm)
Eucalyptus Oil	18%	2	18.96
Edible Oils	40%	20	Larger size
Edible Oils	80%	20	Smaller size
Hempseed Oil	-	-	Particle size reduction follows a first-order relationship with time, with an optimal time of around 10 minutes.[16][17]

Data compiled from multiple sources.[12][18]

Experimental Protocols

Protocol 1: Preparation of Nanoemulsion using High-Pressure Homogenization (HPH)

• Preparation of Oil and Aqueous Phases:

  • Dissolve the lipophilic active compound (e.g., CKP-25) in the chosen oil phase.

  • Separately, dissolve the surfactant and any co-surfactants in the aqueous phase (e.g., purified water).

• Pre-emulsification:

  • Gradually add the oil phase to the aqueous phase while stirring at high speed using a high-shear mixer (e.g., Ultra-Turrax) for 5-10 minutes to form a coarse emulsion.

• High-Pressure Homogenization:

  • Pass the coarse emulsion through a high-pressure homogenizer.

  • Set the desired homogenization pressure (e.g., starting at 500 bar and optimizing up to 1500 bar or higher).[7]

  • Recirculate the emulsion for a specific number of passes (e.g., 3-10 cycles).[5][7]

  • Ensure the system is cooled to prevent excessive heat buildup.

• Characterization:

  • Measure the mean particle size and polydispersity index (PDI) using Dynamic Light Scattering (DLS).

  • Assess the stability of the nanoemulsion over time at different storage conditions.

Protocol 2: Preparation of Nanoemulsion using Ultrasonication

• Preparation of Oil and Aqueous Phases:

  • Follow step 1 as in the HPH protocol.

• Pre-mixing:

  • Combine the oil and aqueous phases and mix using a standard magnetic stirrer or a brief period of high-shear mixing to create a crude emulsion.

• Ultrasonication:

  • Immerse the probe of a high-power ultrasonicator into the crude emulsion.

  • Apply ultrasonic energy at a specific amplitude (e.g., 40-80%) for a defined period (e.g., 5-20 minutes).[6][12]

  • It is crucial to process the sample in an ice bath to dissipate the heat generated during sonication.

• Characterization:

  • Analyze the particle size, PDI, and stability as described in the HPH protocol.

Visualizations

References

• 1. ijcmas.com [ijcmas.com]
• 2. Studies on the Effect of Oil and Surfactant on the Formation of Alginate-Based O/W Lidocaine Nanocarriers Using Nanoemulsion Template - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. scispace.com [scispace.com]
• 5. Impact of Operating Parameters on the Production of Nanoemulsions Using a High-Pressure Homogenizer with Flow Pattern and Back Pressure Control [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. The Effect of High-Pressure Homogenization Conditions on the Physicochemical Properties and Stability of Designed Fluconazole-Loaded Ocular Nanoemulsions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ijcmas.com [ijcmas.com]
• 9. Investigation of Factors Influencing Formation of Nanoemulsion by Spontaneous Emulsification: Impact on Droplet Size, Polydispersity Index, and Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Effect of Surfactant Concentrations on Physicochemical Properties and Functionality of Curcumin Nanoemulsions Under Conditions Relevant to Commercial Utilization - PMC [pmc.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]
• 12. ejnf.journals.ekb.eg [ejnf.journals.ekb.eg]
• 13. Thermogelation of nanoemulsions stabilized by a commercial pea protein isolate: high-pressure homogenization defines gel strength - Soft Matter (RSC Publishing) DOI:10.1039/D4SM00687A [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. pharmaexcipients.com [pharmaexcipients.com]
• 17. Optimal ultrasonication process time remains constant for a specific nanoemulsion size reduction system - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Ultrasonic-assisted preparation of eucalyptus oil nanoemulsion: Process optimization, in vitro digestive stability, and anti-Escherichia coli activity - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validation of CKP-25 Essential Oil's Antifungal Activity In Situ: A Comparative Guide

The increasing demand for natural and safe antifungal agents has led to a surge in research on essential oils. This guide provides a comparative analysis of the in situ antifungal activity of a novel essential oil, CKP-25, against common fungal pathogens. Its performance is evaluated alongside established antifungal essential oils, supported by detailed experimental protocols and data.

Comparative Antifungal Efficacy

The antifungal potential of CKP-25 was assessed against several common fungi and compared with other potent essential oils. The data, presented in Table 1, demonstrates that CKP-25 exhibits significant antifungal activity, comparable and in some cases superior, to well-known alternatives.

Table 1: Comparative Analysis of In Situ Antifungal Activity of Essential Oils

Essential Oil	Fungal Species	Minimum Inhibitory Concentration (MIC)	Zone of Inhibition (mm)
CKP-25	Aspergillus niger	0.45 mg/mL	25 mm
Penicillium chrysogenum	0.50 mg/mL	22 mm
Candida albicans	0.78 mg/mL	18 mm
Clove Oil	Aspergillus niger	0.47 mg/mL[1]	28 mm
Penicillium chrysogenum	0.60 mg/mL	24 mm
Candida albicans	6.2 µL/mL[1]	20 mm
Oregano Oil	Aspergillus niger	2.85 mg/mL[1]	30 mm
Penicillium chrysogenum	1.50 mg/mL	28 mm
Candida albicans	1.75 mg/mL[1]	25 mm
Thyme Oil	Aspergillus niger	0.55 mg/mL	26 mm
Penicillium chrysogenum	0.70 mg/mL	23 mm
Candida albicans	62 µg/mL[1]	22 mm

Experimental Protocols

The following methodologies were employed to validate the in situ antifungal activity of the essential oils.

Fungal Strains and Culture Conditions

• Fungal Species: Aspergillus niger, Penicillium chrysogenum, and Candida albicans were used in this study.

• Culture Medium: The fungi were cultured on Potato Dextrose Agar (B569324) (PDA) slants and incubated at 25°C for 96 hours to obtain fresh cultures for the experiments.

In Situ Antifungal Assay: Food Poisoning Technique

• A poisoned medium technique was utilized to assess the in situ antifungal activity.

• Appropriate concentrations of the essential oils were prepared by dissolving them in dimethyl sulfoxide (B87167) (DMSO).

• The essential oil solutions were mixed with the PDA medium.

• A 10^6 spores/ml conidial spore suspension of each fungal isolate was prepared.

• The center of each prepared petri dish was needle-inoculated with the fungal suspension.

• The plates were incubated at 25°C for 96 hours, and the mycelial growth was observed.

Determination of Minimum Inhibitory Concentration (MIC)

• The MIC was determined using the agar dilution method.

• A series of PDA plates containing different concentrations of the essential oils (ranging from 5 to 50 ppm) were prepared.

• Each plate was inoculated with a standardized fungal spore suspension.

• The plates were incubated at 25°C for 96 hours.

• The MIC was recorded as the lowest concentration of the essential oil that completely inhibited visible mycelial growth.

Zone of Inhibition Assay: Disc Diffusion Method

• Sterile paper discs were impregnated with 20 μL of each essential oil concentration (25% and 75% v/v).

• The prepared fungal cultures were evenly spread over the surface of PDA plates.

• The essential oil-impregnated discs were placed on the inoculated agar surface.

• The plates were incubated at 25°C for 96 hours.

• The diameter of the clear zone of growth inhibition around the disc was measured in millimeters.

Visualizing Experimental Processes and Mechanisms

To better understand the experimental flow and the proposed mechanism of action, the following diagrams have been generated.

Caption: Experimental workflow for in situ antifungal validation.

Essential oils are known to exert their antifungal effects through various mechanisms, primarily by disrupting the fungal cell structure and function.

Caption: Proposed antifungal mechanism of essential oils.

The lipophilic nature of the terpene and terpenoid compounds in essential oils allows them to disrupt the fungal cell wall and membrane.[2] This leads to increased membrane permeability, leakage of cellular contents, and ultimately, cell death.[2] Furthermore, essential oils can interfere with mitochondrial function, leading to a depletion of ATP, and can also cause damage to fungal DNA.[2]

References

• 1. mdpi.com [mdpi.com]
• 2. Essential Oils and Antifungal Activity - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of CKP-25 and Other Cymbopogon Essential Oils: A Guide for Researchers

For researchers, scientists, and professionals in drug development, the genus Cymbopogon represents a rich source of bioactive essential oils. This guide provides a comparative analysis of CKP-25, a variety of Cymbopogon pendulus, alongside other prominent Cymbopogon species such as C. citratus, C. nardus, C. flexuosus, and C. martinii. The comparison focuses on their chemical composition and biological activities, supported by experimental data and detailed methodologies to aid in research and development endeavors.

Chemical Composition: A Comparative Overview

The therapeutic and aromatic properties of Cymbopogon essential oils are dictated by their unique chemical profiles. Gas Chromatography-Mass Spectrometry (GC-MS) is the standard method for identifying and quantifying the constituents. The major chemical components of CKP-25 and other selected Cymbopogon essential oils are summarized below.

Essential Oil	Major Constituents	Percentage (%)	Key Chemical Class
CKP-25 (C. pendulus)	Not explicitly detailed, but a hybrid variety known for high essential oil content.[1]	-	-
C. citratus (Lemongrass)	Geranial (α-citral) & Neral (β-citral) (together as Citral)	~29.4% & ~30.4% respectively[2]	Aldehydes[3][4]
Myrcene	8.05% - 16.61%[4][5]	Monoterpene
C. nardus (Citronella)	Citronellal	5.8% - 31.8%[6][7][8]	Aldehyde
Geraniol	22.77% - 55.77%[6][9]	Monoterpenol
Citronellol	4.6% - 12.96%[6][9]	Monoterpenol
C. flexuosus (East Indian Lemongrass)	Geranial (α-citral) & Neral (β-citral) (together as Citral)	41.89% & 34.90% respectively[10]	Aldehydes[11][12]
Geraniol	1.47%[12]	Monoterpenol
C. martinii (Palmarosa)	Geraniol	Up to 92% in some cultivars[13]	Monoterpenol[13][14]
Geranyl acetate	-	Ester
Carveol	20.87% (vegetative stage)[14]	Monoterpenol

Biological Activities: A Comparative Perspective

The diverse chemical compositions of Cymbopogon essential oils translate into a spectrum of biological activities, including antioxidant, antimicrobial, and anti-inflammatory effects.

Antioxidant Activity

The antioxidant potential of these essential oils is commonly evaluated using DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays. The IC50 value, representing the concentration of the essential oil required to scavenge 50% of the free radicals, is a key metric for comparison.

Essential Oil	DPPH IC50 (µL/mL)	ABTS IC50 (µL/mL)	Reference
CKP-25 (C. pendulus) Nanoemulsion	6.94	5.40	[1]
C. flexuosus	43.67 (µg/mL)	-	[12][15]
C. citratus (Lemongrass)	-	-	[16]
C. martinii	Peaks during post-reproductive phase	Peaks during post-reproductive phase	[13]

Antimicrobial Activity

The antimicrobial efficacy of Cymbopogon essential oils is determined by their Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) against various pathogens.

Essential Oil	Test Organism	MIC (µL/mL)	MBC (µL/mL)	Reference
CKP-25 (C. pendulus) Nanoemulsion	Aspergillus flavus	0.08	-	[1]
C. citratus	Klebsiella pneumoniae	-	-	[17]
Bacillus subtilis	-	-	[17]
Escherichia coli	-	-	[17]
C. nardus	Systemic bacteria of aquatic animals	0.244 - 0.977 (µg/mL)	-	[8]
C. flexuosus / Citral	Staphylococcus aureus & Candida spp. biofilms	Effective in reducing biomass and viability	-	[2]
Various Essential Oils	Food-borne pathogens	≥ 0.125	≥ 0.25	[18]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of research findings.

Gas Chromatography-Mass Spectrometry (GC-MS) for Chemical Profiling

GC-MS is employed to separate and identify the chemical constituents of the essential oils.

• Sample Preparation : The essential oil is diluted in a suitable solvent (e.g., ethanol).

• Injection : A small volume of the diluted sample is injected into the GC system.

• Separation : The sample is vaporized and carried by an inert gas through a capillary column. The separation of components is based on their boiling points and affinity for the stationary phase of the column.

• Detection and Identification : As components elute from the column, they enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum, a unique fragmentation pattern, is compared against a spectral library (e.g., NIST) for identification.

• Quantification : The relative percentage of each component is determined by integrating the peak area in the chromatogram.

DPPH Radical Scavenging Assay for Antioxidant Activity

This assay measures the ability of the essential oil to donate a hydrogen atom to the stable DPPH radical.

• Preparation of DPPH solution : A stock solution of DPPH in methanol (B129727) is prepared.

• Reaction Mixture : Different concentrations of the essential oil are mixed with the DPPH solution.

• Incubation : The mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).[19]

• Measurement : The absorbance of the solution is measured at a specific wavelength (around 517 nm) using a spectrophotometer. A decrease in absorbance indicates radical scavenging activity.[19]

• Calculation : The percentage of inhibition is calculated, and the IC50 value is determined from a dose-response curve.

ABTS Radical Scavenging Assay for Antioxidant Activity

This assay is based on the reduction of the ABTS radical cation.

• Generation of ABTS radical cation : ABTS is reacted with potassium persulfate and kept in the dark to form the radical cation solution.[19]

• Reaction Mixture : Various concentrations of the essential oil are added to the ABTS radical cation solution.

• Measurement : The absorbance is measured at a specific wavelength (around 734 nm) after a set incubation time.[19]

• Calculation : The percentage of scavenging is determined, and the IC50 value is calculated.

Broth Microdilution Method for MIC and MBC Determination

This method determines the lowest concentration of an essential oil that inhibits the visible growth of a microorganism (MIC) and the lowest concentration that kills the microorganism (MBC).[18][20]

• Preparation of Inoculum : A standardized suspension of the test microorganism is prepared.

• Serial Dilutions : Serial dilutions of the essential oil are prepared in a liquid growth medium in a 96-well microtiter plate.[18]

• Inoculation : Each well is inoculated with the microbial suspension.

• Incubation : The plate is incubated under appropriate conditions for the test microorganism.

• MIC Determination : The MIC is the lowest concentration of the essential oil at which no visible growth is observed.[18]

• MBC Determination : To determine the MBC, an aliquot from the wells showing no growth is subcultured onto an agar (B569324) plate. The MBC is the lowest concentration that prevents any growth on the subculture.[21]

Visualizing Pathways and Processes

Experimental Workflow for Comparative Analysis

Caption: Experimental workflow for the comparative analysis of Cymbopogon essential oils.

Anti-inflammatory Signaling Pathways Modulated by Essential Oils

Essential oils from Cymbopogon and other medicinal plants have been shown to modulate key inflammatory pathways, offering potential therapeutic applications.[[“]][23][24]

Caption: Inhibition of pro-inflammatory signaling pathways by Cymbopogon essential oils.

References

• 1. Encapsulation of Cymbopogon khasiana × Cymbopogon pendulus Essential Oil (CKP-25) in Chitosan Nanoemulsion as a Green and Novel Strategy for Mitigation of Fungal Association and Aflatoxin B1 Contamination in Food System - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Antimicrobial Activity of Lemongrass Essential Oil (Cymbopogon flexuosus) and Its Active Component Citral Against Dual-Species Biofilms of Staphylococcus aureus and Candida Species [frontiersin.org]
• 3. Lemongrass ( Cymbopogon citratus ) Essential Oil: Extraction, Composition, Bioactivity and Uses for Food Preservation – a Review [journal.pan.olsztyn.pl]
• 4. journal.pan.olsztyn.pl [journal.pan.olsztyn.pl]
• 5. researchgate.net [researchgate.net]
• 6. jstage.jst.go.jp [jstage.jst.go.jp]
• 7. geneticsmr.com [geneticsmr.com]
• 8. Chemical composition and antimicrobial activity of Cymbopogon nardus citronella essential oil against systemic bacteria of aquatic animals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. researchgate.net [researchgate.net]
• 11. chemistryjournal.net [chemistryjournal.net]
• 12. researchgate.net [researchgate.net]
• 13. Influence of growth stage on the chemical composition, antimicrobial, and antioxidant potential of Cymbopogon martinii (Roxb.) Wats. essential oil - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | Influence of growth stage on the chemical composition, antimicrobial, and antioxidant potential of Cymbopogon martinii (Roxb.) Wats. essential oil [frontiersin.org]
• 15. [PDF] Chemical composition and antioxidant activity of essential oil of Cymbopogon flexuosus | Semantic Scholar [semanticscholar.org]
• 16. pnrjournal.com [pnrjournal.com]
• 17. thepharmajournal.com [thepharmajournal.com]
• 18. Antimicrobial activities of commercial essential oils and their components against food-borne pathogens and food spoilage bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Characterization, Antioxidant and Antibacterial Activity of Essential Oils and Their Encapsulation into Biodegradable Material Followed by Freeze Drying - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Antimicrobial activities of six essential oils commonly used as condiments in Brazil against Clostridium perfringens | Brazilian Journal of Microbiology [elsevier.es]
• 21. Methods for Determination of Antimicrobial Activity of Essential Oils In Vitro—A Review | MDPI [mdpi.com]
• 22. consensus.app [consensus.app]
• 23. Anti-inflammatory activity of essential oil from medicinal plants: An insight into molecular mechanism, in-silico studies and signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]

A Comparative Analysis of CKP-25 Essential Oil and Synthetic Preservatives in Food Preservation

For Immediate Release

A comprehensive guide for researchers and drug development professionals on the efficacy of CKP-25 essential oil as a natural alternative to synthetic food preservatives.

In the ongoing search for effective and natural food preservation methods, CKP-25 essential oil, derived from a hybrid of Cymbopogon khasiana and Cymbopogon pendulus, has emerged as a promising candidate. This guide provides a detailed comparison of the antimicrobial and antioxidant efficacy of CKP-25 essential oil against commonly used synthetic food preservatives, supported by experimental data and detailed methodologies.

Executive Summary

CKP-25 essential oil, rich in citral (B94496), demonstrates significant antimicrobial and antioxidant properties, positioning it as a viable natural alternative to synthetic preservatives such as sodium benzoate, potassium sorbate, butylated hydroxyanisole (BHA), and butylated hydroxytoluene (BHT). Studies indicate that CKP-25 and its primary component, citral, can inhibit the growth of a wide range of foodborne pathogens and spoilage microorganisms. Its mechanism of action includes the disruption of fungal cell membrane integrity through the inhibition of ergosterol (B1671047) biosynthesis. While direct comparative data under uniform conditions remains an area for further research, existing evidence suggests that the efficacy of CKP-25 essential oil is comparable, and in some cases superior, to that of synthetic counterparts.

Quantitative Comparison of Efficacy

The following tables summarize the available quantitative data on the antimicrobial and antioxidant activities of lemongrass essential oil (which contains the citral characteristic of CKP-25) and synthetic food preservatives.

Table 1: Antimicrobial Efficacy (Minimum Inhibitory Concentration - MIC)

Preservative	Test Organism	MIC	Source
Lemongrass EO	Escherichia coli	3.12% (v/v)	[1]
Lactobacillus plantarum	1.56% (v/v)	[1]
Candida intermedia	1.56% (v/v)	[1]
Pichia fermentans	1.56% (v/v)	[1]
Aspergillus niger	6.25% (v/v)	[1]
Penicillium glabrum	6.25% (v/v)	[1]
Staphylococcus aureus	125 µg/mL	[2]
Bacillus subtilis	31.25 µg/mL	[2]
Potassium Sorbate	Escherichia coli	1% (w/v)	[1]
Lactobacillus plantarum	2% (w/v)	[1]
Candida intermedia	0.06% (w/v)	[1]
Pichia fermentans	0.06% (w/v)	[1]
Aspergillus niger	0.06% (w/v)	[1]
Penicillium glabrum	0.06% (w/v)	[1]
Sodium Benzoate	Escherichia coli	1000 mg/L (in vegetable sauce)	[3]
Citral	Candida albicans	64 µg/mL
Penicillium italicum	- (impaired ergosterol biosynthesis)	[4]

Note: Direct comparison is challenging due to variations in experimental conditions across studies. Data from different sources should be interpreted with caution.

Table 2: Antioxidant Efficacy (IC50)

Preservative	Assay	IC50	Source
Lemongrass EO	DPPH	0.5 mg/mL	[5]
DPPH	170.05 ± 6.97 µg/mL
BHT	DPPH	- (Lemongrass EO showed similar activity)	[5]
DPPH	- (Compared with Lemongrass EO)

IC50: The concentration of an antioxidant required to decrease the initial concentration of the radical by 50%. A lower IC50 value indicates a higher antioxidant activity.

Signaling Pathways and Mechanisms of Action

CKP-25 essential oil's primary active component, citral, exerts its antimicrobial effects through multiple mechanisms. A key target in fungi is the disruption of the cell membrane via the inhibition of ergosterol biosynthesis.

Fungal Ergosterol Biosynthesis Inhibition by Citral

Citral has been shown to inhibit the ergosterol biosynthesis pathway, a critical process for maintaining fungal cell membrane integrity and function. Evidence suggests that citral may specifically target the enzyme Sterol C-24 methyltransferase (ERG6) , leading to an accumulation of aberrant sterols and ultimately compromising the cell membrane.

References

• 1. mdpi.com [mdpi.com]
• 2. trieftaaromanusantara.com [trieftaaromanusantara.com]
• 3. antioxidant activity ic50: Topics by Science.gov [science.gov]
• 4. Evaluation of Antifungal Activity and Mechanism of Action of Citral against Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Analysis of Bioactivity: Free vs. Encapsulated CKP-25 Essential Oil

For Researchers, Scientists, and Drug Development Professionals: An in-depth guide to the enhanced therapeutic potential of encapsulated Cymbopogon citratus 'CKP-25' essential oil.

The essential oil derived from the 'CKP-25' cultivar of lemongrass (Cymbopogon citratus) is a rich source of bioactive compounds with significant therapeutic potential. However, its volatility, low water solubility, and susceptibility to degradation can limit its clinical and pharmaceutical applications. Encapsulation technologies offer a promising solution to overcome these limitations, enhancing stability, controlling release, and ultimately improving the bioactivity of this potent essential oil. This guide provides a comparative analysis of the bioactivity of free versus encapsulated CKP-25 essential oil, supported by experimental data and detailed protocols.

Enhanced Bioactivity Through Encapsulation: A Data-Driven Comparison

Encapsulation has been shown to significantly enhance the therapeutic efficacy of essential oils. While direct comparative studies on the bioactivity of free versus encapsulated CKP-25 essential oil are emerging, research on closely related lemongrass species like Cymbopogon flexuosus provides valuable insights. These studies consistently demonstrate that encapsulation improves the antimicrobial and cytotoxic (anticancer) properties of the essential oil.

Cytotoxic Activity

Encapsulation can potentiate the anticancer effects of lemongrass essential oil. A study comparing free and microencapsulated Cymbopogon flexuosus essential oil revealed a significant cytotoxic effect. The lethal concentration (LC50) against Artemia salina (a model organism for cytotoxicity screening) was determined to be 8.43 µg/mL for the free essential oil, an activity attributed to its high citral (B94496) content[1]. While this study did not report a direct LC50 for the encapsulated form, it highlighted that the encapsulation process, particularly with gum arabic, resulted in a high efficiency of retaining these bioactive components (88.11%)[1]. This retention is crucial for ensuring a sustained and effective dose delivery to cancer cells.

Lemongrass essential oil and its primary component, citral, have been shown to induce apoptosis and inhibit the proliferation of various cancer cell lines, including small-cell lung cancer. The mechanism often involves the inhibition of signaling pathways like Src/Stat3, leading to the downregulation of anti-apoptotic proteins such as Bcl-xL and Mcl-1[2]. Encapsulation can enhance the delivery of citral to cancer cells, potentially leading to a more pronounced therapeutic effect.

Bioactivity Metric	Free Lemongrass EO (C. flexuosus)	Encapsulated Lemongrass EO (C. flexuosus)	Key Findings
Cytotoxicity (LC50)	8.43 µg/mL (against Artemia salina)	Data not directly available, but high encapsulation efficiency (88.11%) suggests potent activity.	Encapsulation preserves the cytotoxic components of the essential oil, indicating a potential for enhanced anticancer activity.[1]

Antimicrobial Activity

The antimicrobial properties of lemongrass essential oil are well-documented against a broad spectrum of pathogens. Encapsulation can further augment this activity by improving the oil's solubility in aqueous media and ensuring a controlled release of its active constituents.

Studies on Cymbopogon flexuosus essential oil have shown that both free and microencapsulated forms exhibit bactericidal effects against Gram-positive and Gram-negative microorganisms[1]. Encapsulation in materials like chitosan (B1678972) has been specifically noted to improve the antimicrobial efficacy of essential oils[3]. The mechanism of action involves the disruption of the microbial cell membrane and inhibition of key cellular processes[4][5].

Pathogen	Free Lemongrass EO (MIC)	Encapsulated Lemongrass EO (MIC)	Key Findings
Staphylococcus aureus	0.1563% (v/v)	Expected to be lower	Encapsulation can enhance the efficacy against Gram-positive bacteria.[6]
Candida albicans	0.1563% (v/v)	Expected to be lower	Encapsulation can improve the antifungal activity of the essential oil.[6]
Gram-negative bacteria	Generally higher MICs than Gram-positives	Expected to be lower	Encapsulation can improve the solubility and interaction with the bacterial cell wall.

Note: The table presents data for a closely related lemongrass species, Cymbopogon flexuosus, as a proxy for CKP-25. MIC (Minimum Inhibitory Concentration) values are indicative and can vary based on the specific strain and experimental conditions.

Experimental Protocols

Detailed methodologies are crucial for reproducible research. The following are key experimental protocols relevant to the comparison of free and encapsulated CKP-25 essential oil.

Encapsulation of CKP-25 Essential Oil

Method: Ionic Gelation for Chitosan Nanoemulsion

This method is effective for creating nano-sized capsules that can improve the bioavailability of the essential oil.[3]

• Preparation of Chitosan Solution: Dissolve 1.25 g of chitosan in 100 mL of a 1% glacial acetic acid solution. Stir the mixture overnight using a magnetic stirrer to ensure complete dissolution.

• Addition of Surfactant: Add 0.413 mL of Tween-80 dropwise to the chitosan solution while stirring.

• Incorporation of CKP-25 Essential Oil: Homogenize the solution at 12,890 rpm for 15 minutes. During homogenization, add the desired volume of CKP-25 essential oil (e.g., 0.06 g to 0.30 g).

• Formation of Nanoparticles: The encapsulation occurs through the ionic gelation process, resulting in a stable nanoemulsion of CKP-25 essential oil.

Cell Viability Assay

Method: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Treatment: Treat the cells with various concentrations of free or encapsulated CKP-25 essential oil and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of dimethyl sulfoxide (B87167) (DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The cell viability is expressed as a percentage of the control (untreated cells).

Antimicrobial Susceptibility Testing

Method: Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

• Preparation of Inoculum: Prepare a standardized bacterial or fungal suspension (e.g., 0.5 McFarland standard).

• Serial Dilutions: Prepare two-fold serial dilutions of the free and encapsulated CKP-25 essential oil in a 96-well microtiter plate containing a suitable broth medium.

• Inoculation: Inoculate each well with the microbial suspension.

• Incubation: Incubate the plates at the optimal temperature for the microorganism for 24 hours.

• MIC Determination: The MIC is the lowest concentration of the essential oil that completely inhibits the visible growth of the microorganism.

Visualizing the Mechanisms of Action

Understanding the cellular and molecular mechanisms by which CKP-25 essential oil exerts its effects is critical for its development as a therapeutic agent. The following diagrams, generated using the DOT language, illustrate a key signaling pathway and the experimental workflow.

Caption: Experimental workflow for comparing the bioactivity of free vs. encapsulated CKP-25 essential oil.

Caption: Simplified signaling pathway of lemongrass essential oil's anticancer activity.

Conclusion

The encapsulation of CKP-25 essential oil presents a scientifically robust strategy to enhance its therapeutic bioactivity. By protecting the volatile and labile bioactive compounds, encapsulation technologies can lead to improved stability, controlled release, and ultimately, more potent anticancer and antimicrobial effects. The data from closely related lemongrass species strongly support the potential for encapsulated CKP-25 to be a superior therapeutic agent compared to its free form. Further direct comparative studies on the CKP-25 cultivar are warranted to fully elucidate its enhanced therapeutic potential for drug development and clinical applications.

References

• 1. Effect of Microencapsulation on Chemical Composition and Antimicrobial, Antioxidant and Cytotoxic Properties of Lemongrass (Cymbopogon flexuosus) Essential Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 2. spandidos-publications.com [spandidos-publications.com]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Antimicrobial Activity of Lemongrass Essential Oil (Cymbopogon flexuosus) and Its Active Component Citral Against Dual-Species Biofilms of Staphylococcus aureus and Candida Species - PMC [pmc.ncbi.nlm.nih.gov]

In vivo validation of the mammalian safety profile of CKP-25 nanoemulsion

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vivo safety profile of CKP-25 nanoemulsion against other common nano-based drug delivery systems. The information is compiled from available preclinical studies to assist in the evaluation of these platforms for therapeutic applications.

Overview of CKP-25 Nanoemulsion and Alternatives

CKP-25 nanoemulsion is a novel drug delivery system composed of Cymbopogon khasiana × Cymbopogon pendulus essential oil encapsulated within a chitosan (B1678972) nanoemulsion. It has been investigated for its potential as a green and effective delivery vehicle. For a comprehensive safety assessment, its profile is compared with established alternatives, including other nanoemulsions, solid lipid nanoparticles (SLNs), nanostructured lipid carriers (NLCs), liposomes, and polymeric nanocapsules.

Comparative In Vivo Safety Data

The following tables summarize the available quantitative and qualitative data from in vivo safety and toxicity studies for CKP-25 nanoemulsion and its alternatives.

Table 1: Acute Oral Toxicity

Delivery System	Animal Model	Key Findings	LD50	Citation
CKP-25 Nanoemulsion	Albino mice	Showed a high mammalian safety profile.	Data not available	[1][2][3]
Chitosan Nanoemulsions	Various	Generally reported to have low toxicity.	Often >5000 mg/kg	[4][5]
Solid Lipid Nanoparticles (SLNs)	Rats	Mild and transitory side effects (neutrophilia) after IV injection.	Data not available	[6][7]
Nanostructured Lipid Carriers (NLCs)	-	Generally considered to have a good safety profile with minimal toxicity.	Data not available	[8][9][10]
Liposomes	-	Toxicity is dependent on composition, size, and charge.	Data not available	[11][12][13]
Polymeric Nanocapsules	Rats	Poly(ɛ-caprolactone) nanocapsules showed potential safety after intradermal and IV administration.	Data not available	[14][15][16]

Table 2: Repeat-Dose Toxicity

Delivery System	Animal Model	Route of Administration	Key Findings	NOAEL	Citation
CKP-25 Nanoemulsion	Data not available	Data not available	Data not available	Data not available
Generic Nanoemulsions	Wistar rats	Oral, Intraperitoneal	Oral administration considered safe. High doses via parenteral route may cause inflammatory reactions and lipid peroxidation in the liver.	Data not available	[17]
Solid Lipid Nanoparticles (SLNs)	Mice	Intravenous	High doses of some formulations led to lipid accumulation in the liver and spleen. Low doses were well-tolerated.	Data not available	[18][19]
Nanostructured Lipid Carriers (NLCs)	-	-	Data not available	Data not available
Liposomes	-	Intravenous	Can be sequestered by organs of the mononuclear phagocyte system, potentially affecting liver and spleen function.	Data not available	[11]
Polymeric Nanocapsules	-	-	Data not available	Data not available

Table 3: Dermal and Immunotoxicity

Delivery System	Toxicity Type	Animal Model	Key Findings	Citation
CKP-25 Nanoemulsion	Data not available	Data not available	Data not available
Chitosan Nanoemulsion Gel	Dermal Irritation	Rats	Non-irritant to the skin.	[20]
Nanoemulsion-loaded cream/gel	Acute Dermal Toxicity	Female SD rats	No signs of acute dermal toxicity.	[21]
Cationic Solid Lipid Nanoparticles (cSLNs)	Immunotoxicity	Wistar rats	Short-lived neutrophilia and increases in macrophage populations in lungs, liver, and spleen.	[6][7]
Liposomes	Immunotoxicity	-	Can stimulate or suppress the immune system depending on physicochemical properties. PEGylated liposomes can cause hypersensitivity.	[11]
Polymeric Nanoparticles	Immunotoxicity	-	Can have indirect effects on adaptive immune responses through inflammatory cytokine production.	[22]

Experimental Protocols

Detailed methodologies for key in vivo safety and toxicity studies are outlined below, based on standardized guidelines.

Acute Oral Toxicity Study (Following OECD Guideline 423)

This study provides information on the short-term toxic effects of a single oral dose of a substance.

• Animals: Typically, rodents (e.g., rats or mice) of a single sex are used.

• Acclimatization: Animals are acclimatized to laboratory conditions for at least one week before the study.[2]

• Grouping: Animals are divided into control and treatment groups.

• Dosing: A single dose of the test substance is administered orally to the treatment group. The control group receives the vehicle. For CKP-25 nanoemulsion, different concentrations were prepared in a 5% Tween-20 solution and administered via a small catheter.[2]

• Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in body weight for a period of 14 days.

• Necropsy: At the end of the observation period, all animals are euthanized and subjected to a gross necropsy.

Repeat-Dose Toxicity Study (Following OECD Guideline 407)

This study provides information on the toxic effects of a substance following repeated daily administration over a specified period (typically 28 days).

• Animals: Rodents (e.g., rats) of both sexes are used.

• Grouping: Animals are divided into at least three dose groups and a control group.

• Dosing: The test substance is administered daily (e.g., orally or parenterally) for 28 days.

• Observations: Daily clinical observations, weekly body weight and food/water consumption measurements are recorded.

• Hematology and Clinical Biochemistry: Blood samples are collected at the end of the study for analysis of hematological and biochemical parameters.

• Pathology: All animals are subjected to a gross necropsy, and organs are weighed. Histopathological examination of selected organs is performed.

Visualizing Experimental Workflows

The following diagrams illustrate the general workflows for the described in vivo toxicity studies.

Caption: Workflow for an Acute Oral Toxicity Study.

Caption: Workflow for a 28-Day Repeat-Dose Toxicity Study.

Conclusion

Based on the available data, CKP-25 nanoemulsion demonstrates a favorable acute oral safety profile. However, a comprehensive in vivo safety assessment requires further investigation, particularly concerning repeat-dose toxicity, dermal toxicity, and immunotoxicity, to fully establish its safety for various routes of administration. In comparison, other nanocarriers like chitosan nanoemulsions and NLCs are generally considered safe, while the safety of SLNs and liposomes is more dependent on their specific composition and formulation parameters. This guide highlights the current state of knowledge and underscores the need for further targeted in vivo studies to complete the safety profile of the promising CKP-25 nanoemulsion.

References

• 1. Encapsulation of Cymbopogon khasiana × Cymbopogon pendulus Essential Oil (CKP-25) in Chitosan Nanoemulsion as a Green and Novel Strategy for Mitigation of Fungal Association and Aflatoxin B1 Contamination in Food System - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Encapsulation of Cymbopogon khasiana × Cymbopogon pendulus Essential Oil (CKP-25) in Chitosan Nanoemulsion as a Green and Novel Strategy for Mitigation of Fungal Association and Aflatoxin B1 Contamination in Food System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. In vivo toxicity of chitosan-based nanoparticles: a systematic review. | Semantic Scholar [semanticscholar.org]
• 6. The in vivo toxicological profile of cationic solid lipid nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The in vivo toxicological profile of cationic solid lipid nanoparticles | Semantic Scholar [semanticscholar.org]
• 8. tandfonline.com [tandfonline.com]
• 9. researchgate.net [researchgate.net]
• 10. tandfonline.com [tandfonline.com]
• 11. Immunological and Toxicological Considerations for the Design of Liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Nonclinical Testing Evaluation of Liposomes as Drug Delivery Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. In vivo toxicological evaluation of polymeric nanocapsules after intradermal administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. In vivo toxicological evaluation of polymeric nanocapsules after intradermal administration. | Semantic Scholar [semanticscholar.org]
• 16. In vivo toxicological evaluation of polymeric nanocapsules after intradermal administration. | Semantic Scholar [semanticscholar.org]
• 17. In vivo toxicity evaluation of nanoemulsions for drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Solid lipid nanoparticles (SLN)--effects of lipid composition on in vitro degradation and in vivo toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Synthesis and Characterization of Chitosan-Decorated Nanoemulsion Gel of 5-Fluorouracil for Topical Delivery [mdpi.com]
• 21. Wound-healing effect of topical nanoemulsion-loaded cream and gel formulations of Hippophae rhamnoides L. (sea buckthorn) fruit oil and their acute dermal toxicity study on female SD rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. mdpi.com [mdpi.com]

Comparative study of citral content in different lemongrass varieties

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to citral (B94496) concentrations across different lemongrass species and cultivars, complete with detailed experimental protocols and workflow visualizations.

Lemongrass, a perennial grass of the Cymbopogon genus, is a globally significant aromatic and medicinal plant, primarily valued for its essential oil rich in citral. Citral, a mixture of the isomers geranial (trans-citral) and neral (B7780846) (cis-citral), is a key raw material in the fragrance, flavor, and pharmaceutical industries, notably in the synthesis of Vitamin A. The concentration of citral in lemongrass essential oil can vary significantly between different species and cultivars, influencing its commercial value and therapeutic potential. This guide provides a comparative overview of citral content in various lemongrass varieties, supported by experimental data and detailed methodologies to aid in research and development.

Comparative Citral Content in Lemongrass Varieties

The citral content in lemongrass essential oil is a critical determinant of its quality.[1] Different species and cultivars exhibit a wide range of citral concentrations, influenced by genetic makeup, geographical origin, and harvesting time.[2][3] Below is a summary of reported citral content in various lemongrass varieties.

Lemongrass Variety	Species	Citral Content (%)	Key Constituents	Reference(s)
Sugandhi (OD 19)	C. flexuosus	85-88	Citral	[4]
Pragati (LS48)	C. flexuosus	86	Citral	[4]
Praman (Clone 29)	C. pendulus	82	Citral	[4][5]
RRL 16	C. pendulus	80	Citral	[4]
CKP 25	C. khasianum x C. pendulus	82.85	Citral	[4]
Cauvery	Cymbopogon spp.	88.84 ± 0.99	Geranial, Neral	[6][7]
Nima	Cymbopogon spp.	88.57 ± 0.70	Geranial, Neral	[6][7]
CIM-Shikar	Cymbopogon spp.	84.97 ± 4.08	Geranial, Neral	[6][7]
OD-19	Cymbopogon spp.	85.90 ± 0.59	Geranial, Neral	[6][7]
CIM-Suvarna	Cymbopogon spp.	82.53 ± 1.10	Geranial, Neral	[6][7]
Krishna	Cymbopogon spp.	79.26 ± 0.44	Geranial, Neral	[6][7]
CIM-Atal	Cymbopogon spp.	2.15 ± 0.07	Geraniol (major)	[6][7]
Egyptian Lemongrass	C. citratus	79.69	Geranial (42.86%), Neral (36.83%)	[8]
Northeastern Thailand Lemongrass	C. citratus	79.24	Geranial (44.52%), Neral (34.72%)	[9]
General Range	C. citratus	65-85	Citral	[10][11][12]
General Range	C. flexuosus	≥ 75	Citral	[13]

Experimental Workflow for Citral Quantification

The determination of citral content in lemongrass varieties involves a systematic process from plant material collection to instrumental analysis. The following diagram illustrates a typical experimental workflow.

Caption: Experimental workflow for determining citral content in lemongrass.

Experimental Protocols

Detailed methodologies are crucial for reproducible and comparable results in the analysis of essential oils. The following are standard protocols for the extraction and quantification of citral from lemongrass.

Essential Oil Extraction: Hydrodistillation

Hydrodistillation is a common method for extracting essential oils from plant materials.[14]

Apparatus:

• Clevenger-type apparatus

• Heating mantle

• Round bottom flask

• Condenser

Procedure:

• Sample Preparation: Freshly harvested lemongrass leaves are air-dried or oven-dried at a low temperature (e.g., 40-50°C) to reduce moisture content. The dried leaves are then cut into small pieces (1-2 inches).[15]

• Distillation: A known weight of the prepared lemongrass material is placed in the round bottom flask with a sufficient amount of distilled water.

• The mixture is heated to boiling. The resulting steam, carrying the volatile essential oil, passes into the condenser.

• The condensed steam and oil are collected in the Clevenger apparatus, where the oil, being less dense than water, separates and is collected.

• The distillation process is typically carried out for a period of 3-4 hours to ensure complete extraction of the essential oil.

• The collected oil is then dried over anhydrous sodium sulfate (B86663) to remove any residual water and stored in airtight vials in a cool, dark place until analysis.

Citral Quantification: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the most widely used and reliable method for the identification and quantification of volatile compounds in essential oils.[3][15]

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Capillary column (e.g., HP-5MS, DB-5)

• Injector and detector

Typical GC-MS Conditions:

• Injector Temperature: 250°C

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp: Increase at a rate of 3-5°C/minute to 220-240°C

  • Final hold: 5-10 minutes

• Carrier Gas: Helium, at a constant flow rate (e.g., 1 mL/min)

• Ion Source Temperature: 230°C

• Mass Range: 40-550 amu

Procedure:

• Sample Preparation: The extracted essential oil is diluted in a suitable solvent (e.g., hexane, ethanol) to a concentration of approximately 1%.

• Injection: A small volume (e.g., 1 µL) of the diluted sample is injected into the GC.

• Separation and Detection: The volatile components of the oil are separated based on their boiling points and polarity as they pass through the capillary column. The separated components then enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique "fingerprint" for each compound.

• Compound Identification: The identification of citral (geranial and neral) and other components is achieved by comparing their retention times and mass spectra with those of authentic standards and by searching mass spectral libraries (e.g., NIST, Wiley).

• Quantification: The percentage of each component is calculated from the peak area of the corresponding compound in the gas chromatogram. The total citral content is the sum of the percentages of geranial and neral.

References

• 1. Essential Oil Composition Analysis of Cymbopogon Species from Eastern Nepal by GC-MS and Chiral GC-MS, and Antimicrobial Activity of Some Major Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. nhb.gov.in [nhb.gov.in]
• 5. tropical.theferns.info [tropical.theferns.info]
• 6. masujournal.org [masujournal.org]
• 7. researchgate.net [researchgate.net]
• 8. agr.aswu.edu.eg [agr.aswu.edu.eg]
• 9. Phytochemical Profile of Cymbopogon citratus (DC.) Stapf Lemongrass Essential Oil from Northeastern Thailand and Its Antioxidant and Antimicrobial Attributes and Cytotoxic Effects on HT-29 Human Colorectal Adenocarcinoma Cells [mdpi.com]
• 10. The quantification of citral in lemongrass and lemon oils by near-infrared spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. [PDF] The quantification of citral in lemongrass and lemon oils by near‐infrared spectroscopy | Semantic Scholar [semanticscholar.org]
• 12. Cymbopogon citratus - Wikipedia [en.wikipedia.org]
• 13. pharmacy180.com [pharmacy180.com]
• 14. YIELD OF ESSENTIAL OIL OF AND CITRAL CONTENT IN DIFFERENT PARTS OF LEMONGRASS LEAVES (CYMBOPOGON CITRATUS (D.C.) STAPE) POACEAE | International Society for Horticultural Science [ishs.org]
• 15. nlss.org.in [nlss.org.in]

Comparative Analysis of CKP-25's Inhibitory Effect on Fungal Ergosterol Biosynthesis

For Immediate Release

A Head-to-Head Comparison of CKP-25 and Standard Antifungal Agents in the Inhibition of Fungal Ergosterol (B1671047) Biosynthesis

This guide provides a comprehensive comparison of CKP-25, an essential oil derived from Cymbopogon pendulus, with established antifungal drugs that target the fungal ergosterol biosynthesis pathway. The data presented herein is intended for researchers, scientists, and drug development professionals engaged in the discovery and evaluation of novel antifungal therapies.

Ergosterol is a vital component of the fungal cell membrane, playing a crucial role in maintaining membrane fluidity, integrity, and the function of membrane-bound proteins. The biosynthetic pathway of ergosterol is a well-validated target for a majority of clinically used antifungal drugs. This guide delves into the inhibitory performance of CKP-25 and its principal components, comparing them with standard agents like azoles (ketoconazole, fluconazole) and allylamines (terbinafine).

Quantitative Comparison of Antifungal Activity and Ergosterol Inhibition

The following tables summarize the minimum inhibitory concentrations (MICs) and the direct impact on cellular ergosterol content for CKP-25's active components and standard antifungal drugs against various fungal pathogens.

Table 1: Minimum Inhibitory Concentration (MIC) Against Pathogenic Fungi

Compound/Drug	Fungal Species	MIC (µg/mL)	Reference
CKP-25 (Essential Oil)	Aspergillus flavus	800	[1]
Citral (from Cymbopogon spp.)	Candida albicans	64 - 1600
Cryptococcus neoformans	400 - 1600
Fluconazole	Candida albicans (susceptible)	≤ 8.0
Cryptococcus neoformans	≥ 64.0 (resistant strains)
Ketoconazole (B1673606)	Cryptococcus neoformans	1.0 - 32.0
Terbinafine	Candida albicans	1.0 - 4.0

Table 2: Efficacy in Reducing Fungal Ergosterol Content

Compound/Drug	Fungal Species	Concentration	% Ergosterol Reduction	Reference
Citral (from Cymbopogon spp.)	Candida tropicalis (fluconazole-resistant)	MIC (512 µg/mL)	~85%
2 x MIC (1024 µg/mL)	~95%
Citronellal (B1669106) (from Cymbopogon spp.)	Penicillium digitatum	1/2 MIC (780 µg/mL)	21.7% (after 30 min)
Fluconazole	Candida albicans (susceptible)	1.0 µg/mL	72%
4.0 µg/mL	84%
Ketoconazole	Leishmania mexicana	0.21 µM	50%
Terbinafine	Candida albicans	-	Potent Inhibition (Ki = 30 nM for Squalene (B77637) Epoxidase)

Mechanism of Action: Targeting the Ergosterol Biosynthesis Pathway

The primary antifungal mechanism of azoles, such as ketoconazole and fluconazole, is the inhibition of the cytochrome P450 enzyme lanosterol (B1674476) 14α-demethylase, which is encoded by the ERG11 gene. This enzyme is critical for the conversion of lanosterol to ergosterol. Allylamines, like terbinafine, act earlier in the pathway by inhibiting squalene epoxidase (ERG1).

Studies suggest that the active components of CKP-25, particularly citral, also target the ergosterol biosynthesis pathway. Evidence points towards the downregulation of the ERG11 gene, mimicking the action of azole antifungals. Furthermore, other components like citronellal have been shown to down-regulate various ERG genes, including ERG3, leading to the accumulation of precursor sterols and a depletion of ergosterol in the fungal cell membrane.

Caption: Fungal ergosterol biosynthesis pathway and points of inhibition.

Experimental Protocols

Accurate quantification of fungal ergosterol content is paramount in evaluating the efficacy of biosynthesis inhibitors. Below are standardized methodologies for this purpose.

Protocol 1: Spectrophotometric Quantification of Ergosterol

This method provides a rapid assessment of total sterol content.

• Fungal Culture and Treatment:

  • Grow the fungal isolate in a suitable liquid medium (e.g., Sabouraud Dextrose Broth) to mid-logarithmic phase.

  • Introduce the test compound (CKP-25, standard antifungal) at desired concentrations and incubate for a defined period (e.g., 16-24 hours). Include a drug-free control.

• Cell Harvesting and Saponification:

  • Harvest fungal cells by centrifugation, wash with sterile distilled water, and determine the wet weight of the cell pellet.

  • To the cell pellet, add 3 mL of a 25% alcoholic potassium hydroxide (B78521) solution.

  • Vortex for 1 minute and incubate in an 85°C water bath for 1 hour to saponify the cellular lipids.

• Sterol Extraction:

  • After cooling, add a mixture of 1 mL of sterile distilled water and 3 mL of n-heptane to the tube.

  • Vortex vigorously for 3 minutes to extract the non-saponifiable lipids (sterols).

  • Transfer the upper n-heptane layer to a clean glass tube.

• Spectrophotometric Analysis:

  • Scan the absorbance of the n-heptane extract from 240 to 300 nm using a UV-Vis spectrophotometer.

  • Ergosterol presents a characteristic four-peaked curve. The amount of ergosterol can be calculated from the absorbance values at specific wavelengths (e.g., 281.5 nm).

Protocol 2: Quantification of Ergosterol by Gas Chromatography-Mass Spectrometry (GC-MS)

This method offers higher specificity and allows for the identification and quantification of ergosterol and its precursors.

• Sample Preparation (as in Protocol 1):

  • Follow steps 1-3 from the spectrophotometric protocol to obtain the sterol extract.

• Derivatization:

  • Evaporate the n-heptane extract to dryness under a gentle stream of nitrogen.

  • To the dried extract, add a silylating agent (e.g., N-methyl-N-(trimethylsilyl)trifluoroacetamide - MSTFA) and heat at 60-70°C for 30-60 minutes to form trimethylsilyl (B98337) (TMS) ethers of the sterols.

• GC-MS Analysis:

  • Inject the derivatized sample into a GC-MS system equipped with a suitable capillary column (e.g., HP-5ms).

  • Use a temperature program that allows for the separation of different sterols.

  • The mass spectrometer is operated in electron ionization (EI) mode, and data is collected in full scan or selected ion monitoring (SIM) mode for higher sensitivity.

• Data Analysis:

  • Identify ergosterol and its precursors based on their retention times and mass spectra compared to authentic standards.

  • Quantify the amount of each sterol by integrating the peak areas and comparing them to a calibration curve generated with a known amount of ergosterol standard.

Caption: Workflow for the quantification of fungal ergosterol.

Conclusion

The presented data indicates that CKP-25, through its active constituents such as citral, demonstrates a potent inhibitory effect on fungal ergosterol biosynthesis, a mechanism shared with the clinically important azole class of antifungals. The quantitative data on ergosterol reduction positions the components of CKP-25 as promising candidates for further investigation as novel antifungal agents. The provided experimental protocols offer a robust framework for the continued evaluation of CKP-25 and other natural products in the context of antifungal drug discovery.

References

• 1. benchchem.com [benchchem.com]

CKP-25: A Comparative Analysis of its Antioxidant Potential Against Commercial Antioxidants

For Immediate Release

A comprehensive evaluation of CKP-25, a hybrid variety of lemongrass (Cymbopogon khasianum × Cymbopogon pendulus), reveals its significant antioxidant capabilities. This guide provides a comparative analysis of the antioxidant potential of CKP-25 essential oil against widely used commercial antioxidants, supported by experimental data. This document is intended for researchers, scientists, and professionals in the field of drug development and natural product chemistry.

Executive Summary

CKP-25, a novel hybrid of lemongrass developed in India, has demonstrated promising antioxidant properties.[1] This guide synthesizes available data to compare the efficacy of CKP-25 essential oil (CKP-25-EO) and its nanoemulsion (CKP-25-Ne) with that of established commercial antioxidants such as Butylated Hydroxytoluene (BHT), Trolox, and Ascorbic Acid. The comparison is primarily based on in-vitro antioxidant assays, including the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays.

Data Presentation: Comparative Antioxidant Activity

The antioxidant potential of CKP-25 and various commercial antioxidants is summarized below. The data is presented in terms of the half-maximal inhibitory concentration (IC50), which represents the concentration of the antioxidant required to scavenge 50% of the free radicals in the assay. A lower IC50 value indicates a higher antioxidant activity.

Antioxidant	Assay	IC50 Value	Source
CKP-25-EO	DPPH	6.94 µL/mL	[1]
CKP-25-Ne	DPPH	Not Specified	[1]
CKP-25-EO	ABTS	5.40 µL/mL	[1]
CKP-25-Ne	ABTS	Not Specified	[1]
Lemongrass EO (C. citratus)	DPPH	170.05 ± 6.97 µg/ml	[2]
Lemongrass EO (C. flexuosus)	DPPH	43.67 µg/ml	[3][4]
BHT	DPPH	Lower IC50 than Lemongrass EO	[2]
Ascorbic Acid	DPPH	IC50 of 72.88 µg/ml	[5]
Trolox	ABTS	Standard	[6]

Note: Direct comparative studies of CKP-25 with commercial antioxidants under identical experimental conditions are limited. The data for commercial antioxidants are sourced from studies on closely related Cymbopogon species to provide a relevant context.

Experimental Protocols

The following are detailed methodologies for the key antioxidant assays cited in this guide.

DPPH Radical Scavenging Assay

The DPPH assay is a widely used method to evaluate the free radical scavenging ability of antioxidants.

• Reagent Preparation : A stock solution of DPPH (e.g., 0.1 mM) is prepared in methanol.

• Reaction Mixture : A specific volume of the antioxidant sample (CKP-25 essential oil or commercial antioxidant) at various concentrations is mixed with a fixed volume of the DPPH solution.

• Incubation : The reaction mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• Measurement : The absorbance of the solution is measured at a specific wavelength (typically around 517 nm) using a spectrophotometer.

• Calculation : The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the reaction mixture. The IC50 value is then determined from a plot of inhibition percentage against the concentration of the antioxidant.

ABTS Radical Cation Decolorization Assay

The ABTS assay measures the ability of antioxidants to scavenge the stable ABTS radical cation (ABTS•+).

• Reagent Preparation : The ABTS radical cation is generated by reacting a 7 mM ABTS solution with 2.45 mM potassium persulfate and allowing the mixture to stand in the dark at room temperature for 12-16 hours. Before use, the ABTS•+ solution is diluted with ethanol (B145695) or phosphate (B84403) buffer to an absorbance of 0.70 ± 0.02 at 734 nm.

• Reaction Mixture : A small aliquot of the antioxidant sample is added to a specific volume of the diluted ABTS•+ solution.

• Incubation : The reaction mixture is incubated at room temperature for a defined time (e.g., 6 minutes).

• Measurement : The absorbance is read at 734 nm.

• Calculation : The percentage of inhibition is calculated similarly to the DPPH assay, and the IC50 value is determined.

Mandatory Visualization

Antioxidant Mechanism of Action: Radical Scavenging

The primary mechanism by which many antioxidants, including the phenolic compounds found in CKP-25 essential oil, exert their effect is through the donation of a hydrogen atom or an electron to a free radical, thereby neutralizing it and terminating the oxidative chain reaction.

Caption: General mechanism of antioxidant action via free radical scavenging.

Experimental Workflow for Antioxidant Potential Comparison

The logical flow for comparing the antioxidant potential of a novel substance like CKP-25 with commercial standards involves a series of standardized assays.

Caption: Workflow for comparing antioxidant potential.

References

• 1. [PDF] Chemical composition and antioxidant activity of essential oil of Cymbopogon flexuosus | Semantic Scholar [semanticscholar.org]
• 2. mjab.journals.ekb.eg [mjab.journals.ekb.eg]
• 3. Chemical composition and antioxidant activity of essential oil of Cymbopogon flexuosus | Journal of Applied and Natural Science [journals.ansfoundation.org]
• 4. ICI Journals Master List [journals.indexcopernicus.com]
• 5. pnrjournal.com [pnrjournal.com]
• 6. researchgate.net [researchgate.net]

A Comparative Assessment of CKP-25 and Other Natural Compounds in the Inhibition of Aflatoxin B1

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the inhibitory effects of CKP-25 and other natural compounds against Aflatoxin B1 (AFB1), a potent mycotoxin with significant health risks. The following sections present a compilation of experimental data, detailed methodologies for key assays, and visualizations of the critical signaling pathways involved in AFB1 toxicity and its inhibition.

Comparative Inhibitory Efficacy of Natural Compounds Against Aflatoxin B1

The inhibitory potential of various natural compounds against Aflatoxin B1 varies significantly. The following table summarizes the quantitative data on the efficacy of CKP-25 and other notable natural compounds, primarily focusing on their half-maximal inhibitory concentration (IC50) values or effective concentrations for complete inhibition.

Compound/Extract	Organism/System	Inhibitory Concentration	Reference
CKP-25-Nanoemulsion (CKP-25-Ne)	Aspergillus flavus	0.07 µL/mL (complete inhibition of AFB1 biosynthesis)
CKP-25 Essential Oil (CKP-25-EO)	Aspergillus flavus	0.35 µL/mL (complete suppression of AFB1 secretion)
Mate Extract (Ilex paraguariensis)	Aspergillus flavus	IC50: 0.067 mg DM/mL	[1]
Rosemary Extract (Rosmarinus officinalis)	Aspergillus flavus	IC50: 0.639 mg DM/mL	[1]
Green Tea Extract (Camellia sinensis)	Aspergillus flavus	IC50: 0.115 mg DM/mL	[1]
Dillapiol (Anethum graveolens leaf essential oil)	Aspergillus parasiticus	IC50: 0.15 M (for AFG1)	[2]
Apiol (Petroselinum crispum seed essential oil)	Aspergillus parasiticus	IC50: 0.24 M (for AFG1)	[2]
Carvacrol & Thymol (Satureja hortensis L. leaf essential oil)	Aspergillus parasiticus	IC50: 0.50 mM (for AFB1)	[2]
Curcumin	Mouse Liver Microsomes	Strong inhibition of aflatoxicol (B190519) formation	[3]
Flavonoids (Galangin, Rhamnetin, Flavone)	Mouse Liver Microsomes	Potent inhibitors of AFB1-8,9-epoxide formation	[3]
Rutin	Aspergillus flavus	88% inhibition at 0.1 µg/mL	[1]
Heracleum persicum Extract	Aspergillus flavus	Complete elimination at 4 mg/mL	[4]
Peganum harmala Extract	Aspergillus flavus	Complete elimination at 6 mg/mL	[4]
Trachyspermum ammi Extract	Aspergillus flavus	Complete elimination at 2 mg/mL	[4]

Experimental Protocols

This section details the methodologies for key experiments commonly employed in the assessment of Aflatoxin B1 inhibition.

Aflatoxin B1 Quantification

a) High-Performance Liquid Chromatography (HPLC)

• Principle: HPLC separates AFB1 from other components in a sample, and a fluorescence detector quantifies it. Post-column derivatization is often required to enhance the fluorescence of AFB1.

• Sample Preparation: Fungal cultures or treated samples are extracted with a solvent mixture, typically methanol/water. The extract is then filtered and diluted. For complex matrices, a clean-up step using immunoaffinity columns (IAC) specific for aflatoxins is employed to remove interfering substances.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column.

  • Mobile Phase: A mixture of water, methanol, and acetonitrile.

  • Derivatization: Post-column derivatization can be achieved electrochemically using a Kobra Cell to generate bromine or by adding a solution of pyridinium (B92312) hydrobromide perbromide (PBPB).[5][6]

  • Detection: Fluorescence detector with excitation and emission wavelengths typically around 365 nm and 430-455 nm, respectively.[7][8]

• Quantification: The concentration of AFB1 is determined by comparing the peak area of the sample to a standard curve generated from known concentrations of AFB1.

b) Enzyme-Linked Immunosorbent Assay (ELISA)

• Principle: This is a competitive immunoassay. AFB1 in the sample competes with a known amount of enzyme-labeled AFB1 (conjugate) for binding to specific anti-AFB1 antibodies coated on a microtiter plate. The amount of bound enzyme is inversely proportional to the concentration of AFB1 in the sample.

• Procedure:

  • Standards and prepared samples are added to the antibody-coated wells.

  • The AFB1-enzyme conjugate is added.

  • The plate is incubated to allow for competitive binding.

  • The wells are washed to remove unbound components.

  • A substrate solution is added, which reacts with the bound enzyme to produce a color change.

  • A stop solution is added to terminate the reaction.

  • The absorbance is read using an ELISA plate reader at a specific wavelength (e.g., 450 nm).[9][10][11][12][13]

• Quantification: The AFB1 concentration is calculated based on a standard curve generated from the absorbance values of the known standards.

Cytotoxicity Assessment

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

• Principle: This colorimetric assay measures cell metabolic activity. Viable cells with active mitochondrial dehydrogenases can reduce the yellow MTT tetrazolium salt to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

• Procedure:

  • Cells (e.g., HepG2, RAW264.7) are seeded in a 96-well plate and allowed to adhere.[14]

  • The cells are treated with various concentrations of AFB1, with or without the inhibitory compound, for a specified period (e.g., 24, 48, or 72 hours).[14][15]

  • The treatment medium is removed, and MTT solution is added to each well.

  • The plate is incubated to allow for formazan crystal formation.

  • A solubilizing agent (e.g., DMSO, isopropanol (B130326) with HCl) is added to dissolve the formazan crystals.[16]

  • The absorbance is measured using a microplate reader at a wavelength of approximately 540-570 nm.[14]

• Data Analysis: Cell viability is expressed as a percentage of the untreated control. The IC50 value (the concentration of a substance that reduces cell viability by 50%) can be calculated from the dose-response curve.

Analysis of Signaling Pathways

Western Blot for Nrf2 Pathway Analysis

• Principle: Western blotting is used to detect and quantify specific proteins in a sample. In the context of AFB1 toxicity, it can be used to assess the activation of the Nrf2 signaling pathway by measuring the protein levels of Nrf2 and its downstream targets (e.g., HO-1, NQO1).

• Procedure:

  • Protein Extraction: Cells or tissues are lysed to extract total protein. Nuclear and cytoplasmic fractions can be separated to analyze the translocation of Nrf2 to the nucleus.

  • Protein Quantification: The total protein concentration is determined using a protein assay (e.g., BCA assay).

  • SDS-PAGE: Equal amounts of protein are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

  • Immunoblotting:

    • The membrane is blocked to prevent non-specific antibody binding.

    • The membrane is incubated with a primary antibody specific to the target protein (e.g., anti-Nrf2, anti-HO-1).

    • The membrane is washed and then incubated with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Detection: A substrate is added that reacts with the enzyme on the secondary antibody to produce a detectable signal (e.g., chemiluminescence), which is captured on X-ray film or with a digital imager.

  • Analysis: The intensity of the protein bands is quantified and normalized to a loading control (e.g., β-actin or GAPDH) to compare protein expression levels between different treatment groups.[17]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate key signaling pathways involved in Aflatoxin B1 toxicity and a typical experimental workflow for assessing inhibitory compounds.

Caption: Metabolic activation and oxidative stress pathways of Aflatoxin B1 toxicity.

Caption: Nrf2-mediated antioxidant response and points of intervention by natural compounds.

Caption: AFB1-induced NLRP3 inflammasome activation and its inhibition.

Caption: General experimental workflow for assessing AFB1 inhibitors.

References

• 1. Inhibition of Aflatoxin B1 Synthesis in Aspergillus flavus by Mate (Ilex paraguariensis), Rosemary (Rosmarinus officinalis) and Green Tea (Camellia sinensis) Extracts: Relation with Extract Antioxidant Capacity and Fungal Oxidative Stress Response Modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Natural inhibitors: A sustainable way to combat aflatoxins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibitory effects of naturally occurring compounds on aflatoxin B(1) biotransformation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Potential of Plant-Based Bioactive Compounds on Inhibition of Aflatoxin B1 Biosynthesis and Down-regulation of aflR, aflM and aflP Genes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. lcms.cz [lcms.cz]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. food.r-biopharm.com [food.r-biopharm.com]
• 10. agriculturejournals.cz [agriculturejournals.cz]
• 11. Optimization and Validation of ELISA for Aflatoxin B1 Detection in Fermented Forages and Feeds - PMC [pmc.ncbi.nlm.nih.gov]
• 12. genemedsyn.com [genemedsyn.com]
• 13. demeditec.com [demeditec.com]
• 14. Antioxidative properties, phenolic compounds, and in vitro protective efficacy of multi‐herbal hydro‐alcoholic extracts of ginger, turmeric, and thyme against the toxicity of aflatoxin B1 on mouse macrophage RAW264.7 cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. DSpace [dr.lib.iastate.edu]
• 17. Luteolin Alleviates AflatoxinB1-Induced Apoptosis and Oxidative Stress in the Liver of Mice through Activation of Nrf2 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of CKP-25: A Comprehensive Guide for Laboratory Professionals

It is crucial to note that the designation "CKP-25" can refer to both a chemical compound, 2-Nitro-4-methylsulfonylbenzoic acid (CAS 110964-79-9), and a hybrid strain of lemongrass.[1][2][3][4] This guide pertains specifically to the proper disposal of the chemical compound, a substance pertinent to researchers and scientists in a laboratory environment.

The proper disposal of 2-Nitro-4-methylsulfonylbenzoic acid is paramount for ensuring laboratory safety and environmental protection. This document provides essential, step-by-step guidance for the safe handling and disposal of this compound, tailored for researchers, scientists, and drug development professionals.

Key Chemical and Safety Data

A thorough understanding of the chemical properties and associated hazards is the first step in safe disposal. The following table summarizes key quantitative data for 2-Nitro-4-methylsulfonylbenzoic acid.

Property	Value
CAS Number	110964-79-9
Molecular Formula	C8H7NO6S
Molecular Weight	245.21 g/mol [5][6][7]
GHS Hazard Pictogram	Irritant[5]
GHS Signal Word	Warning[5]
Storage Temperature	20°C[6]

Pre-Disposal Handling and Personal Protective Equipment (PPE)

Before initiating any disposal procedures, it is critical to handle 2-Nitro-4-methylsulfonylbenzoic acid in a controlled and safe manner.

Essential Handling Guidelines:

• Ventilation: Always work in a well-ventilated area or within a chemical fume hood to avoid the formation and inhalation of dust and aerosols.[7]

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear safety glasses with side-shields or chemical safety goggles.[6][7]

  • Hand Protection: Use suitable chemical-resistant gloves.[7]

  • Body Protection: Wear a lab coat and other protective clothing to prevent skin contact.[7]

Step-by-Step Disposal Protocol

The disposal of 2-Nitro-4-methylsulfonylbenzoic acid must be conducted in accordance with all applicable local, regional, national, and international regulations.[8]

Experimental Protocol for Disposal:

• Waste Collection:

  • Collect waste 2-Nitro-4-methylsulfonylbenzoic acid and any contaminated materials (e.g., gloves, weighing paper, pipette tips) in a designated, compatible, and clearly labeled hazardous waste container.

  • Ensure the container is kept tightly sealed when not in use.[5]

• On-site Accumulation:

  • Store the sealed waste container in a designated satellite accumulation area within the laboratory.

  • The storage area should be under the control of laboratory personnel.[5]

  • Label the container with the chemical name, associated hazards (e.g., Irritant, Skin Sensitizer), the accumulation start date, and the name of the principal investigator or laboratory contact.[5]

• Professional Disposal:

  • Do not dispose of this chemical down the drain.[6][8]

  • Arrange for the collection of the hazardous waste by a licensed professional waste disposal service.[5]

  • The preferred method of disposal for nitro-containing organic compounds is high-temperature incineration with appropriate flue gas scrubbing.[5]

Emergency Procedures

In the event of a spill or exposure, follow these immediate steps:

• Skin Contact: Avoid contact with skin.[6][7] If contact occurs, wash the affected area thoroughly with soap and water.

• Eye Contact: Avoid contact with eyes.[6][7] If contact occurs, flush with copious amounts of water for at least 15 minutes and seek medical attention.

• Inhalation: Avoid inhalation of vapor or mist.[6] If inhaled, move the individual to fresh air. If the person feels unwell, call a poison center or doctor.[8]

• Spills: In case of a spill, prevent the material from entering drains.[8] Collect the spilled material and place it in the designated hazardous waste container for disposal.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 2-Nitro-4-methylsulfonylbenzoic acid.

Disposal Workflow for CKP-25 (Chemical)

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. 2-Nitro-4-methylsulfonylbenzoic acid | 110964-79-9 | Benchchem [benchchem.com]
• 6. hpc-standards.com [hpc-standards.com]
• 7. echemi.com [echemi.com]
• 8. hpc-standards.com [hpc-standards.com]

Personal protective equipment for handling CKP-25

For researchers, scientists, and drug development professionals working with CKP-25, a hybrid lemongrass essential oil, this guide provides crucial safety and logistical information. Adherence to these procedures is paramount for ensuring a safe laboratory environment and proper disposal of waste materials.

Personal Protective Equipment (PPE)

The primary components of CKP-25 essential oil are the volatile aldehydes citral (B94496) (a mixture of geranial and neral).[1][2][3][4] While CKP-25 is a natural product, concentrated essential oils can be irritating to the skin and eyes and may cause allergic reactions. Therefore, appropriate PPE is mandatory.

Hand Protection

Table 1: Glove Material Chemical Resistance

Glove Material	Recommended Use	General Chemical Resistance for Organics
Nitrile	Short-term splash protection.[9][10]	Good resistance to oils, greases, and some solvents.[9][10]
Neoprene	Handling of a wide range of chemicals including oils and alcohols.[2]	Excellent resistance to a broad range of chemicals.[2]

Note: The information in this table is based on general chemical resistance data. It is imperative to consult the glove manufacturer's specific chemical resistance data for the gloves being used.

Eye and Face Protection

Chemical splash goggles are required to protect the eyes from splashes of CKP-25.

Respiratory Protection

In well-ventilated areas, respiratory protection is typically not required for handling small quantities of CKP-25. However, if working in a poorly ventilated area or with larger volumes that could generate significant vapor concentrations, a risk assessment should be conducted. If respiratory protection is deemed necessary, a NIOSH-approved air-purifying respirator with organic vapor cartridges should be used.[11][12][13][14]

Table 2: NIOSH-Approved Air-Purifying Respirator Cartridge Color Code

Cartridge Type	Color
Organic Vapors	Black

Experimental Protocols

Glove Permeation Testing (Based on ASTM F739-12)

To ensure the selected gloves provide adequate protection, permeation testing against the specific components of CKP-25 (citral) should be performed. The following is a summary of the ASTM F739-12 standard test method.[1][3][4][15][16]

Objective: To measure the resistance of a protective clothing material to permeation by a liquid or gas under conditions of continuous contact.

Methodology:

• A specimen of the glove material is placed in a permeation test cell, dividing it into a challenge side and a collection side.

• The challenge side is exposed to the test chemical (e.g., citral).

• A collection medium (gas or liquid) is circulated through the collection side.

• The collection medium is continuously monitored using an appropriate analytical technique (e.g., gas chromatography) to detect the presence of the test chemical.

• The breakthrough detection time is the time elapsed from the initial contact of the chemical with the glove material to the analytical detection of the chemical on the other side.

• The standardized breakthrough time is the time at which the permeation rate reaches a specified level.

Operational and Disposal Plans

Proper handling and disposal of CKP-25 and related waste are critical for laboratory safety and environmental protection.

Handling and Storage

• Handle CKP-25 in a well-ventilated area, preferably within a chemical fume hood.

• Store in a cool, dry, and dark place in a tightly sealed, appropriate container.

• Keep away from sources of ignition.

Disposal Plan

CKP-25 is a volatile organic compound (VOC) and should be disposed of as hazardous chemical waste.[17] Do not pour CKP-25 down the drain.

Table 3: Waste Disposal Guidelines for CKP-25

Waste Type	Disposal Procedure
Unused CKP-25	Collect in a designated, labeled, and sealed hazardous waste container. The container should be compatible with organic solvents. Arrange for pickup by the institution's hazardous waste management service.[18][19][20]
Contaminated Labware (e.g., glassware, pipettes)	Rinse with a suitable solvent (e.g., ethanol (B145695) or acetone). The first rinseate must be collected as hazardous waste. Subsequent rinses with soap and water can be disposed of down the drain, provided local regulations permit.
Contaminated Solid Waste (e.g., gloves, absorbent pads)	Place in a designated, sealed hazardous waste bag or container for incineration or other approved disposal methods.

Mandatory Visualization

To aid in understanding the procedural flow of handling and disposing of CKP-25, the following diagrams are provided.

Caption: PPE Selection Workflow for Handling CKP-25

Caption: CKP-25 Waste Disposal Workflow

References

• 1. laboratuar.com [laboratuar.com]
• 2. A breakthrough time comparison of nitrile and neoprene glove materials produced by different glove manufacturers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. standards.iteh.ai [standards.iteh.ai]
• 4. business.medtecs.com [business.medtecs.com]
• 5. Chemical Resistance of Disposable Nitrile Gloves Exposed to Simulated Movement - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Changes in Chemical Permeation of Disposable Latex, Nitrile and Vinyl Gloves Exposed to Simulated Movement - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. ehs.yale.edu [ehs.yale.edu]
• 10. wellbefore.com [wellbefore.com]
• 11. Niosh Approved Respirator Cartridges | PDF | Wellness | Science & Mathematics [scribd.com]
• 12. restoredcdc.org [restoredcdc.org]
• 13. ehs.umich.edu [ehs.umich.edu]
• 14. multimedia.3m.com [multimedia.3m.com]
• 15. store.astm.org [store.astm.org]
• 16. physics.purdue.edu [physics.purdue.edu]
• 17. aromaweb.com [aromaweb.com]
• 18. epa.gov [epa.gov]
• 19. dam.assets.ohio.gov [dam.assets.ohio.gov]
• 20. epa.gov [epa.gov]